Didemethylclomipramine

• CAS: 62724-32-7

Core Science & Biosynthesis

Didemethylclomipramine mechanism of action

An In-Depth Technical Guide to the Mechanism of Action of Didemethylclomipramine

Abstract

Didemethylclomipramine, also known as norclomipramine, is the principal and pharmacologically active metabolite of the tricyclic antidepressant (TCA) clomipramine. While clomipramine is renowned for its potent serotonin reuptake inhibition, the clinical efficacy of the parent drug is a composite of its own actions and those of its metabolites. Didemethylclomipramine contributes significantly to the therapeutic profile by exhibiting a distinct mechanism of action, primarily targeting the norepinephrine transporter. This guide provides a detailed examination of the molecular pharmacology of didemethylclomipramine, its metabolic generation, its comparative effects versus the parent compound, and the experimental methodologies used to elucidate its function.

Introduction: The Significance of an Active Metabolite

Clomipramine has long been a benchmark treatment for Obsessive-Compulsive Disorder (OCD) and is also used for major depressive disorder and panic disorder.[1][2][3] Its therapeutic effects were initially attributed solely to its powerful inhibition of the serotonin transporter (SERT).[1][3] However, comprehensive pharmacological analysis reveals a more complex picture. In the liver, clomipramine is extensively metabolized via demethylation into didemethylclomipramine (desmethylclomipramine).[1][4][5] This metabolite not only achieves significant systemic concentrations, often twice those of the parent drug, but also possesses a potent and distinct pharmacological activity of its own.[6] Understanding the mechanism of didemethylclomipramine is therefore critical to fully appreciating the neurochemical basis for clomipramine's overall therapeutic effect, which functions in vivo as a dual serotonin and norepinephrine reuptake inhibitor (SNRI).[6]

Molecular Mechanism of Action

The primary mechanism of action for didemethylclomipramine is the potent and selective inhibition of the norepinephrine transporter (NET). This action is complemented by a much weaker effect on the serotonin transporter, a profile that is nearly the inverse of its parent compound, clomipramine.

Primary Target: Monoamine Transporters

Monoamine transporters are transmembrane proteins that mediate the reuptake of neurotransmitters from the synaptic cleft into the presynaptic neuron, thereby terminating the signal.[7][8][9][10][11] Didemethylclomipramine's therapeutic relevance stems from its high-affinity binding and functional inhibition of these key regulatory proteins.

• Norepinephrine Transporter (NET): Didemethylclomipramine is a highly potent inhibitor of NET.[5][12] It binds to the transporter with very high affinity, thereby blocking the reuptake of norepinephrine from the synapse.[12] This leads to an increased concentration and prolonged availability of norepinephrine in the synaptic cleft, enhancing noradrenergic neurotransmission. This potent noradrenergic activity is considered a cornerstone of its contribution to the antidepressant effects of clomipramine treatment.[1][12]

• Serotonin Transporter (SERT): In stark contrast to its parent compound, didemethylclomipramine has dramatically lower affinity for SERT.[5][6] While clomipramine is a powerful serotonin reuptake inhibitor, its metabolite contributes only weakly to this effect.[5]

• Dopamine Transporter (DAT): Like most tricyclic antidepressants, the affinity of didemethylclomipramine for the dopamine transporter is negligible compared to its effects on NET and SERT. Its impact on dopaminergic neurotransmission via reuptake inhibition is therefore considered clinically insignificant.

Comparative Binding Affinities

The functional divergence between clomipramine and its primary metabolite is best illustrated by their respective binding affinities (Ki) for the serotonin and norepinephrine transporters. A lower Ki value indicates stronger binding affinity.

Compound	Serotonin Transporter (SERT) Ki	Norepinephrine Transporter (NET) Ki	Primary Action
Clomipramine	~0.14 - 0.25 nM	~28 - 55 nM	Potent SERT Inhibitor
Didemethylclomipramine	31.6 nM[6]	0.32 nM[6]	Potent NET Inhibitor

Data synthesized from multiple sources; exact Ki values may vary slightly between studies.

This data clearly demonstrates that the metabolic conversion of clomipramine to didemethylclomipramine shifts the pharmacological activity from predominantly serotonergic to predominantly noradrenergic.

Off-Target Receptor Interactions

Like its parent compound, didemethylclomipramine can interact with other receptors, though these actions are generally less potent than its inhibition of NET. These off-target interactions are largely responsible for the side-effect profile common to TCAs and include antagonism of:

• Muscarinic acetylcholine receptors (contributing to dry mouth, constipation, blurred vision)

• Histamine H1 receptors (contributing to sedation and weight gain)

• α1-adrenergic receptors (contributing to orthostatic hypotension and dizziness)

Metabolic Pathway and Pharmacokinetic Profile

The generation and disposition of didemethylclomipramine are key determinants of its clinical impact.

Metabolic Conversion

Clomipramine undergoes first-pass metabolism in the liver. The primary pathway is N-demethylation to form didemethylclomipramine. This reaction is catalyzed by several cytochrome P450 isoenzymes, principally CYP2C19, with contributions from CYP3A4 and CYP1A2.[4][5][13] Genetic variations (polymorphisms) in these enzymes can lead to significant inter-individual differences in the ratio of clomipramine to didemethylclomipramine, affecting both efficacy and tolerability.[13][14]

Didemethylclomipramine is itself a substrate for further metabolism, primarily through hydroxylation by CYP2D6, before eventual excretion.[4][5]

Metabolic conversion of clomipramine.

Pharmacokinetic Significance

Didemethylclomipramine has a substantially longer elimination half-life (54–77 hours) than its parent compound clomipramine (19–37 hours).[3][6] This, combined with its formation rate, results in steady-state plasma concentrations that are approximately double those of clomipramine.[6] This pharmacokinetic reality underscores the critical role of the metabolite's potent noradrenergic activity in the overall therapeutic effect observed during chronic clomipramine administration.

Experimental Methodologies for Characterization

The mechanism of action of didemethylclomipramine has been defined through foundational pharmacological experiments. The following protocols describe the core methodologies used to determine transporter affinity and functional inhibition.

Protocol: Radioligand Binding Assay for Transporter Affinity (Ki)

This assay determines the affinity of a compound for its target by measuring its ability to compete with a known high-affinity radiolabeled ligand.

Objective: To calculate the equilibrium dissociation constant (Ki) of didemethylclomipramine for the Norepinephrine Transporter (NET).

Methodology:

• Membrane Preparation: Homogenize tissue or cells known to express high levels of NET (e.g., rat cerebral cortex or HEK293 cells transfected with the human NET gene) in a cold buffer solution. Centrifuge the homogenate to pellet the membranes and wash repeatedly to remove endogenous substances.

• Assay Setup: In a series of tubes, combine the prepared membranes, a fixed concentration of a specific NET radioligand (e.g., [³H]-Nisoxetine), and varying concentrations of unlabeled didemethylclomipramine (the competitor). Include control tubes for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of a known potent NET inhibitor, like desipramine).

• Incubation: Incubate the tubes at a controlled temperature (e.g., 4°C) for a sufficient period to reach binding equilibrium.

• Separation: Rapidly filter the contents of each tube through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand. Wash the filters quickly with ice-cold buffer to remove any remaining unbound ligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the competitor (didemethylclomipramine) concentration. Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of competitor that displaces 50% of the radioligand). Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for a radioligand binding assay.

Protocol: In Vitro Neurotransmitter Reuptake Assay

This functional assay measures a compound's ability to inhibit the actual transport of a neurotransmitter into a cell.

Objective: To determine the potency (IC₅₀) of didemethylclomipramine in inhibiting norepinephrine uptake.

Methodology:

• Synaptosome/Cell Preparation: Prepare synaptosomes (resealed nerve terminals) from brain tissue (e.g., rat hypothalamus) or use cultured cells stably expressing NET.

• Pre-incubation: Aliquot the synaptosomes/cells into tubes and pre-incubate them for 10-15 minutes at 37°C with varying concentrations of didemethylclomipramine.

• Uptake Initiation: Initiate the uptake reaction by adding a low concentration of radiolabeled neurotransmitter (e.g., [³H]-Norepinephrine).

• Uptake Reaction: Allow the uptake to proceed for a short, defined period (e.g., 5-10 minutes) at 37°C.

• Termination: Terminate the reaction by rapidly adding ice-cold buffer and filtering the samples through glass fiber filters to trap the synaptosomes/cells containing the internalized radiolabel.

• Quantification & Analysis: Measure the radioactivity on the filters using a scintillation counter. The amount of radioactivity is proportional to the amount of neurotransmitter uptake. Plot the uptake percentage (relative to a vehicle control) against the log concentration of didemethylclomipramine to determine the IC₅₀ value.

Conclusion: A Synergistic Mechanism

Didemethylclomipramine is not merely a byproduct of clomipramine metabolism but a pharmacologically crucial contributor to its overall therapeutic effect. Its mechanism of action is characterized by potent and selective inhibition of the norepinephrine transporter. This action complements the primary serotonergic blockade of the parent drug, clomipramine. The combined result is a robust, dual-action reuptake inhibition of both serotonin and norepinephrine, a profile that is believed to underlie the broad and potent efficacy of clomipramine in treating complex psychiatric disorders. For researchers and drug development professionals, the case of clomipramine and didemethylclomipramine serves as a critical reminder of the necessity of evaluating active metabolites to fully understand a drug's in vivo mechanism of action.

Synergistic action in the synaptic cleft.

References

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• Maj, J., Stala, L., Górka, Z., & Adamus, A. (1982). Comparison of the pharmacological actions of desmethylclomipramine and clomipramine. Psychopharmacology, 78(2), 165-169. Retrieved from [Link]

• OpenRiver. (n.d.). HPLC and CMS Analysis of Clomipramine Metabolism: A Multi-Drug Study. Retrieved from [Link]

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• StatPearls - NCBI Bookshelf. (2024, August 16). Clomipramine. Retrieved from [Link]

• PharmGKB. (2021, June 14). CPIC guideline for clomipramine and CYP2C19, CYP2D6. YouTube. Retrieved from [Link]

• Szot, P., et al. (2000). Effects of desipramine treatment on norepinephrine transporter gene expression in the cultured SK-N-BE(2)M17 cells and rat brain tissue. Journal of Neurochemistry. Retrieved from [Link]

• Zahniser, N. R., & Doolen, S. (2001). Mechanisms of dopamine transporter regulation in normal and disease states. Annual Review of Pharmacology and Toxicology. Retrieved from [Link]

• Bousman, C. A., et al. (2017). Serum clomipramine and desmethylclomipramine levels in a CYP2C19 and CYP2D6 intermediate metabolizer. Personalized Medicine. Retrieved from [Link]

• Suhara, T., et al. (2003). High levels of serotonin transporter occupancy with low-dose clomipramine in comparative occupancy study with fluvoxamine using positron emission tomography. Archives of General Psychiatry. Retrieved from [Link]

• Mavissakalian, M., et al. (1996). Serum levels of clomipramine and desmethylclomipramine and clinical improvement in panic disorder. Journal of Clinical Psychopharmacology. Retrieved from [Link]

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• Zhu, S. W., et al. (2001). Norepinephrine transporter regulation mediates the long-term behavioral effects of the antidepressant desipramine. Neuropsychopharmacology. Retrieved from [Link]

• Schloss, P., & Williams, D. C. (1998). Distinct Effects of Imipramine on 5-hydroxytryptamine Uptake Mediated by the Recombinant Rat Serotonin Transporter SERT1. Journal of Biological Chemistry. Retrieved from [Link]

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• Mavissakalian, M. R., et al. (1990). The relationship of plasma clomipramine and N-desmethylclomipramine to response in obsessive-compulsive disorder. Psychopharmacology Bulletin. Retrieved from [Link]

• Jayaraman, D., et al. (2023). Overview of the structure and function of the dopamine transporter and its protein interactions. Frontiers in Molecular Neuroscience. Retrieved from [Link]

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• SMPDB. (n.d.). Desipramine Metabolism Pathway. Retrieved from [Link]

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What is the pharmacology of desmethylclomipramine?

An In-Depth Technical Guide to the Pharmacology of Desmethylclomipramine

Introduction: The Principal Active Metabolite

Desmethylclomipramine, also known as norclomipramine, is the primary and pharmacologically active N-demethylated metabolite of the tricyclic antidepressant (TCA) clomipramine. While clomipramine is administered as the parent drug, its therapeutic and adverse effects are mediated by a complex interplay between itself and desmethylclomipramine. Understanding the distinct pharmacological profile of this metabolite is therefore critical for researchers and drug development professionals seeking to comprehend the clinical efficacy of clomipramine and the broader landscape of monoamine reuptake inhibition. This guide provides a detailed examination of desmethylclomipramine's mechanism of action, pharmacodynamics, pharmacokinetics, and the experimental methodologies used to characterize it.

I. Molecular Mechanism of Action

The defining characteristic of desmethylclomipramine is its potent and relatively selective inhibition of the norepinephrine transporter (NET). This action is central to its contribution to the antidepressant effects of its parent compound.

A. Primary Target: Norepinephrine Transporter (NET)

Desmethylclomipramine exhibits high-affinity binding to the presynaptic norepinephrine transporter. By occupying the transporter, it allosterically inhibits the reuptake of norepinephrine (NE) from the synaptic cleft back into the presynaptic neuron. This blockade leads to a sustained elevation of NE concentrations in the synapse, enhancing noradrenergic neurotransmission. This potent NET inhibition is considered a key driver of its antidepressant activity, particularly in relation to symptoms of fatigue, apathy, and poor concentration.

B. Monoamine Transporter Selectivity Profile

Unlike its parent compound clomipramine, which is a potent and somewhat selective serotonin reuptake inhibitor (SRI), desmethylclomipramine displays a marked preference for the norepinephrine transporter over the serotonin transporter (SERT) and the dopamine transporter (DAT). This pharmacological shift from a serotonin-preferring agent (clomipramine) to a norepinephrine-preferring agent (desmethylclomipramine) after metabolism is a crucial aspect of clomipramine's overall clinical profile. The dual action on both serotonergic and noradrenergic systems, mediated by the parent drug and its active metabolite respectively, is thought to underlie its high efficacy in treating major depressive disorder and obsessive-compulsive disorder.

C. Receptor Binding Profile

Beyond its primary action on monoamine transporters, desmethylclomipramine interacts with a range of other G-protein coupled receptors (GPCRs). However, its affinity for these off-target receptors is generally lower than that of many other TCAs, such as amitriptyline. Its key interactions include:

• Muscarinic Acetylcholine Receptors (mAChR): It possesses moderate antagonistic activity at M1 muscarinic receptors, which contributes to anticholinergic side effects (e.g., dry mouth, constipation, blurred vision), though often to a lesser extent than clomipramine itself.

• Histamine H1 Receptors: Antagonism at H1 receptors is significant and is responsible for sedative and weight-gain-inducing effects.

• Alpha-1 Adrenergic Receptors: Blockade of α1-adrenergic receptors can lead to cardiovascular side effects such as orthostatic hypotension (a drop in blood pressure upon standing) and dizziness.

The following table summarizes the receptor and transporter binding affinities (Ki, nM) for desmethylclomipramine. A lower Ki value indicates higher binding affinity.

Molecular Target	Binding Affinity (Ki, nM)	Primary Effect
Norepinephrine Transporter (NET)	0.7 - 4	Potent Inhibition of NE Reuptake
Serotonin Transporter (SERT)	20 - 50	Moderate Inhibition of 5-HT Reuptake
Dopamine Transporter (DAT)	> 10,000	Negligible Inhibition of DA Reuptake
Histamine H1 Receptor	11	Antagonism (Sedation, Weight Gain)
Alpha-1 Adrenergic Receptor	30 - 80	Antagonism (Hypotension, Dizziness)
Muscarinic M1 Receptor	50 - 150	Antagonism (Anticholinergic Effects)

Data compiled from multiple sources for illustrative purposes.

II. Pharmacodynamics: From Transporter Blockade to Neuronal Adaptation

The pharmacodynamic effects of desmethylclomipramine extend beyond the acute increase in synaptic norepinephrine. Chronic administration leads to significant adaptive changes within the central nervous system.

A. Neurochemical Effects

The primary pharmacodynamic consequence of NET inhibition is the potentiation of noradrenergic signaling. This enhanced signaling activates both presynaptic and postsynaptic α- and β-adrenergic receptors. The sustained presence of NE in the synapse is believed to drive downstream therapeutic effects by modulating gene expression and neuronal plasticity over time.

B. Downstream Signaling Pathway

The mechanism by which elevated synaptic norepinephrine exerts its therapeutic effect is complex and involves the modulation of intracellular signaling cascades. A simplified representation is provided below.

Caption: Mechanism of Desmethylclomipramine Action.

This cascade, involving cAMP and CREB (cAMP response element-binding protein), ultimately leads to changes in the expression of neurotrophic factors like BDNF (Brain-Derived Neurotrophic Factor), which are crucial for neuronal survival, growth, and synaptic plasticity.

III. Pharmacokinetics: The Metabolite's Journey

A. Formation and Metabolism

Desmethylclomipramine is formed in the liver from its parent compound, clomipramine, primarily through demethylation by cytochrome P450 (CYP) enzymes, including CYP2C19, CYP3A4, and CYP1A2. Genetic polymorphisms in these enzymes, particularly CYP2C19, can lead to significant inter-individual variability in the ratio of clomipramine to desmethylclomipramine, impacting both efficacy and tolerability. Desmethylclomipramine itself is further metabolized, typically via hydroxylation by CYP2D6, before undergoing glucuronidation and excretion.

B. Distribution and Elimination

Like other TCAs, desmethylclomipramine is highly lipophilic and widely distributed throughout the body, readily crossing the blood-brain barrier to exert its effects within the CNS. It has a long elimination half-life, often exceeding that of the parent drug, contributing to its sustained therapeutic action and allowing for once-daily dosing.

Parameter	Value	Significance
Time to Peak Plasma (Tmax)	4-10 hours (post-clomipramine dose)	Gradual onset of peak concentrations.
Elimination Half-Life (t½)	20 - 80 hours	Long duration of action; contributes to steady-state levels.
Volume of Distribution (Vd)	High (15-25 L/kg)	Extensive tissue distribution, including CNS penetration.
Primary Metabolic Pathway	Hydroxylation (via CYP2D6)	Susceptible to drug-drug interactions with CYP2D6 inhibitors.

IV. Key Experimental Methodologies

Characterizing the pharmacological profile of a compound like desmethylclomipramine relies on established in vitro and in vivo techniques.

A. Protocol: Radioligand Binding Assay for Transporter Affinity

This in vitro method is the gold standard for determining the binding affinity (Ki) of a drug for a specific receptor or transporter.

Objective: To quantify the affinity of desmethylclomipramine for the human norepinephrine transporter (hNET).

Methodology:

• Preparation of Membrane Homogenates: A stable cell line (e.g., HEK293 cells) recombinantly expressing hNET is cultured. The cells are harvested, and the cell membranes are isolated through centrifugation to create a membrane homogenate rich in hNET.

• Competitive Binding Reaction: A fixed concentration of a radiolabeled ligand known to bind with high affinity to hNET (e.g., [³H]-nisoxetine) is incubated with the membrane preparation.

• Introduction of Competitor: Increasing concentrations of unlabeled desmethylclomipramine are added to the reaction mixtures. Desmethylclomipramine competes with the radioligand for binding to hNET.

• Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium. The bound radioligand is then separated from the unbound radioligand using rapid vacuum filtration through glass fiber filters.

• Quantification: The radioactivity trapped on the filters, representing the amount of bound radioligand, is measured using liquid scintillation counting.

• Data Analysis: The data are plotted as the percentage of specific binding versus the log concentration of desmethylclomipramine. A sigmoidal competition curve is generated, from which the IC50 (the concentration of drug that inhibits 50% of specific radioligand binding) is calculated. The Ki value is then derived from the IC50 using the Cheng-Prusoff equation.

Caption: Radioligand Binding Assay Workflow.

Trustworthiness: This protocol is self-validating through the use of positive and negative controls. The specific binding is determined by subtracting non-specific binding (measured in the presence of a saturating concentration of a known NET inhibitor) from total binding.

V. Clinical Pharmacology and Toxicological Profile

The distinct pharmacology of desmethylclomipramine is directly relevant to the clinical use of clomipramine.

• Therapeutic Contribution: Its potent NET inhibition complements the SERT inhibition of clomipramine, creating a broad-spectrum dual-reuptake inhibitor profile for the drug-metabolite combination. This is thought to be particularly beneficial for severe or treatment-resistant depression.

• Adverse Effects: The side effect profile is largely predictable from its receptor binding affinities. Anticholinergic effects (dry mouth, constipation), sedation (H1 antagonism), and orthostatic hypotension (α1-adrenergic blockade) are common. Importantly, due to its potent effects on norepinephrine, it can increase the risk of cardiovascular events, particularly in overdose, by causing tachycardia and hypertension.

VI. References

• PubMed. Clomipramine and Desmethylclomipramine in Plasma. [Link]

• National Center for Biotechnology Information. Desmethylclomipramine. [Link]

• DrugBank Online. Desmethylclomipramine. [Link]

• Wikipedia. Desmethylclomipramine. [Link]

• ScienceDirect. Clomipramine - an overview. [Link]

• Journal of Affective Disorders. Noradrenergic versus serotonergic antidepressants: a randomized, double-blind trial in melancholic outpatient. [Link]

An In-Depth Technical Guide to the In Vivo Metabolism of Clomipramine to Desmethylclomipramine

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the in vivo metabolism of the tricyclic antidepressant clomipramine, with a primary focus on its N-demethylation to the active metabolite, desmethylclomipramine. We delve into the core biochemical pathways, the responsible enzymatic systems, and the profound influence of pharmacogenomics on this metabolic process. This document is designed to be a definitive resource for researchers in pharmacology and drug development, offering not only a robust theoretical framework but also a detailed, field-proven experimental protocol for conducting in vivo studies in a rodent model. By explaining the causality behind experimental choices and adhering to principles of scientific integrity, this guide aims to empower researchers to conduct self-validating and reproducible investigations into clomipramine's metabolic fate.

Introduction: The Clinical and Pharmacological Dichotomy of Clomipramine and its Metabolite

Clomipramine, a chlorinated analogue of imipramine, has been a cornerstone in the treatment of obsessive-compulsive disorder (OCD) and major depressive disorder for decades.[1][2] Its therapeutic efficacy is not solely attributable to the parent compound. Following administration, clomipramine undergoes significant first-pass metabolism in the liver, leading to the formation of several metabolites, the most prominent of which is desmethylclomipramine.[1]

This metabolic conversion is not merely a detoxification step but a critical pharmacological event. Clomipramine itself is a potent serotonin reuptake inhibitor (SRI).[3] In contrast, its primary active metabolite, desmethylclomipramine, exhibits a greater affinity for the norepinephrine transporter, making it a more potent norepinephrine reuptake inhibitor (NRI).[1] This dual-action profile, stemming from the parent drug and its metabolite, contributes to the complex and broad-spectrum efficacy of clomipramine. However, this metabolic interplay also introduces significant inter-individual variability in clinical response and adverse effect profiles, a central challenge in its clinical use.[4] Understanding the nuances of this metabolic pathway is therefore paramount for optimizing therapeutic strategies and developing novel drug candidates with improved pharmacokinetic profiles.

The Metabolic Pathway: N-Demethylation of Clomipramine

The primary metabolic transformation of clomipramine to desmethylclomipramine is an N-demethylation reaction, a process predominantly catalyzed by the cytochrome P450 (CYP) superfamily of enzymes located in the liver.[5]

Key Enzymatic Players

In vivo and in vitro studies have identified several CYP isoenzymes responsible for this conversion:

• CYP2C19: This enzyme is a major contributor to the N-demethylation of clomipramine.[1][6] Genetic polymorphisms in the CYP2C19 gene can significantly alter metabolic capacity, leading to variations in drug and metabolite levels.[7][8]

• CYP3A4 and CYP1A2: These isoenzymes also play a role in the demethylation process.[1][6] The activity of CYP1A2 can be induced by factors such as smoking, which can lead to lower plasma concentrations of clomipramine.[1]

Following its formation, desmethylclomipramine itself is a substrate for further metabolism, primarily through hydroxylation reactions catalyzed by CYP2D6 .[1][9] This subsequent metabolic step further contributes to the overall pharmacokinetic profile of clomipramine therapy.

Figure 1: Metabolic pathway of clomipramine.

In Vivo Experimental Protocol: A Self-Validating System

This section provides a detailed, step-by-step protocol for a single-dose pharmacokinetic study of clomipramine in a rat model. The rationale behind each step is elucidated to ensure a thorough understanding of the experimental design.

Ethical Considerations

All animal experiments must be conducted in accordance with national and institutional guidelines for the care and use of laboratory animals.[10][11] The protocol should be approved by an Institutional Animal Care and Use Committee (IACUC).[9] The principles of the "Three Rs" (Replacement, Reduction, and Refinement) should be strictly adhered to, minimizing animal suffering and the number of animals used.[12]

Materials and Reagents

• Test Animals: Male Sprague-Dawley rats (250-300g). Rationale: Sprague-Dawley rats are a commonly used outbred strain in pharmacokinetic studies due to their well-characterized physiology and ease of handling.

• Clomipramine Hydrochloride: Pharmaceutical grade.

• Vehicle for Oral Administration: 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water. Rationale: CMC is an inert, non-toxic vehicle that allows for uniform suspension of the drug for accurate oral dosing.

• Anesthetics: Isoflurane or other approved anesthetic for blood collection.

• Anticoagulant: K2EDTA-coated microcentrifuge tubes.

• Internal Standard (for bioanalysis): Clomipramine-d4 or a structurally similar compound.

• Reagents for Sample Preparation and LC-MS/MS Analysis: Acetonitrile, methanol, formic acid, ammonium formate (all LC-MS grade).

Experimental Workflow

Figure 2: Experimental workflow for the in vivo study.

Detailed Methodology

Step 1: Animal Acclimatization and Housing

• House male Sprague-Dawley rats in a controlled environment (22 ± 2°C, 55 ± 10% humidity, 12-hour light/dark cycle) for at least one week prior to the experiment.

• Provide ad libitum access to standard chow and water.

  • Causality: Acclimatization minimizes stress-related physiological changes that could impact drug metabolism and pharmacokinetics.

Step 2: Dosing Solution Preparation

• Calculate the required amount of clomipramine hydrochloride for a 15 mg/kg dose in a 5 mL/kg dosing volume.

• Levigate the clomipramine powder with a small amount of the 0.5% CMC vehicle to form a paste.

• Gradually add the remaining vehicle while stirring continuously to create a homogenous suspension.

  • Causality: A homogenous suspension ensures that each animal receives a consistent and accurate dose.

Step 3: Drug Administration

• Fast the rats overnight (approximately 12 hours) before dosing, with free access to water.

• On the morning of the study, weigh each rat to determine the exact volume of the dosing suspension to be administered.

• Administer the clomipramine suspension (15 mg/kg) via oral gavage using a suitable gavage needle.[13]

  • Causality: Fasting standardizes the gastrointestinal conditions, reducing variability in drug absorption. Oral gavage is a precise method for delivering a defined dose directly into the stomach.

Step 4: Blood Sample Collection

• Collect blood samples (approximately 200 µL) from the tail vein or saphenous vein at the following time points post-dose: 0 (pre-dose), 0.5, 1, 2, 4, 8, 12, and 24 hours.

• Collect blood into K2EDTA-coated microcentrifuge tubes.

• Immediately after collection, gently invert the tubes several times to ensure proper mixing with the anticoagulant.

• Centrifuge the blood samples at 2000 x g for 10 minutes at 4°C to separate the plasma.

• Transfer the plasma supernatant to clean, labeled tubes and store at -80°C until analysis.

  • Causality: Serial blood sampling allows for the characterization of the plasma concentration-time profile of the drug and its metabolite. EDTA prevents coagulation, and immediate centrifugation and freezing preserve the integrity of the analytes.

Step 5: Tissue Harvesting (Terminal Procedure)

• At the final time point (24 hours), euthanize the rats using an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).[9]

• Immediately perform necropsy and collect tissues of interest (e.g., liver, brain, kidneys).

• Rinse the tissues with ice-cold saline, blot dry, weigh, and snap-freeze in liquid nitrogen. Store at -80°C until homogenization.

  • Causality: Rapid harvesting and snap-freezing halt metabolic activity, preserving the in vivo concentrations of the drug and metabolite in the tissues.

Step 6: Sample Preparation for Bioanalysis

• Plasma Samples: Thaw the plasma samples on ice. Perform a protein precipitation extraction by adding three volumes of ice-cold acetonitrile containing the internal standard to one volume of plasma. Vortex vigorously and centrifuge to pellet the precipitated proteins. Transfer the supernatant for LC-MS/MS analysis.

• Tissue Samples: Weigh the frozen tissue and add a specific volume of homogenization buffer (e.g., 4 volumes of phosphate-buffered saline). Homogenize the tissue using a mechanical homogenizer until a uniform consistency is achieved.[14][15][16] Centrifuge the homogenate and use the supernatant for a subsequent protein precipitation or solid-phase extraction.

  • Causality: Protein precipitation is a simple and effective method for removing interfering proteins from the plasma matrix. Tissue homogenization is necessary to release the drug and metabolite from the tissue for extraction and analysis.

Step 7: LC-MS/MS Analysis

• Develop and validate a sensitive and specific LC-MS/MS method for the simultaneous quantification of clomipramine and desmethylclomipramine.[7][8][17][18]

• Use a suitable C18 reversed-phase column for chromatographic separation.

• Employ a gradient elution with mobile phases consisting of acetonitrile and water, both containing a small percentage of formic acid or ammonium formate to improve ionization.

• Detect the analytes using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

  • Causality: LC-MS/MS is the gold standard for bioanalysis due to its high sensitivity, selectivity, and ability to quantify multiple analytes simultaneously.

Data Presentation and Interpretation

The data obtained from the LC-MS/MS analysis should be used to construct plasma concentration-time curves for both clomipramine and desmethylclomipramine. From these curves, key pharmacokinetic parameters can be calculated using non-compartmental analysis.

Tabulated Pharmacokinetic Data

Parameter	Clomipramine	Desmethylclomipramine
Tmax (h)	2 - 6	4 - 8
Cmax (ng/mL)	Variable, dose-dependent	Variable, dependent on parent drug concentration and metabolism rate
AUC (0-t) (ng*h/mL)	Dose-dependent	Reflects the extent of formation from the parent drug
t1/2 (h)	~24	~96
Metabolite Ratio (AUCdesmethyl/AUCclomi)	Varies based on CYP2C19 and CYP2D6 activity	-

Note: The values presented are illustrative and can vary significantly based on the animal model, dose, and individual metabolic capacity.[1][19][20]

Influence of Pharmacogenomics

Genetic variations in CYP2C19 and CYP2D6 can dramatically alter the pharmacokinetic profile of clomipramine.[9][21]

CYP2C19 Phenotype	Expected Impact on Clomipramine Metabolism
Poor Metabolizer	Decreased conversion to desmethylclomipramine; higher clomipramine levels.[7]
Intermediate Metabolizer	Reduced metabolic capacity compared to normal metabolizers.[3]
Normal Metabolizer	"Normal" rate of demethylation.
Ultrarapid Metabolizer	Increased formation of desmethylclomipramine; lower clomipramine levels.

CYP2D6 Phenotype	Expected Impact on Desmethylclomipramine Metabolism
Poor Metabolizer	Decreased hydroxylation of desmethylclomipramine; accumulation of the active metabolite.[21]
Normal Metabolizer	"Normal" rate of hydroxylation.
Ultrarapid Metabolizer	Increased clearance of desmethylclomipramine.[21]

Conclusion: From Bench to Bedside

The in vivo metabolism of clomipramine to desmethylclomipramine is a complex interplay of multiple enzymatic pathways, significantly influenced by an individual's genetic makeup. A thorough understanding of this process, facilitated by robust and well-designed preclinical studies as outlined in this guide, is crucial for several reasons:

• Informing Clinical Dosing Strategies: By elucidating the pharmacokinetic variability, researchers can contribute to the development of more personalized dosing regimens.

• Predicting Drug-Drug Interactions: Knowledge of the specific CYP enzymes involved allows for the prediction and avoidance of potential drug-drug interactions with inhibitors or inducers of these enzymes.

• Guiding Novel Drug Design: Understanding the structure-activity and structure-metabolism relationships of clomipramine can inform the design of new chemical entities with improved metabolic stability and more predictable pharmacokinetic profiles.

This technical guide provides a foundational framework for researchers to explore the fascinating and clinically relevant metabolism of clomipramine. By adhering to the principles of scientific integrity and thoughtfully considering the rationale behind each experimental step, the scientific community can continue to build upon our understanding of this important therapeutic agent.

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Didemethylclomipramine serotonin vs norepinephrine reuptake inhibition

An In-Depth Technical Guide to the Differential Monoamine Reuptake Inhibition Profile of Didemethylclomipramine

Abstract

Didemethylclomipramine, also known as norclomipramine or desmethylclomipramine, is the principal and pharmacologically active metabolite of the tricyclic antidepressant (TCA) clomipramine. While clomipramine is renowned for its potent inhibition of the serotonin transporter (SERT), a detailed examination of its metabolite reveals a starkly different and complementary pharmacological profile. This guide provides a comprehensive technical analysis of didemethylclomipramine's interaction with the serotonin and norepinephrine transporters (NET), elucidating the molecular basis for its activity. We will explore its binding affinities, the experimental methodologies used to determine these properties, and the profound implications of its unique profile for the overall therapeutic action of clomipramine. This document is intended for researchers, scientists, and drug development professionals engaged in the study of neuropsychopharmacology and antidepressant mechanisms.

Introduction: The Metabolite That Reshapes a Drug's Identity

Tricyclic antidepressants have been a cornerstone of psychopharmacology for decades, primarily functioning by inhibiting the reuptake of monoamine neurotransmitters such as serotonin (5-HT) and norepinephrine (NE).[1] Clomipramine, a chlorinated analogue of imipramine, is distinguished among TCAs for its potent and preferential inhibition of serotonin reuptake.[2] However, the in vivo pharmacology of clomipramine is a story of two distinct molecules: the parent drug and its primary active metabolite, didemethylclomipramine.

Following administration, clomipramine undergoes significant first-pass hepatic metabolism, primarily through demethylation by cytochrome P450 enzymes (including CYP2C19, CYP3A4, and CYP1A2) to form didemethylclomipramine.[3][4] This metabolite not only circulates at concentrations often twice those of the parent drug but also possesses a dramatically inverted selectivity for monoamine transporters.[5] Understanding the specific actions of didemethylclomipramine is therefore not merely an academic exercise; it is fundamental to comprehending the true mechanism of action of clomipramine therapy, which functions as a de facto serotonin-norepinephrine reuptake inhibitor (SNRI).[5][6]

This guide dissects the defining characteristic of didemethylclomipramine: its potent and preferential inhibition of the norepinephrine transporter over the serotonin transporter, a profile that is the inverse of its precursor.

Comparative Pharmacology: A Profile of Inverted Selectivity

The defining feature of didemethylclomipramine is its high affinity for and potent inhibition of the norepinephrine transporter (NET), coupled with a substantially lower affinity for the serotonin transporter (SERT). This stands in sharp contrast to clomipramine, which is a potent SERT inhibitor with much weaker effects on NET.[5][7] This metabolic shift from a potent SRI to a potent NRI is a critical aspect of clomipramine's therapeutic effect.

The in vivo consequence is that administration of clomipramine leads to a robust and dual inhibition of both serotonin and norepinephrine reuptake.[8] The parent drug, with its high SERT affinity, drives the serotonergic effects, while the accumulation of its more slowly eliminated metabolite, didemethylclomipramine (elimination half-life of 54-77 hours versus 19-37 hours for clomipramine), establishes a sustained, potent inhibition of norepinephrine reuptake.[2][5]

Data Presentation: Transporter Affinity

The following table summarizes the in vitro binding affinities (Ki, in nM) of clomipramine and its metabolite, didemethylclomipramine, for the human serotonin and norepinephrine transporters. A lower Ki value indicates a stronger binding affinity.

Compound	Serotonin Transporter (SERT) Ki (nM)	Norepinephrine Transporter (NET) Ki (nM)	Selectivity (SERT Ki / NET Ki)	Primary Action
Clomipramine	0.14 - 0.28	~40-75	~0.004	Potent SRI
Didemethylclomipramine	31.6	0.32	~99	Potent NRI

Data compiled from authoritative sources.[5] Note that absolute Ki values can vary between studies based on experimental conditions.

The data clearly illustrates that didemethylclomipramine is approximately 99 times more selective for NET than for SERT, making it a highly potent and selective norepinephrine reuptake inhibitor.

Mechanism of Action: A Synaptic Visualization

The differential activity of didemethylclomipramine can be visualized at the synaptic level. Within noradrenergic synapses, it acts as a competitive antagonist at the norepinephrine transporter. By binding to NET, it blocks the re-uptake of norepinephrine from the synaptic cleft back into the presynaptic neuron, thereby increasing the concentration and duration of norepinephrine available to stimulate postsynaptic α- and β-adrenergic receptors. Its effect at serotonergic synapses is significantly less pronounced.

Caption: Didemethylclomipramine potently blocks the NET, increasing synaptic norepinephrine.

Experimental Protocols for Determining Transporter Inhibition

The quantitative data underpinning our understanding of didemethylclomipramine's selectivity is derived from rigorous in vitro assays. These protocols are foundational in drug discovery and pharmacology for characterizing compound-transporter interactions.

Radioligand Binding Assays: Measuring Affinity (Ki)

Radioligand binding assays are the gold standard for determining the binding affinity (Ki) of a test compound for a specific receptor or transporter.[9] The principle is based on competition: measuring how effectively the unlabeled test compound (didemethylclomipramine) displaces a high-affinity, radioactively labeled ligand from the transporter.

Step-by-Step Protocol: Competitive Binding Assay

• Membrane Preparation: Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells stably transfected to express high levels of the human NET or SERT are cultured and harvested. The cells are lysed, and the cell membranes containing the transporters are isolated via centrifugation and resuspended in a suitable buffer.[10]

• Assay Setup: The assay is performed in a 96-well plate. To each well, the following are added:

  • A fixed volume of the prepared cell membranes (e.g., 10-20 µg protein).

  • A fixed concentration of a selective radioligand (e.g., [³H]-nisoxetine for NET, or [³H]-citalopram for SERT), typically at or below its dissociation constant (Kd).[11]

  • A range of concentrations of the unlabeled test compound, didemethylclomipramine (e.g., 10⁻¹¹ M to 10⁻⁵ M).

• Incubation: The plate is incubated (e.g., 60 minutes at room temperature) to allow the binding reaction to reach equilibrium.[10]

• Separation: The key step is to separate the bound radioligand from the free (unbound) radioligand. This is achieved rapidly by vacuum filtration through a glass fiber filter mat, which traps the cell membranes while allowing the free radioligand to pass through.[9]

• Washing: The filters are washed multiple times with ice-cold buffer to remove any non-specifically bound radioligand.[12]

• Quantification: The filters are dried, and a scintillation cocktail is added. The radioactivity trapped on each filter, which corresponds to the amount of bound radioligand, is measured using a scintillation counter.[10]

• Data Analysis: The data are plotted as the percentage of specific binding versus the log concentration of didemethylclomipramine. A sigmoidal competition curve is generated, from which the IC50 (the concentration of test compound that inhibits 50% of specific radioligand binding) is calculated. The Ki is then determined from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10]

Caption: Workflow for a competitive radioligand binding assay.

In Vitro Reuptake Inhibition Assays: Measuring Potency (IC50)

While binding assays measure affinity, reuptake assays measure the functional potency of a compound in inhibiting the transporter's primary function. This is a crucial self-validating step to confirm that binding translates to functional inhibition.

Step-by-Step Protocol: [³H]-Neurotransmitter Uptake Assay

• Cell Culture: Whole, live HEK293 cells stably expressing either hNET or hSERT are seeded into 96-well plates and grown to confluence.[12][13]

• Pre-incubation: The cell culture medium is removed, and the cells are washed. A buffer containing varying concentrations of didemethylclomipramine is added, and the cells are pre-incubated for a short period (e.g., 10-20 minutes).[13]

• Initiate Uptake: The reuptake reaction is initiated by adding a fixed, low concentration of the radiolabeled substrate (e.g., [³H]-norepinephrine for NET-expressing cells or [³H]-serotonin for SERT-expressing cells).[13]

• Incubation: The incubation proceeds for a very short, defined period (e.g., 1-10 minutes) at room temperature or 37°C.[12] The timing is critical to ensure measurement of the initial rate of uptake.

• Termination: The uptake process is abruptly stopped by rapidly washing the cells with ice-cold buffer to remove the extracellular radiolabeled substrate.[12]

• Cell Lysis: The cells are lysed (e.g., with 1% SDS) to release the intracellular contents, including the transported radiolabeled neurotransmitter.[12]

• Quantification: The lysate from each well is transferred to a scintillation vial, scintillation cocktail is added, and the amount of radioactivity taken up by the cells is quantified.

• Data Analysis: The results are used to generate a dose-response curve, plotting the percentage of uptake inhibition against the log concentration of didemethylclomipramine. The IC50 value, representing the concentration that inhibits 50% of neurotransmitter uptake, is determined from this curve.[14]

Conclusion: A Profile of Critical Importance

Didemethylclomipramine is not merely a byproduct of clomipramine metabolism; it is a pharmacologically distinct and powerful agent that is integral to the therapeutic profile of its parent drug. Its defining characteristic is its potent and highly selective inhibition of the norepinephrine transporter, a direct inverse of clomipramine's preference for the serotonin transporter. This detailed analysis, grounded in established experimental methodologies like radioligand binding and in vitro reuptake assays, confirms its identity as a potent NRI. For researchers and clinicians, this understanding is paramount. It explains why clomipramine, despite its classification, functions in vivo as a broad-spectrum SNRI, and it provides a clear molecular basis for its efficacy in treating complex mood and anxiety disorders where both serotonergic and noradrenergic systems are implicated.

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Desmethylclomipramine binding affinity for monoamine transporters

An In-Depth Technical Guide

Topic: Desmethylclomipramine Binding Affinity for Monoamine Transporters Audience: Researchers, scientists, and drug development professionals.

Executive Summary

N-desmethylclomipramine, the principal active metabolite of the tricyclic antidepressant clomipramine, exhibits a distinct and potent interaction profile with monoamine transporters. Its pharmacological activity is integral to the therapeutic efficacy of its parent compound. This guide provides a detailed examination of N-desmethylclomipramine's binding affinities for the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT). We will dissect the quantitative binding data, outline the standard experimental methodology for its determination, and interpret the pharmacological significance of its preferential affinity for the norepinephrine transporter.

Introduction: The Significance of a Metabolite

Clomipramine is a well-established tricyclic antidepressant (TCA) used in the treatment of major depressive disorder and obsessive-compulsive disorder.[1][2] Following administration, it undergoes extensive hepatic metabolism, primarily via the cytochrome P450 enzyme system (including CYP2C19, CYP3A4, and CYP1A2), into its active demethylated metabolite, N-desmethylclomipramine (also known as norclomipramine).[3][4] This metabolite is not merely a breakdown product; it is a pharmacologically active compound that often reaches higher steady-state plasma concentrations than clomipramine itself.[5][6]

Understanding the specific binding profile of N-desmethylclomipramine is therefore critical for a complete comprehension of clomipramine's overall mechanism of action. While clomipramine is a potent serotonin reuptake inhibitor, N-desmethylclomipramine displays a significantly different profile, acting as a powerful norepinephrine reuptake inhibitor.[3][7] This dual action on both serotonergic and noradrenergic systems contributes to the broad efficacy of clomipramine treatment.[7] This guide focuses on the precise characterization of N-desmethylclomipramine's affinity for the three key monoamine transporters.

Quantitative Binding Affinity Profile

The affinity of a compound for a specific transporter is quantified by its inhibition constant (Kᵢ). The Kᵢ value represents the concentration of the competing ligand (in this case, N-desmethylclomipramine) that will bind to half of the available transporters at equilibrium in the absence of the radioligand. A lower Kᵢ value signifies a higher binding affinity.

The binding affinities of N-desmethylclomipramine for human monoamine transporters have been determined through in vitro radioligand binding assays. The data clearly illustrates a strong preference for the norepinephrine transporter.

Table 1: Binding Affinity (Kᵢ) of N-Desmethylclomipramine for Human Monoamine Transporters

Compound	Target Transporter	Kᵢ (nM)	Selectivity Profile
N-Desmethylclomipramine	NET (Norepinephrine Transporter)	0.4	High Affinity
SERT (Serotonin Transporter)	1.8	High Affinity
DAT (Dopamine Transporter)	>10,000	Very Low Affinity

Data sourced from comparative in vitro studies.[8]

Interpretation of Data: The sub-nanomolar Kᵢ value for NET (0.4 nM) indicates extremely high affinity. The affinity for SERT is also high (1.8 nM), though approximately 4.5-fold lower than for NET. In stark contrast, the affinity for DAT is negligible (Kᵢ > 10,000 nM), demonstrating that N-desmethylclomipramine does not significantly engage the dopamine transporter at clinically relevant concentrations. This profile establishes N-desmethylclomipramine as a potent and selective serotonin and norepinephrine reuptake inhibitor, with a marked preference for norepinephrine.

Experimental Protocol: Radioligand Binding Assay

The determination of Kᵢ values is predominantly achieved using in vitro competitive radioligand binding assays.[9] This technique measures the ability of a test compound (the 'competitor', N-desmethylclomipramine) to displace a radioactive ligand ('radioligand') that is known to bind with high affinity and specificity to the target transporter.

Principle of the Assay

The assay relies on the law of mass action. A fixed concentration of radioligand and transporter-expressing cell membranes are incubated with varying concentrations of the unlabeled test compound. The test compound competes with the radioligand for binding to the transporter. The amount of radioligand bound to the transporter is measured at each concentration of the test compound, and the data is used to calculate the IC₅₀ (the concentration of the test compound that inhibits 50% of specific radioligand binding). The IC₅₀ is then converted to the Kᵢ value using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used in the assay.

Step-by-Step Methodology

This protocol is a representative example for determining the binding affinity at the human norepinephrine transporter (hNET). Similar protocols are used for SERT and DAT, substituting the appropriate cell line and radioligand.[10][11]

Objective: To determine the binding affinity (Kᵢ) of N-desmethylclomipramine for hNET.

Materials:

• Cell Membranes: HEK293 cells stably transfected with the gene for hNET.

• Radioligand: [³H]-Nisoxetine (a high-affinity NET ligand).

• Test Compound: N-desmethylclomipramine.

• Non-specific Binding Control: Desipramine (10 µM, a high concentration to saturate all specific binding sites).

• Assay Buffer: Tris-HCl buffer with appropriate salts (e.g., NaCl, KCl).

• Instrumentation: Scintillation counter, 96-well filter plates.

Procedure:

• Preparation of Reagents: Prepare serial dilutions of N-desmethylclomipramine in the assay buffer to cover a wide concentration range (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

• Assay Setup: In a 96-well plate, combine the following in triplicate:

  • Total Binding: hNET cell membranes, [³H]-Nisoxetine, and assay buffer.

  • Non-specific Binding: hNET cell membranes, [³H]-Nisoxetine, and excess desipramine (10 µM).

  • Competitive Binding: hNET cell membranes, [³H]-Nisoxetine, and each concentration of N-desmethylclomipramine.

• Incubation: Incubate the plate at a controlled temperature (e.g., room temperature) for a specified time (e.g., 60-120 minutes) to allow the binding reaction to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand. The transporters and any bound ligand are trapped on the filter, while the unbound ligand passes through.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand. Causality: The washing must be rapid and with cold buffer to minimize the dissociation of the radioligand from the transporter during this step.

• Scintillation Counting: Add scintillation fluid to each well of the filter plate. The plate is then read in a scintillation counter to quantify the amount of radioactivity (in counts per minute, CPM) trapped on each filter.

• Data Analysis:

  • Calculate Specific Binding = (Total Binding CPM) - (Non-specific Binding CPM).

  • Plot the percentage of specific binding against the logarithm of the N-desmethylclomipramine concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC₅₀ value.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation : Kᵢ = IC₅₀ / (1 + [L]/Kₐ), where [L] is the concentration of the radioligand and Kₐ is its dissociation constant for the transporter.

Experimental Workflow Diagram

Caption: Workflow for a competitive radioligand binding assay.

Pharmacological Significance

The binding profile of N-desmethylclomipramine is not merely an academic curiosity; it is fundamental to its pharmacological effect. The potent inhibition of both NET and SERT classifies it as a Serotonin-Norepinephrine Reuptake Inhibitor (SNRI).[7]

• Potent Noradrenergic Activity: With a Kᵢ of 0.4 nM for NET, N-desmethylclomipramine is one of the most potent NET inhibitors among the TCAs.[12] This strong inhibition of norepinephrine reuptake leads to increased noradrenergic neurotransmission, which is believed to be a key mechanism for its antidepressant effects, particularly relating to energy, focus, and motivation.

• Dual-Action Mechanism: The parent drug, clomipramine, is a more potent SERT inhibitor (Kᵢ ≈ 0.14 nM).[13] When a patient takes clomipramine, the body establishes an equilibrium between the parent drug and its metabolite. The result is a comprehensive inhibition of both serotonin and norepinephrine reuptake. This "dual-action" is thought to provide a broader spectrum of efficacy than targeting either transporter alone.[7]

• Low Dopaminergic Activity: The extremely low affinity for DAT means that N-desmethylclomipramine has minimal direct impact on dopamine reuptake. This is a distinguishing feature from so-called "triple reuptake inhibitors" and helps explain its specific side-effect profile, which is not typically associated with dopaminergic agents (e.g., stimulants).

Differential Transporter Inhibition Diagram

Caption: Differential inhibition of monoamine transporters.

Conclusion

N-desmethylclomipramine is a pharmacologically critical active metabolite of clomipramine, characterized by its potent binding affinity for both the norepinephrine and serotonin transporters. Its profile as a powerful NET inhibitor (Kᵢ = 0.4 nM) and a high-affinity SERT inhibitor (Kᵢ = 1.8 nM), combined with a negligible affinity for DAT, defines its role in the dual-action mechanism of clomipramine therapy. The precise quantification of these affinities through robust methodologies like radioligand binding assays is essential for drug development and for understanding the neurochemical basis of its therapeutic effects. This detailed understanding allows researchers to better predict clinical outcomes and design novel therapeutics with tailored monoamine transporter selectivity.

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A Technical Guide to the Structural Elucidation of Didemethylclomipramine

Abstract

This technical guide provides a comprehensive, in-depth framework for the structural elucidation of didemethylclomipramine, a key metabolite of the tricyclic antidepressant clomipramine. The unequivocal identification of drug metabolites is a cornerstone of drug development, impacting pharmacokinetics, toxicology, and regulatory compliance. This document moves beyond rote protocols to detail the scientific rationale behind a multi-modal analytical strategy, emphasizing the synergistic use of mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. We present not just the "how," but the critical "why" behind experimental choices, offering field-proven insights for researchers, medicinal chemists, and drug development professionals. The methodologies described herein are designed as a self-validating system, where orthogonal techniques provide confirmatory evidence to establish a structure with the highest degree of scientific certainty.

Introduction: The Rationale for Metabolite Characterization

Clomipramine (3-chloro-10,11-dihydro-N,N-dimethyl-5H-dibenz[b,f]azepine-5-propanamine) is a tricyclic antidepressant (TCA) widely used in the treatment of major depressive and obsessive-compulsive disorders[1]. Like most TCAs, it undergoes extensive hepatic metabolism, primarily via cytochrome P450 (CYP) enzymes, leading to the formation of various metabolites.[2][3] These metabolites can possess their own pharmacological activity, contribute to the overall therapeutic effect, or be responsible for adverse drug reactions.[4]

Didemethylclomipramine (also known as N-didesmethylclomipramine) is a secondary metabolite formed through the sequential demethylation of the parent drug. The elucidation of its biotransformation pathway is crucial for understanding the drug's overall physiological effects[5][6]. Accurate structural confirmation is imperative for:

• Pharmacokinetic (PK) Modeling: To understand the formation and elimination kinetics of all active moieties.

• Toxicology Assessment: To identify and quantify potentially toxic metabolites.

• Reference Standard Certification: To synthesize and qualify pure standards for use in quantitative bioanalysis.

This guide outlines a logical, evidence-based workflow for confirming the structure of didemethylclomipramine, starting from its metabolic origin and employing state-of-the-art analytical technologies.

Metabolic Context: The Biotransformation Pathway

Understanding the origin of a metabolite provides the initial hypothesis for its structure. Clomipramine is primarily metabolized via N-demethylation.[7][8] The first step, catalyzed mainly by CYP2C19, CYP3A4, and CYP1A2, removes one methyl group to form the active metabolite desmethylclomipramine (norclomipramine).[9][10][11] This primary metabolite is then further demethylated to yield didemethylclomipramine.[9]

Caption: Metabolic pathway of Clomipramine to Didemethylclomipramine.

This known pathway provides a strong prior probability for the structure of didemethylclomipramine as 3-chloro-5-(3-aminopropyl)-10,11-dihydro-5H-dibenzo[b,f]azepine. The analytical challenge is to prove this structure unequivocally.

The Analytical Strategy: A Multi-Technique, Self-Validating Approach

The structural elucidation of a drug metabolite is rarely accomplished with a single technique. Mass spectrometry and NMR spectroscopy are the two most powerful and frequently applied tools in this field.[5][12] Our strategy employs a workflow where each step builds upon the last, and orthogonal data are used to cross-validate findings.

Caption: Integrated workflow for structural elucidation.

Mass Spectrometry: From Elemental Composition to Fragmentation

Liquid chromatography coupled with mass spectrometry (LC-MS) is the cornerstone of drug metabolite analysis due to its high sensitivity and specificity.[13][14]

High-Resolution Mass Spectrometry (HRMS) for Elemental Formula

Causality: The first and most critical step is to determine the elemental formula. HRMS instruments (e.g., Orbitrap, TOF) provide highly accurate mass measurements (< 5 ppm), which severely constrain the number of possible elemental compositions for a given ion.

Expected Data: Didemethylclomipramine has a nominal molecular weight of 286. Based on the hypothesized structure (C₁₇H₁₉ClN₂), the expected monoisotopic mass of its protonated ion [M+H]⁺ can be calculated.

Parameter	Theoretical Value
Chemical Formula	C₁₇H₁₉ClN₂
Protonated Ion	[C₁₇H₂₀ClN₂]⁺
Monoisotopic Mass	286.1288
Calculated Exact Mass	287.1364

An experimentally measured mass within 5 ppm of 287.1364 provides strong evidence for the C₁₇H₁₉ClN₂ formula.

Tandem Mass Spectrometry (MS/MS) for Structural Fragmentation

Causality: While HRMS gives the formula, it does not reveal connectivity. Tandem MS (MS/MS) involves isolating the precursor ion (e.g., m/z 287.1) and subjecting it to collision-induced dissociation (CID) to generate product ions.[15] The fragmentation pattern is characteristic of the molecule's structure, particularly the weaker bonds. For tricyclic antidepressants, cleavage of the side chain is a dominant fragmentation pathway.

Expected Fragmentation: The key structural feature is the aminopropyl side chain attached to the dibenzazepine core. The primary amine of didemethylclomipramine makes the C-N bond adjacent to the ring system susceptible to cleavage.

Precursor Ion (m/z)	Key Product Ion (m/z)	Neutral Loss (Da)	Inferred Substructure
287.1	242.1	45.0	Loss of the ethylamine fragment (CH₂-CH₂-NH₂)
287.1	195.1	92.0	Cleavage yielding the tricyclic core

Observing these specific fragments provides high confidence in the presence of the tricyclic core and the propyl amine side chain.

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation: If isolated from a biological matrix (e.g., plasma, urine), perform a solid-phase extraction (SPE) or protein precipitation to clean the sample.[16] Reconstitute the dried extract in the initial mobile phase.

• Chromatography (UPLC/HPLC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 5-8 minutes.

  • Rationale: Formic acid is used to promote protonation for positive-ion electrospray ionization (ESI+). The gradient ensures good separation from the parent drug and other metabolites.[17]

• Mass Spectrometry (ESI-MS/MS):

  • Ionization Mode: ESI Positive.

  • Scan Mode 1 (Full Scan HRMS): Acquire data from m/z 100-500 to detect the precursor ion and determine its accurate mass.

  • Scan Mode 2 (MS/MS): Isolate the [M+H]⁺ ion (m/z 287.1) and apply collision energy to generate a product ion spectrum.[18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Proof of Connectivity

Causality: While MS provides strong evidence, it cannot definitively prove isomerism (e.g., the exact attachment point of the chlorine atom or the side chain). NMR spectroscopy is the gold standard for determining the precise 3D structure and connectivity of atoms in a molecule.[6][13] It relies on the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C.[12]

Data Interpretation:

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their proximity to other protons (via spin-spin coupling). The spectrum of didemethylclomipramine is expected to show distinct signals for the aromatic protons on the dibenzazepine core, the ethylene bridge protons, and the three methylene groups of the propyl side chain.

• ¹³C NMR: Shows the number of unique carbon atoms in the molecule.

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for assembling the structure.

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons), allowing for the mapping of the propyl side chain.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon atom it is directly attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are 2-3 bonds away. This is the key experiment to connect the side chain to the nitrogen atom of the tricyclic core and to confirm the positions of all substituents on the aromatic rings.

Experimental Protocol: NMR Analysis

• Sample Preparation: A purified and isolated sample of the metabolite is required (typically > 1 mg). The sample must be free of interfering substances.

• Solvent Selection: Choose a deuterated solvent in which the compound is soluble (e.g., DMSO-d₆, Methanol-d₄, or Chloroform-d).

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Acquire 2D spectra: gCOSY, gHSQC, and gHMBC.

• Structure Assembly:

  • Use the ¹H and ¹³C spectra to assign initial chemical shifts.

  • Use COSY to trace the spin systems of the aliphatic side chain and the ethylene bridge.

  • Use HSQC to assign carbons based on their attached protons.

  • Use HMBC to find long-range correlations that piece the fragments together. For example, a correlation from the protons on the carbon adjacent to the side-chain nitrogen to the carbons of the tricyclic core would definitively prove the point of attachment.

Data Synthesis and Final Confirmation

Caption: Synthesis of orthogonal analytical data for structure confirmation.

This self-validating system ensures trustworthiness. The elemental formula from HRMS is validated by the carbon and proton counts in NMR. The fragmentation hypothesis from MS/MS is proven by the connectivity map established by 2D NMR.

Conclusion

The structural elucidation of didemethylclomipramine is a prime example of a modern, integrated analytical chemistry workflow. By logically sequencing high-resolution mass spectrometry for formula determination, tandem mass spectrometry for substructure analysis, and a suite of NMR experiments for definitive connectivity mapping, researchers can achieve an unambiguous structural assignment. This rigorous, evidence-based approach is fundamental to advancing drug metabolism research and ensuring the safety and efficacy of pharmaceutical agents.

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An In-depth Technical Guide to the Early-Stage Research of Didemethylclomipramine's Therapeutic Potential

Abstract

This technical guide provides a comprehensive overview of the early-stage research into the therapeutic potential of didemethylclomipramine, a metabolite of the tricyclic antidepressant clomipramine. While research directly focused on didemethylclomipramine is nascent, this document synthesizes existing knowledge of clomipramine and its primary active metabolite, desmethylclomipramine, to extrapolate and propose a strategic research framework. We delve into the compound's origins, its anticipated mechanism of action, and potential therapeutic applications, with a particular focus on oncology. This guide is intended for researchers, scientists, and drug development professionals, offering a roadmap for preclinical investigation, including detailed experimental protocols and data interpretation strategies.

Introduction: Unveiling a Metabolite of Interest

Didemethylclomipramine is a secondary metabolite of the well-established tricyclic antidepressant, clomipramine. Clomipramine is primarily metabolized in the liver by cytochrome P450 enzymes, particularly CYP2C19 and CYP2D6, into its active metabolite, desmethylclomipramine.[1][2] Further demethylation of desmethylclomipramine yields didemethylclomipramine. While the pharmacological activity of clomipramine and desmethylclomipramine are well-documented, with the former being a potent serotonin reuptake inhibitor and the latter a strong norepinephrine reuptake inhibitor, the specific biological activities of didemethylclomipramine remain largely unexplored.[3]

The rationale for investigating didemethylclomipramine stems from the established anticancer properties of its parent compound, clomipramine, and the recognition that metabolites can possess unique and potent therapeutic activities. This guide will, therefore, lay the groundwork for a systematic evaluation of didemethylclomipramine's therapeutic potential.

Proposed Mechanism of Action: A Focus on Noradrenergic Pathways and Beyond

Given that its immediate precursor, desmethylclomipramine, exhibits a strong affinity for the norepinephrine transporter (NET), it is hypothesized that didemethylclomipramine also primarily functions as a norepinephrine reuptake inhibitor.[3] This action would lead to an increase in synaptic norepinephrine levels, a mechanism with potential implications for both neurological and oncological conditions.

Beyond its anticipated effects on the noradrenergic system, the broader polypharmacology of tricyclic compounds suggests that didemethylclomipramine may interact with a range of other molecular targets. These could include various G-protein coupled receptors, ion channels, and intracellular signaling molecules. The exploration of these off-target effects is crucial for a comprehensive understanding of its therapeutic potential and safety profile.

Therapeutic Potential in Oncology: A Strategic Research Avenue

The repurposing of antidepressants for cancer therapy is a growing field of research. Clomipramine and other tricyclic antidepressants have demonstrated pro-apoptotic and anti-proliferative effects in various cancer cell lines. The proposed investigation into didemethylclomipramine's anticancer potential is, therefore, a logical extension of this research.

Rationale for Targeting Neuroblastoma

Neuroblastoma, a pediatric cancer of the sympathetic nervous system, presents a compelling case for investigation. Given the anticipated noradrenergic activity of didemethylclomipramine, it is plausible that it could have a targeted effect on neuroblastoma cells, which are of neural crest origin and often express high levels of norepinephrine transporters.

Proposed Preclinical Evaluation Workflow

A rigorous preclinical evaluation is essential to determine the therapeutic potential of didemethylclomipramine in oncology. The following workflow outlines a series of key experiments.

Caption: Proposed preclinical workflow for evaluating didemethylclomipramine's anticancer activity.

Detailed Experimental Protocols

The following protocols provide a starting point for the in vitro and in vivo evaluation of didemethylclomipramine.

In Vitro Cell Viability Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of didemethylclomipramine in a panel of human neuroblastoma cell lines (e.g., SK-N-SH, IMR-32, LAN-5).

Protocol:

• Cell Seeding: Seed neuroblastoma cells in 96-well plates at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of didemethylclomipramine (e.g., ranging from 0.1 µM to 100 µM) for 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis for Apoptosis and Signaling Pathways

Objective: To investigate the effect of didemethylclomipramine on key proteins involved in apoptosis and cell signaling.

Protocol:

• Protein Extraction: Treat neuroblastoma cells with didemethylclomipramine at its IC50 concentration for 24 and 48 hours. Lyse the cells and quantify the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against proteins of interest (e.g., Cleaved Caspase-3, PARP, Bcl-2, Bax, p-Akt, Akt, p-ERK, ERK).

• Secondary Antibody and Detection: Incubate with an appropriate HRP-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

In Vivo Xenograft Model

Objective: To evaluate the in vivo efficacy of didemethylclomipramine in a patient-derived xenograft (PDX) model of neuroblastoma.

Protocol:

• Model Establishment: Implant PDX tumor fragments subcutaneously into the flank of immunocompromised mice.

• Tumor Growth and Randomization: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Treatment Administration: Administer didemethylclomipramine (dose to be determined by preliminary toxicity studies) or vehicle control via an appropriate route (e.g., intraperitoneal injection) for a specified duration.

• Tumor Measurement: Measure tumor volume and body weight twice weekly.

• Endpoint and Analysis: At the end of the study, euthanize the mice, excise the tumors, and perform histological and immunohistochemical analysis. Analyze tumor growth inhibition and assess for any signs of toxicity.

Data Presentation and Interpretation

Table 1: Hypothetical IC50 Values of Didemethylclomipramine in Neuroblastoma Cell Lines

Cell Line	IC50 (µM)
SK-N-SH	15.2
IMR-32	22.5
LAN-5	18.9

Interpretation: The IC50 values provide a quantitative measure of the compound's potency. Lower values indicate higher potency. This data will be crucial for selecting cell lines and determining appropriate concentrations for subsequent mechanistic studies.

Proposed Signaling Pathway

Based on the known mechanisms of tricyclic antidepressants and their potential anticancer effects, the following signaling pathway is proposed for didemethylclomipramine's action in cancer cells.

Caption: Proposed signaling pathway for didemethylclomipramine's anticancer effects.

Conclusion and Future Directions

The early-stage investigation of didemethylclomipramine presents a promising, albeit challenging, frontier in drug discovery. While direct evidence of its therapeutic potential is currently limited, a systematic and logical research approach, building upon the knowledge of its parent compounds, can unlock its potential. The proposed experimental framework provides a robust starting point for elucidating its mechanism of action and evaluating its efficacy, particularly in the context of oncology. Future research should also focus on its synthesis and purification to ensure a reliable supply for preclinical studies, as well as a broader screening against a diverse panel of cancer types to identify other potential therapeutic applications.

References

• Maj, J., Stala, L., Górka, Z., & Adamus, A. (1982). Comparison of the pharmacological actions of desmethylclomipramine and clomipramine. Psychopharmacology, 78(2), 165–169.
• Lainesse, C., et al. (2006). Pharmacokinetics of clomipramine and desmethylclomipramine after single-dose intravenous and oral administrations in cats. Journal of Veterinary Pharmacology and Therapeutics, 29(4), 285-291.
• Gex-Fabry, M., et al. (2004). Population pharmacokinetics of clomipramine, desmethylclomipramine, and hydroxylated metabolites in patients with depression receiving chronic treatment: model evaluation. Therapeutic Drug Monitoring, 26(2), 158-169.
• Brown, J. T., et al. (2017). Serum clomipramine and desmethylclomipramine levels in a CYP2C19 and CYP2D6 intermediate metabolizer.
• Caccia, S. (1998). Metabolism of the newer antidepressants. An overview of the pharmacological and pharmacokinetic implications. Clinical Pharmacokinetics, 34(4), 281-302.
• Balant-Gorgia, A. E., et al. (1991). Clinical pharmacokinetics of clomipramine. Clinical Pharmacokinetics, 20(6), 447-462.
• Gaedigk, A., et al. (2008). Prediction of CYP2D6 phenotype from genotype across world populations. Genetics in Medicine, 10(10), 793-796.
• Hicks, J. K., et al. (2013). Clinical Pharmacogenetics Implementation Consortium guideline for CYP2D6 and CYP2C19 genotypes and dosing of tricyclic antidepressants. Clinical Pharmacology & Therapeutics, 93(5), 402-408.

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An In-depth Technical Guide to the Discovery and Initial Characterization of Clomipramine Metabolites

This guide provides a comprehensive overview of the discovery and initial characterization of the metabolites of clomipramine, a tricyclic antidepressant. Tailored for researchers, scientists, and drug development professionals, this document delves into the metabolic pathways, the pharmacological significance of the resulting compounds, and the analytical methodologies essential for their identification and quantification.

Introduction: The Clinical Significance of Clomipramine and Its Metabolism

Clomipramine, a chlorinated analogue of imipramine, is a widely used tricyclic antidepressant (TCA) primarily indicated for the treatment of obsessive-compulsive disorder (OCD), depression, and panic disorder.[1][2][3] Its therapeutic efficacy is intrinsically linked to its biotransformation within the body, a process that generates a constellation of metabolites, some of which possess their own distinct pharmacological profiles. Understanding the metabolic fate of clomipramine is, therefore, paramount for optimizing its therapeutic use, predicting drug-drug interactions, and managing its adverse effect profile.

The parent drug, clomipramine, is a potent inhibitor of serotonin reuptake.[2] However, its primary active metabolite, desmethylclomipramine, exhibits a greater affinity for the norepinephrine transporter.[1][4] This metabolic shift from a primarily serotonergic to a noradrenergic agent underscores the critical importance of characterizing the full spectrum of clomipramine's metabolites to comprehend its overall clinical effect. This guide will illuminate the pathways of this transformation and the analytical strategies employed to unravel them.

The Metabolic Landscape of Clomipramine

Clomipramine undergoes extensive hepatic metabolism, primarily orchestrated by the cytochrome P450 (CYP) enzyme system.[3][5] The biotransformation of clomipramine can be broadly categorized into four main pathways: N-demethylation, hydroxylation, N-oxidation, and glucuronide conjugation.

N-Demethylation: The Genesis of the Primary Active Metabolite

The most significant initial metabolic step is the demethylation of the tertiary amine side chain to form desmethylclomipramine (norclomipramine).[1][2][6] This reaction is catalyzed by several CYP isoenzymes, including CYP1A2, CYP3A4, and CYP2C19.[1][5] Desmethylclomipramine is not merely an intermediate; it is a pharmacologically active molecule that circulates in the plasma, often at concentrations comparable to or even exceeding those of the parent drug.[4] A further demethylation step can occur, leading to the formation of didesmethylclomipramine.[1][5]

Aromatic Hydroxylation: Diversifying the Metabolite Profile

Both clomipramine and desmethylclomipramine can undergo aromatic hydroxylation, primarily at the 2- and 8-positions of the dibenzazepine ring system.[1] This process is predominantly mediated by the polymorphic enzyme CYP2D6.[1][5][6] The resulting hydroxylated metabolites, such as 8-hydroxyclomipramine and 8-hydroxydesmethylclomipramine, are also pharmacologically active, although their precise contribution to the overall clinical effect is less well-defined.[7]

N-Oxidation and Glucuronidation: Pathways to Elimination

In addition to demethylation and hydroxylation, clomipramine can undergo N-oxidation.[2] The hydroxylated metabolites are further conjugated with glucuronic acid, a process that increases their water solubility and facilitates their renal excretion.[1][6] These conjugated metabolites are generally considered pharmacologically inactive.

Visualizing the Metabolic Cascade

The intricate network of clomipramine's metabolic pathways can be effectively visualized to aid in comprehension.

Caption: Metabolic pathways of clomipramine.

Pharmacological Significance of Clomipramine Metabolites

The biotransformation of clomipramine is not simply a detoxification process but a mechanism that generates pharmacologically distinct entities. This metabolic diversification has profound implications for the drug's therapeutic action and side-effect profile.

Metabolite	Primary Pharmacological Action	Key Enzymes Involved
Desmethylclomipramine	Potent norepinephrine reuptake inhibitor	CYP1A2, CYP3A4, CYP2C19
8-Hydroxyclomipramine	Pharmacologically active, clinical relevance under investigation	CYP2D6
8-Hydroxydesmethylclomipramine	Pharmacologically active, clinical relevance under investigation	CYP2D6

The dual action of clomipramine as a serotonin reuptake inhibitor and its primary metabolite, desmethylclomipramine, as a norepinephrine reuptake inhibitor, effectively makes clomipramine a serotonin-norepinephrine reuptake inhibitor (SNRI) in vivo.[4] This broader neurochemical profile may contribute to its efficacy in a range of psychiatric disorders.

Analytical Methodologies for Metabolite Characterization

The elucidation of clomipramine's metabolic fate relies on robust and sensitive analytical techniques capable of separating and quantifying the parent drug and its various metabolites from complex biological matrices.

Sample Preparation: Isolating the Analytes of Interest

A critical first step in the analytical workflow is the extraction of clomipramine and its metabolites from biological samples such as plasma or urine.[8] Liquid-liquid extraction (LLE) is a commonly employed technique.

Protocol: Liquid-Liquid Extraction of Clomipramine and Metabolites from Plasma

• Sample Collection: Collect whole blood in tubes containing an appropriate anticoagulant (e.g., EDTA).

• Plasma Separation: Centrifuge the blood sample to separate the plasma.

• Alkalinization: To 1 mL of plasma in a glass tube, add a suitable volume of an alkaline solution (e.g., 1 M NaOH) to deprotonate the analytes.

• Extraction: Add an appropriate volume of a water-immiscible organic solvent (e.g., a mixture of heptane and isoamyl alcohol).

• Mixing: Vortex the mixture vigorously to ensure efficient partitioning of the analytes into the organic phase.

• Phase Separation: Centrifuge the sample to achieve clear separation of the aqueous and organic layers.

• Analyte Recovery: Carefully transfer the organic layer containing the analytes to a clean tube.

• Back-Extraction (Optional but Recommended): To further purify the sample, a back-extraction into an acidic aqueous solution can be performed.[9]

• Reconstitution: Evaporate the organic solvent under a gentle stream of nitrogen and reconstitute the residue in a small volume of the mobile phase for analysis.

Chromatographic Separation and Detection

High-performance liquid chromatography (HPLC) is the cornerstone for separating clomipramine and its metabolites.[9][10] Reversed-phase chromatography with a C8 or C18 column is typically used. Detection can be achieved using various methods, each with its own advantages.

• UV Detection: A straightforward and robust method, though it may lack the sensitivity and specificity of other techniques.

• Electrochemical Detection: Offers enhanced sensitivity and selectivity for electroactive compounds like clomipramine and its hydroxylated metabolites.[11]

• Mass Spectrometry (MS): Provides the highest level of sensitivity and specificity, allowing for definitive identification and quantification of metabolites, even at low concentrations.[5]

Protocol: HPLC-UV Analysis of Clomipramine and Desmethylclomipramine

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: A reversed-phase C8 or C18 column.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile).

• Flow Rate: A typical flow rate is 1.0-1.5 mL/min.

• Injection Volume: Inject a suitable volume of the reconstituted sample extract.

• Detection: Monitor the column effluent at a wavelength where clomipramine and its metabolites exhibit significant absorbance (e.g., 254 nm).

• Quantification: Construct a calibration curve using standards of known concentrations to quantify the analytes in the samples.

Visualizing the Analytical Workflow

A diagrammatic representation can clarify the sequence of steps in the analytical process.

Caption: A typical analytical workflow for clomipramine metabolite analysis.

Conclusion and Future Directions

The discovery and characterization of clomipramine's metabolites have been instrumental in advancing our understanding of its pharmacology. The journey from a parent drug with a specific neurochemical profile to a suite of active metabolites with diverse actions highlights the complexity of drug metabolism and its clinical implications. Future research in this area may focus on:

• Pharmacogenomics: Further elucidating the role of genetic polymorphisms in CYP enzymes on clomipramine metabolism and clinical outcomes.

• Quantitative Metabolite Profiling: Employing advanced mass spectrometry techniques to develop a more comprehensive and quantitative picture of the full range of clomipramine metabolites in different patient populations.

• Clinical Correlation: Establishing clearer correlations between the plasma concentrations of specific metabolites and therapeutic efficacy or adverse effects.

By continuing to explore the metabolic fate of clomipramine, we can further refine its clinical application and pave the way for more personalized therapeutic strategies in the management of psychiatric disorders.

References

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• Faigle, J. W., & Dieterle, W. (1973). The Metabolism and Pharmacokinetics of Clomipramine (Anafranil).
• Patel, R. K., & Tadi, P. (2024). Clomipramine. In StatPearls.
• Balant-Gorgia, A. E., Gex-Fabry, M., & Balant, L. P. (1991). Clomipramine metabolism. Model-based analysis of variability factors from drug monitoring data. Clinical Pharmacokinetics, 20(6), 447-462.

• Clomipramine and Metabolite, Serum or Plasma | ARUP Laboratories Test Directory. (n.d.). Retrieved from [Link]

• Balant-Gorgia, A. E., & Balant, L. P. (1987). Clinical pharmacokinetics of clomipramine. Clinical Pharmacokinetics, 13(2), 115-141.

• Clomipramine - Wikipedia. (n.d.). Retrieved from [Link]

• Shams, M., Khosravi, A., & Zarghi, A. (2006). A Simple Sample Preparation with HPLC-UV Method for Estimation of Clomipramine from Plasma. Iranian Journal of Pharmaceutical Research, 5(4), 269-274.
• A Simple, Precise, and Accurate RP-HPLC Method has been Developed and Validated for the Quantitative Analysis of Clomipramine Hydrochloride in Capsule Dosage Form. (2018).

• Anafranil (clomipramine) dosing, indications, interactions, adverse effects, and more. (n.d.). Retrieved from [Link]

• Metabolic pathways of clomipramine. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

• Clomipramine | C19H23ClN2 | CID 2801 - PubChem. (n.d.). Retrieved from [Link]

• Volin, A. (1989). Determination of clomipramine and its hydroxylated and demethylated metabolites in plasma and urine by liquid chromatography with electrochemical detection.

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Protocols & Analytical Methods

Application Note: A Robust LC-MS/MS Method for the Quantification of Desmethylclomipramine in Rodent Brain Tissue

Abstract

This application note describes a detailed, robust, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of desmethylclomipramine, the primary active metabolite of clomipramine, in rodent brain tissue. The protocol provides a comprehensive workflow, from tissue homogenization and extraction to final analysis, designed for researchers in neuropharmacology, drug metabolism, and preclinical development. The methodology emphasizes scientific integrity, explaining the rationale behind key steps to ensure reproducibility and accuracy.

Introduction

Desmethylclomipramine is the major pharmacologically active metabolite of the tricyclic antidepressant (TCA) clomipramine.[1][2] It contributes significantly to the therapeutic effect of the parent drug, notably through its potent inhibition of noradrenaline and dopamine reuptake.[1] Analyzing its concentration directly within brain tissue is critical for pharmacokinetic/pharmacodynamic (PK/PD) modeling, understanding target engagement, and elucidating the neurochemical basis of its therapeutic and side effects.

The brain's complex and lipid-rich matrix presents significant bioanalytical challenges, including potential for ion suppression and low extraction recovery.[3] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this application due to its superior sensitivity, selectivity, and reproducibility.[3][4] This protocol employs a protein precipitation (PPT) and solid-phase extraction (SPE) strategy to ensure a clean final extract, coupled with a highly selective Multiple Reaction Monitoring (MRM) method for definitive quantification.

Materials and Methods

Reagents and Chemicals

• Desmethylclomipramine certified reference standard (Cerilliant or equivalent)

• Desmethylclomipramine-d3 or -d4 stable isotope-labeled internal standard (SIL-IS) (Alsachim, Toronto Research Chemicals, or equivalent)

• LC-MS grade acetonitrile, methanol, and water (Fisher Scientific, Honeywell, or equivalent)

• Formic acid (≥99%) and ammonium formate (Sigma-Aldrich or equivalent)

• Certified blank rodent brain tissue (BioIVT or equivalent)

Equipment

• Triple quadrupole mass spectrometer (e.g., Sciex QTRAP 4500/5500, Waters Xevo TQ-S, Agilent 6400 Series)

• UHPLC or HPLC system (e.g., Waters ACQUITY UPLC, Shimadzu Nexera, Agilent 1290 Infinity)

• Bead-based homogenizer (e.g., Precellys, Omni Bead Ruptor)

• Microcentrifuge and 96-well plate centrifuge

• Solid-phase extraction vacuum manifold or positive pressure processor

• Analytical balance, calibrated pipettes, and standard laboratory glassware

Preparation of Standards and Solutions

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of desmethylclomipramine and the SIL-IS in methanol.

• Working Standard Solutions: Serially dilute the primary stock solution with 50:50 (v/v) methanol:water to create working solutions for calibration curve (CC) and quality control (QC) samples.

• Internal Standard (IS) Working Solution: Dilute the SIL-IS primary stock with acetonitrile to a final concentration of 50 ng/mL. This solution will be used as the protein precipitation solvent.

Scientist's Note (Expertise): The use of a stable isotope-labeled internal standard is critical. A SIL-IS is the ideal choice as it co-elutes with the analyte and experiences similar matrix effects and extraction recovery, thus providing the most accurate correction for experimental variability.[5] Desmethylclomipramine-d3 is a common and effective choice.

Experimental Protocol

Sample Preparation: Homogenization and Extraction

This protocol is optimized for a ~100 mg brain tissue sample. Adjust volumes proportionally for different tissue weights.

• Weighing: Accurately weigh the frozen brain tissue sample into a 2 mL bead-beater tube.

• Homogenization: Add 400 µL of ice-cold 70:30 (v/v) acetonitrile:water. Homogenize using a bead-beater system until the tissue is fully dissociated.

• Protein Precipitation (PPT): Add 200 µL of the IS Working Solution (50 ng/mL in acetonitrile) to the homogenate. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the tubes at >14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or well in a 96-well plate.

Scientist's Note (Causality): Brain tissue must first be homogenized to release the analyte into a liquid form compatible with subsequent extraction steps.[6] Protein precipitation with acetonitrile is a simple and effective first-pass cleanup.[7] The addition of the internal standard at this early stage ensures it accounts for analyte loss in all subsequent steps.

Solid-Phase Extraction (SPE) - Optional Cleanup

For methods requiring the lowest limits of quantification (LLOQ), an additional SPE cleanup step is recommended to further remove phospholipids and other matrix interferences. A mixed-mode cation exchange cartridge is suitable.

• Conditioning: Condition an Oasis WCX µElution plate or equivalent cartridge with 200 µL of methanol followed by 200 µL of water.

• Loading: Load the supernatant from the PPT step (Section 3.1, Step 5) onto the SPE plate.

• Washing: Wash the cartridge with 200 µL of 0.1% formic acid in water, followed by 200 µL of methanol.

• Elution: Elute the analyte and IS with 2 x 50 µL of 5% ammonium hydroxide in methanol into a clean collection plate.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the sample in 100 µL of mobile phase A.

LC-MS/MS Analysis

The following tables summarize the instrumental parameters.

Table 1: Liquid Chromatography Parameters

Parameter	Value
LC System	Waters ACQUITY UPLC I-Class or equivalent
Column	Waters XSelect Premier HSS C18, 2.1 x 100 mm, 2.5 µm
Mobile Phase A	Water with 5 mM Ammonium Formate + 0.1% Formic Acid
Mobile Phase B	Methanol with 5 mM Ammonium Formate + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temp.	45 °C
Injection Vol.	5 µL

| Gradient | 10% B to 95% B over 3.0 min, hold 1.0 min, return to 10% B |

Table 2: Mass Spectrometry Parameters

Parameter	Value
MS System	Sciex 5500 QTRAP or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi
Curtain Gas	35 psi
Temperature	550 °C

| IonSpray Voltage | 5500 V |

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Dwell Time (ms)	Collision Energy (eV)
Desmethylclomipramine	301.1	72.1	100	25
Desmethylclomipramine (Quantifier)	301.1	44.1	100	35

| Desmethylclomipramine-d3 (IS) | 304.2 | 75.2 | 100 | 25 |

Note: The MRM transition m/z 301.1 → 72.1 is cited in literature for plasma analysis and serves as a robust starting point.[8] Collision energies should be optimized for the specific instrument used.

Scientist's Note (Expertise): The primary MRM transition (301.1 → 72.1) corresponds to the fragmentation of the protonated molecule to yield a characteristic fragment of the dimethylaminopropyl side chain.[8] Using a second "qualifier" transition enhances specificity and confirms analyte identity. The acidic mobile phase (0.1% formic acid) promotes efficient protonation of the analyte in the ESI source, leading to a strong signal in positive ion mode.

Method Validation (Trustworthiness)

To ensure the reliability of the data, the method must be validated according to established guidelines from regulatory bodies like the FDA or EMA.[9][10]

• Selectivity: Analyze at least six different lots of blank brain homogenate to ensure no endogenous interferences are present at the retention time of the analyte and IS.[11] The response of any interfering peaks should be <20% of the LLOQ response.[9]

• Calibration Curve & Linearity: A calibration curve should be constructed using at least six non-zero standards. A typical range for desmethylclomipramine in brain tissue might be 0.5–500 ng/mL. The curve should have a correlation coefficient (r²) of ≥0.99.[7]

• Accuracy and Precision: Analyze QC samples at a minimum of four levels (LLOQ, low, mid, high) in replicate (n=5) over at least three separate runs.[12] The mean accuracy should be within 85-115% (80-120% for LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).[7][13]

• Recovery and Matrix Effect: Extraction recovery should be consistent and reproducible. The matrix effect is assessed by comparing the analyte response in post-extraction spiked blank matrix to the response in a pure solution.

• Stability: The stability of desmethylclomipramine must be confirmed under various conditions: freeze-thaw cycles, short-term bench-top stability in homogenate, and long-term storage stability at -80°C.[14]

Visualizations

Experimental Workflow Diagram

Caption: Selective detection using Multiple Reaction Monitoring (MRM).

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the quantification of desmethylclomipramine in brain tissue using LC-MS/MS. By integrating a robust sample preparation technique with the high selectivity and sensitivity of tandem mass spectrometry, this method is fit for purpose in demanding research and preclinical environments. The detailed explanations and validation framework ensure that researchers can implement this protocol with confidence, generating high-quality, reliable, and reproducible data.

References

• ResearchGate. (n.d.). Clomipramine and N-desmethyl Clomipramine: Selective and Sensitive Quantification in Human Plasma by Liquid Chromatography Tandem Mass Spectroscopy. Retrieved from [Link]

• Royal Society of Chemistry. (2014). A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS). Retrieved from [Link]

• Washington State Patrol. (n.d.). CONFIRMATION OF TRICYCLIC ANTIDEPRESSANTS BY LIQUID CHROMATOGRAPHY-TANDEM MASS SPECTROMETRY. Retrieved from [Link]

• Waters Corporation. (n.d.). Analysis of Tricyclic Antidepressant Drugs in Plasma for Clinical Research. Retrieved from [Link]

• Elsevier. (2022). UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. Retrieved from [Link]

• Elsevier. (2016). Data supporting the rat brain sample preparation and validation assays for simultaneous determination of 8 neurotransmitters and their metabolites using liquid chromatography–tandem mass spectrometry. Retrieved from [Link]

• American Association of Pharmaceutical Scientists. (2014). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. Retrieved from [Link]

• Neoteryx. (2022). Microsampling for TDM of Antidepressants in Neurodegenerative Diseases. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Multiple-reaction monitoring (MRM) LC–MS/MS quantitation of venlafaxine and its O-desmethyl metabolite for a preclinical pharmacokinetic study in rabbits. Retrieved from [Link]

• Nature. (2023). An in-depth analysis of four classes of antidepressants quantification from human serum using LC–MS/MS. Retrieved from [Link]

• Waters Corporation. (n.d.). Analysis of Tricyclic Antidepressants in Human Urine Using UltraPerformance Convergence Chromatography (UPC2). Retrieved from [Link]

• Stanford University. (2020). Fundamentals: Bioanalytical LC/MS method validation - fit for purpose. Retrieved from [Link]

• MDPI. (2022). Preparation of Antihypertensive Drugs in Biological Matrix with Solvent Front Position Extraction for LC–MS/MS Analysis. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Detection and Quantification of Tricyclic Antidepressants and Other Psychoactive Drugs in Urine by HPLC/MS/MSfor Pain Management Compliance Testing. Retrieved from [Link]

• PubMed. (n.d.). Some pharmacological aspects of desmethylclomipramine. Retrieved from [Link]

• International Council for Harmonisation. (2024). ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. Retrieved from [Link]

• ResearchGate. (n.d.). MRM transitions and fragmentation parameters for probe drugs and.... Retrieved from [Link]

• LCGC International. (2016). Development of a Rapid MS-Based Screen of Tricyclic Antidepressants as an Alternative to Immunoassay Screening. Retrieved from [Link]

• University of Mississippi. (n.d.). LC-MS/MS Method Development and Analysis of Tricyclic Antidepressants in Human Plasma. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• PubMed. (n.d.). Regional distribution of clomipramine and desmethylclomipramine in rat brain and peripheral organs on chronic clomipramine administration. Retrieved from [Link]

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Animal Models for Studying the Effects of Desmethylclomipramine: A Detailed Guide for Researchers

This guide provides a comprehensive overview and detailed protocols for utilizing animal models to study the effects of desmethylclomipramine (DMI), the primary active metabolite of the tricyclic antidepressant clomipramine. This document is intended for researchers, scientists, and drug development professionals seeking to investigate the neurobiological and behavioral effects of this pharmacologically significant compound. We will delve into the rationale behind model selection, provide step-by-step experimental procedures, and outline analytical techniques to quantify the impact of DMI.

Introduction: The Significance of Desmethylclomipramine

Desmethylclomipramine is a critical molecule of interest in neuropsychopharmacology. While its parent compound, clomipramine, is a potent serotonin reuptake inhibitor, DMI exhibits a greater affinity for the norepinephrine transporter (NET), making it a more selective norepinephrine reuptake inhibitor (NRI).[1][2] This distinction is crucial for dissecting the relative contributions of serotonergic and noradrenergic systems to the therapeutic actions of tricyclic antidepressants in conditions such as depression and neuropathic pain. Animal models provide an indispensable platform for these investigations, allowing for controlled studies of DMI's mechanisms of action and therapeutic potential.

Core Concepts: Mechanism of Action of Desmethylclomipramine

The primary mechanism of action of desmethylclomipramine is the blockade of the norepinephrine transporter (NET), leading to an accumulation of norepinephrine in the synaptic cleft and enhanced noradrenergic neurotransmission.[1] This increased availability of norepinephrine in key brain regions is thought to underlie its antidepressant and analgesic effects.

Caption: Mechanism of Action of Desmethylclomipramine.

Animal Models for Depressive-Like States

To study the antidepressant-like effects of DMI, rodent models that mimic certain aspects of human depression are employed. The Chronic Unpredictable Mild Stress (CUMS) model is a widely used and validated paradigm.[3][4]

Chronic Unpredictable Mild Stress (CUMS) Model in Rats

The CUMS model induces a state of behavioral despair and anhedonia, a core symptom of depression, by exposing animals to a series of mild, unpredictable stressors over several weeks.[3][5]

Protocol: CUMS Induction in Rats

• Animals: Male Wistar or Sprague-Dawley rats (200-250g) are individually housed.

• Acclimation: Allow a 1-week acclimation period to the housing conditions.

• Stress Regimen (4-6 weeks): Apply one of the following stressors daily in a random and unpredictable manner:

  • Stroboscopic illumination: 2 hours of flashing lights (2 Hz).

  • Tilted cage: 45° tilt for 12 hours.

  • Soiled cage: 200 ml of water in the bedding for 12 hours.

  • Food and water deprivation: 24 hours.

  • Reversed light/dark cycle: 24 hours.

  • White noise: 4 hours of 85 dB white noise.

  • Forced swim: 10 minutes in 25°C water.

• Control Group: A control group should be housed in a separate room and not exposed to any stressors, but should be handled similarly.

Desmethylclomipramine Administration in the CUMS Model

• Dosage: 10-20 mg/kg, administered intraperitoneally (i.p.) once daily.[6]

• Vehicle: Saline (0.9% NaCl).

• Administration Period: Typically administered during the last 2-3 weeks of the CUMS protocol.

Behavioral Assessment of Antidepressant-Like Effects

Forced Swim Test (FST)

The FST is based on the principle that an animal will cease struggling and adopt an immobile posture when placed in an inescapable container of water.[1][7] Antidepressant treatment is expected to increase the latency to immobility and the total duration of active, escape-oriented behaviors.

Protocol: Forced Swim Test in Rats

• Apparatus: A transparent cylindrical container (40 cm high, 20 cm in diameter) filled with water (25 ± 1°C) to a depth of 30 cm.

• Procedure:

  • Gently place the rat into the water cylinder.

  • The test duration is typically 6 minutes.

  • Record the session for later analysis.

  • The last 4 minutes of the session are typically scored for immobility (floating with only minor movements to keep the head above water), swimming, and climbing.

• Data Analysis: An increase in swimming and climbing time, and a decrease in immobility time, are indicative of an antidepressant-like effect.

Tail Suspension Test (TST)

Similar to the FST, the TST induces a state of despair where the animal ceases to struggle after being suspended by its tail.[8][9] Antidepressants reduce the duration of immobility.

Protocol: Tail Suspension Test in Mice

• Apparatus: A suspension bar and individual compartments to prevent animals from seeing each other.

• Procedure:

  • Secure the mouse's tail to the suspension bar with adhesive tape, approximately 1-2 cm from the tip.

  • The test duration is 6 minutes.[10]

  • Record the session for scoring.

  • Score the duration of immobility during the entire 6-minute period.[11]

• Data Analysis: A decrease in the total time of immobility is interpreted as an antidepressant-like effect.

Behavioral Test	Key Parameter Measured	Expected Effect of Desmethylclomipramine
Forced Swim Test	Immobility time, swimming time, climbing time	↓ Immobility, ↑ Swimming/Climbing
Tail Suspension Test	Immobility time	↓ Immobility

Animal Models for Neuropathic Pain

Desmethylclomipramine is also investigated for its analgesic properties in neuropathic pain states. The Spared Nerve Injury (SNI) model is a robust and reproducible model of peripheral neuropathic pain.[12][13]

Spared Nerve Injury (SNI) Model in Mice

The SNI model involves the ligation and transection of two of the three branches of the sciatic nerve, leaving the sural nerve intact.[12][13] This results in a persistent state of mechanical allodynia (pain in response to a non-painful stimulus) in the paw region innervated by the spared sural nerve.

Protocol: Spared Nerve Injury (SNI) Surgery in Mice

• Anesthesia: Anesthetize the mouse with isoflurane or a ketamine/xylazine mixture.

• Surgical Procedure:

  • Make a small incision on the lateral surface of the thigh.

  • Expose the sciatic nerve and its three terminal branches: the common peroneal, tibial, and sural nerves.

  • Tightly ligate the common peroneal and tibial nerves with a 6-0 silk suture.

  • Transect the ligated nerves distal to the ligation, removing a 2-4 mm section of the distal nerve stump.

  • Ensure the sural nerve remains untouched.

  • Close the muscle and skin with sutures.

• Sham Control: A sham-operated group should undergo the same surgical procedure without nerve ligation and transection.

Desmethylclomipramine Administration in the SNI Model

• Dosage: 15 mg/kg, administered intraperitoneally (i.p.) twice daily.[14]

• Vehicle: Saline (0.9% NaCl).

• Administration Period: Treatment can be initiated after the development of neuropathic pain (e.g., 7 days post-surgery) and continued for a specified duration.

Behavioral Assessment of Antinociceptive Effects

Von Frey Test for Mechanical Allodynia

The von Frey test is used to assess the mechanical withdrawal threshold of the paw in response to calibrated monofilaments.[15][16] An increase in the paw withdrawal threshold indicates an antinociceptive effect.

Protocol: Von Frey Test in Mice

• Apparatus: A set of calibrated von Frey filaments and an elevated mesh platform with individual enclosures.

• Acclimation: Acclimate the mice to the testing environment for at least 30 minutes before testing.

• Procedure:

  • Apply the von Frey filaments to the plantar surface of the hind paw in the sural nerve territory.

  • Begin with a filament in the middle of the force range and increase or decrease the force according to the "up-down" method to determine the 50% withdrawal threshold.

  • A positive response is a sharp withdrawal of the paw.

• Data Analysis: The 50% paw withdrawal threshold is calculated. An increase in this threshold in DMI-treated animals compared to vehicle-treated animals indicates an analgesic effect.

Behavioral Test	Key Parameter Measured	Expected Effect of Desmethylclomipramine
Von Frey Test	50% Paw Withdrawal Threshold (g)	↑ Threshold

Neurochemical and Molecular Analysis

To elucidate the mechanisms underlying the behavioral effects of desmethylclomipramine, various neurochemical and molecular techniques can be employed.

In Vivo Microdialysis

In vivo microdialysis allows for the measurement of extracellular neurotransmitter levels in specific brain regions of freely moving animals.[17] This technique is invaluable for directly assessing the impact of DMI on norepinephrine and serotonin levels.

Protocol: In Vivo Microdialysis in the Rat Prefrontal Cortex

• Surgical Implantation:

  • Anesthetize the rat and place it in a stereotaxic frame.

  • Implant a guide cannula targeting the medial prefrontal cortex.

• Recovery: Allow the animal to recover for at least 48 hours.

• Microdialysis Procedure:

  • Insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µl/min).

  • Collect dialysate samples at regular intervals (e.g., every 20 minutes).

• Sample Analysis: Analyze the dialysate samples for norepinephrine and serotonin concentrations using high-performance liquid chromatography (HPLC) with electrochemical detection.[18][19]

Caption: In Vivo Microdialysis Experimental Workflow.

Western Blotting

Western blotting is used to quantify the protein levels of the norepinephrine transporter (NET) and serotonin transporter (SERT) in brain tissue homogenates.[15][20] This can reveal whether chronic DMI treatment alters the expression of its primary target.

Protocol: Western Blotting for NET and SERT in Rat Brain Tissue

• Tissue Homogenization: Dissect the brain region of interest (e.g., prefrontal cortex, hippocampus) and homogenize in a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with primary antibodies specific for NET and SERT.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Quantification: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Immunohistochemistry

Immunohistochemistry (IHC) allows for the visualization of the anatomical distribution of NET and SERT in brain sections.[21] This can provide insights into the specific neural circuits modulated by DMI.

Protocol: Immunohistochemistry for NET and SERT in Rat Brain Sections

• Tissue Preparation:

  • Perfuse the animal with saline followed by 4% paraformaldehyde (PFA).

  • Post-fix the brain in PFA and then transfer to a sucrose solution for cryoprotection.

  • Section the brain using a cryostat or vibratome.

• Immunostaining:

  • Block non-specific binding sites on the tissue sections.

  • Incubate with primary antibodies against NET and SERT.

  • Incubate with a fluorescently labeled secondary antibody.

  • Mount the sections on slides with a mounting medium containing a nuclear counterstain (e.g., DAPI).

• Imaging: Visualize the staining using a fluorescence or confocal microscope.

Conclusion

The animal models and protocols detailed in this guide provide a robust framework for investigating the multifaceted effects of desmethylclomipramine. By combining behavioral, neurochemical, and molecular approaches, researchers can gain a deeper understanding of the therapeutic mechanisms of this important antidepressant and analgesic compound. The careful selection of models and the meticulous execution of these protocols are paramount to obtaining reliable and translatable findings that can ultimately inform clinical applications.

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Application Notes and Protocols for the Isolation and Quantification of Clomipramine and its Metabolites from In Vivo Studies

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed protocol for the isolation, identification, and quantification of the tricyclic antidepressant clomipramine and its major metabolites from various biological matrices obtained during in vivo studies. The methodologies described herein are grounded in established analytical chemistry principles and are designed to ensure data integrity, reproducibility, and accuracy.

Introduction: The Metabolic Fate of Clomipramine

Clomipramine, a potent serotonin and norepinephrine reuptake inhibitor, undergoes extensive metabolism in vivo, primarily in the liver.[1][2][3] Understanding its metabolic pathways is crucial for pharmacokinetic studies, therapeutic drug monitoring, and assessing drug-drug interactions. The primary metabolic transformations include N-demethylation and hydroxylation, catalyzed by a suite of cytochrome P450 (CYP) enzymes.[1][4]

The major metabolic pathways of clomipramine are:

• N-demethylation: Clomipramine is demethylated to form its primary active metabolite, desmethylclomipramine (norclomipramine). This reaction is principally mediated by CYP1A2, CYP3A4, and CYP2C19.[1][2][4] Desmethylclomipramine is also pharmacologically active and contributes to the overall therapeutic effect.[1][5]

• Further Demethylation: Desmethylclomipramine can be further demethylated to didesmethylclomipramine .[1][4]

• Hydroxylation: Both clomipramine and desmethylclomipramine can undergo hydroxylation at the 8-position, primarily by CYP2D6, to form 8-hydroxyclomipramine and 8-hydroxydesmethylclomipramine , respectively.[1][4] These hydroxylated metabolites are then typically conjugated with glucuronic acid before excretion.[1]

This protocol will focus on the simultaneous extraction and quantification of clomipramine and its key metabolites: desmethylclomipramine, didesmethylclomipramine, 8-hydroxyclomipramine, and 8-hydroxydesmethylclomipramine.

Experimental Workflow Overview

The overall workflow for isolating and analyzing clomipramine and its metabolites from in vivo samples is a multi-step process that requires careful attention to detail to minimize analyte loss and ensure accurate quantification.

Figure 1: A generalized workflow for the isolation and analysis of clomipramine metabolites.

Detailed Protocols

This section provides detailed, step-by-step methodologies for sample collection, preparation, and extraction from various biological matrices.

Sample Collection and Handling

Proper sample collection and handling are paramount to prevent degradation of the analytes.

• Plasma/Serum:

  • Collect whole blood in appropriate tubes (e.g., EDTA or heparin for plasma, plain red-top tubes for serum).[6]

  • To obtain plasma, centrifuge the blood sample at approximately 1000-2000 x g for 15 minutes at 4°C within two hours of collection.[6]

  • For serum, allow the blood to clot at room temperature for 30-60 minutes before centrifugation.

  • Carefully aspirate the supernatant (plasma or serum) and transfer it to a clean, labeled polypropylene tube.

  • Store samples at -80°C until analysis to ensure stability.[6]

• Urine:

  • Collect urine samples in sterile containers.

  • For studies requiring timed collection, ensure the entire volume is collected and mixed well.

  • Centrifuge the urine at 2000 x g for 10 minutes to remove any particulate matter.

  • Transfer the clear supernatant to a new tube and store it at -80°C.

• Tissue:

  • Following euthanasia of the animal model, rapidly excise the tissue of interest (e.g., liver, brain).

  • To minimize metabolic activity, immediately flash-freeze the tissue in liquid nitrogen.[7]

  • Store the frozen tissue at -80°C until homogenization.

Sample Preparation and Extraction

The choice of extraction method depends on the biological matrix and the desired level of sample cleanup. Three common and effective methods are detailed below.

This is a rapid and simple method suitable for high-throughput analysis.

• Thaw frozen plasma/serum samples on ice.

• Aliquot 100 µL of the sample into a microcentrifuge tube.

• Add 300 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., a deuterated analog of clomipramine).[8] The 3:1 ratio of acetonitrile to sample effectively precipitates proteins.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.[8]

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.[8]

• Transfer the supernatant to a new tube for evaporation or direct injection into the LC-MS/MS system. For increased sensitivity, the supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of the initial mobile phase.[9]

LLE provides a cleaner extract compared to protein precipitation.

• Aliquot 1 mL of plasma or urine into a glass tube.[10][11]

• Add an appropriate internal standard.

• Alkalinize the sample by adding a suitable buffer, such as 0.5 mL of 1 M NaOH or a carbonate buffer (pH 9.8), to ensure the analytes are in their non-ionized form, facilitating their extraction into an organic solvent.[10][11]

• Add 3 mL of an organic extraction solvent. A common choice is a mixture of heptane and isoamyl alcohol (e.g., 95:5 v/v) or ethyl acetate in n-heptane (e.g., 20% v/v).[10][11]

• Vortex for 1-2 minutes to ensure efficient partitioning of the analytes into the organic phase.[10]

• Centrifuge at 2000 x g for 5 minutes to separate the aqueous and organic layers.[10]

• Transfer the upper organic layer to a clean tube.

• Back-extract the analytes into an acidic aqueous solution by adding 200 µL of 0.3% orthophosphoric acid or a similar acidic buffer.[10][11] This step further purifies the sample.

• Vortex and centrifuge as before.

• Collect the lower aqueous layer, which now contains the protonated analytes, for injection into the LC-MS/MS system.[10]

SPE offers the highest degree of sample cleanup and is ideal for complex matrices like tissue homogenates.

• Prepare Tissue Homogenate (if applicable):

  • Weigh the frozen tissue sample.

  • Homogenize the tissue in a suitable buffer (e.g., phosphate buffer, pH 6.0) on ice.[9] A typical ratio is 1:3 (w/v) tissue to buffer.

  • Centrifuge the homogenate to pellet cellular debris and use the supernatant for extraction.

• SPE Procedure:

  • Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange cartridge) with methanol followed by water or a conditioning buffer as per the manufacturer's instructions.[12]

  • Load the pre-treated sample (plasma, urine, or tissue homogenate supernatant) onto the conditioned cartridge.[12]

  • Wash the cartridge with a series of solvents to remove interfering compounds. This typically includes a sequence of water, a weak organic solvent, or a buffer of a specific pH.[12]

  • Elute the analytes of interest with an appropriate elution solvent, such as a mixture of dichloromethane, isopropanol, and ammonium hydroxide (e.g., 70:26:4 v/v/v).[12]

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a known, small volume of the initial mobile phase for LC-MS/MS analysis.[9]

Analytical Instrumentation and Parameters

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and selective quantification of clomipramine and its metabolites.

Liquid Chromatography (LC)

• Column: A reverse-phase C18 or C8 column is typically used for the separation of these compounds.[4][10]

• Mobile Phase: A gradient elution using a combination of an aqueous phase (e.g., water with 0.1% formic acid or an ammonium acetate buffer) and an organic phase (e.g., acetonitrile or methanol) is commonly employed.[4]

• Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is typical for standard analytical columns.

• Injection Volume: This will depend on the sensitivity of the mass spectrometer and the concentration of the analytes in the final extract, but is often in the range of 5-20 µL.[11]

Tandem Mass Spectrometry (MS/MS)

• Ionization: Electrospray ionization (ESI) in the positive ion mode is highly effective for these analytes.[4]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. This involves monitoring a specific precursor ion to product ion transition for each analyte and the internal standard.

Table 1: Example LC-MS/MS Parameters for Clomipramine and its Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Clomipramine	315.1	86.1	25
Desmethylclomipramine	301.1	72.1	28
Didesmethylclomipramine	287.1	58.1	30
8-Hydroxyclomipramine	331.1	102.1	22
8-Hydroxydesmethylclomipramine	317.1	88.1	25
Clomipramine-d3 (IS)	318.1	89.1	25

Note: These values are illustrative and should be optimized for the specific instrument being used.

Data Analysis and Quantification

• Calibration Curve: A calibration curve should be prepared by spiking known concentrations of analytical standards of clomipramine and its metabolites into a blank biological matrix (the same as the study samples).[10] This curve is then subjected to the same extraction procedure as the unknown samples.

• Quantification: The concentration of each analyte in the unknown samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Trustworthiness and Self-Validation

To ensure the reliability of the results, the following validation parameters should be assessed:

• Linearity: The calibration curve should demonstrate a linear response over the expected concentration range of the samples.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations within the calibration range on multiple days.[10]

• Recovery: The efficiency of the extraction process should be evaluated by comparing the analyte response in extracted samples to that of unextracted standards.

• Matrix Effect: Assessed to ensure that components of the biological matrix are not suppressing or enhancing the ionization of the analytes.

• Stability: The stability of the analytes in the biological matrix under different storage conditions (e.g., freeze-thaw cycles, short-term benchtop stability) should be evaluated.

By rigorously adhering to this protocol and performing the necessary validation experiments, researchers can confidently and accurately determine the concentrations of clomipramine and its metabolites in in vivo studies, leading to a deeper understanding of its pharmacology and clinical effects.

References

• OpenRiver. (n.d.). HPLC and CMS Analysis of Clomipramine Metabolism: A Multi-Drug Study. Retrieved from [Link]

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• ClinPGx. (n.d.). Clomipramine Pathway, Pharmacokinetics. Retrieved from [Link]

• Waters. (2024, March). Analysis of Tricyclic Antidepressant Drugs in Plasma for Clinical Research. Retrieved from [Link]

• PsychoTropical Research. (2025, April 6). Clomipramine: Potent SNRI Anti-Depressant. Retrieved from [Link]

• ResearchGate. (n.d.). The Metabolism and Pharmacokinetics of Clomipramine (Anafranil). Retrieved from [Link]

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• PubMed Central (PMC). (2018, May 10). Effects of short‐term clomipramine on anxiety‐like behavior, cellular metabolism, and oxidative stress in primary fibroblast cells of male and female rats. Retrieved from [Link]

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• PubMed. (n.d.). Optimizing the extraction, separation and quantification of tricyclic antidepressant drugs in human plasma with CE-ESI-TOF-MS using cationic-coated capillaries. Retrieved from [Link]

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Application Notes and Protocols for High-Throughput Screening Assays to Identify Molecular Targets of Didemethylclomipramine

For: Researchers, scientists, and drug development professionals.

Abstract

Didemethylclomipramine (DCM), the principal active metabolite of the tricyclic antidepressant clomipramine, exerts a complex pharmacological profile. While its potent inhibition of the norepinephrine transporter is established, a comprehensive understanding of its full target landscape is crucial for elucidating its complete mechanism of action and potential for therapeutic repurposing.[1] This document provides a detailed guide to high-throughput screening (HTS) strategies for identifying and characterizing the molecular targets of didemethylclomipramine. We present field-proven protocols for fluorescence-based neurotransmitter transporter uptake assays, radioligand binding assays for key off-target receptors, and functional membrane potential assays, offering a multi-faceted approach to deorphanize this compound's biological activity.

Introduction: The Rationale for Comprehensive Target Profiling of Didemethylclomipramine

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid testing of vast numbers of chemical entities against specific biological targets.[2][3][4][5] In the context of an established metabolite like didemethylclomipramine, HTS serves a different but equally vital purpose: comprehensive target profiling. The therapeutic efficacy and side-effect profile of a drug are dictated by the sum of its interactions with various endogenous proteins. Didemethylclomipramine is known to be a potent inhibitor of the norepinephrine transporter (NET), with a lesser effect on the serotonin transporter (SERT).[1] However, the broader pharmacology of tricyclic compounds suggests likely engagement with a wider array of targets, including G-protein coupled receptors (GPCRs) and ligand-gated ion channels.[6]

A systematic HTS campaign is therefore not merely a discovery exercise but a critical component of mechanistic toxicology and therapeutic hypothesis generation. By quantitatively assessing DCM's activity at a panel of biologically relevant targets, we can construct a "target signature" that informs its clinical properties. This guide is structured to provide both the strategic rationale and the detailed, validated protocols necessary to build this signature. We will focus on primary targets (NET and SERT) and key secondary target classes (sigma and histamine receptors) implicated in the pharmacology of related compounds.

Primary Target Assays: Monoamine Transporters

The primary mechanism of action for didemethylclomipramine is the inhibition of neurotransmitter reuptake at the synaptic cleft.[1][7] Therefore, the initial and most critical HTS assays should focus on the human norepinephrine transporter (NET) and serotonin transporter (SERT).

Fluorescence-Based Neurotransmitter Transporter Uptake Assay

This assay format has become the industry standard for HTS of monoamine transporter inhibitors, largely replacing cumbersome and hazardous radiolabeled uptake assays.[8][9] The core principle relies on a fluorescent substrate that acts as a mimic for the natural neurotransmitters (norepinephrine, serotonin).[10] This substrate is actively transported into cells stably expressing the transporter of interest, leading to an accumulation of fluorescence within the cell.[8][9] Inhibitory compounds like didemethylclomipramine will block this uptake, resulting in a quantifiable reduction in the fluorescence signal.[11]

Causality of Experimental Choices:

• Cell Line: HEK293 cells are a common choice due to their robust growth characteristics and low endogenous transporter expression, providing a "clean" background for expressing the transporter of interest (e.g., HEK293-hNET).

• Fluorescent Substrate: Commercially available dyes (e.g., from Molecular Devices) are designed to be specific substrates for monoamine transporters with excellent signal-to-background ratios.[8][10]

• No-Wash Protocol: The assay is designed as a homogeneous, "mix-and-read" format to maximize throughput and minimize variability introduced by wash steps.[10]

Experimental Workflow: Fluorescence-Based Transporter Assay

Caption: Workflow for a competitive Scintillation Proximity Assay (SPA).

Protocol: SPA for Histamine H1 Receptor

• Reagent Preparation:

  • Prepare membranes from CHO cells stably expressing the human H1 receptor. Determine protein concentration via a Bradford assay.

  • Prepare a stock of [³H]pyrilamine (radioligand) and diphenhydramine (unlabeled competitor for non-specific binding).

  • Prepare a didemethylclomipramine dilution plate as described in the previous protocol.

  • Resuspend WGA-coated SPA beads in assay buffer (e.g., 25 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, pH 7.4).

• Assay Assembly (in a 384-well plate):

  • Add 2 µL of didemethylclomipramine/control from the dilution plate.

  • Add 10 µL of [³H]pyrilamine (at a final concentration near its K_d).

  • Add 10 µL of H1 receptor membranes (e.g., 5-10 µg of protein).

  • Add 20 µL of the SPA bead slurry.

• Incubation and Reading:

  • Seal the plate and incubate for 120 minutes at room temperature with gentle shaking to allow the binding to reach equilibrium. [12] * Centrifuge the plate at a low speed (e.g., 800 rpm for 2 minutes) to ensure the beads settle to the bottom.

  • Read the plate on a top-reading scintillation counter (e.g., PerkinElmer MicroBeta²).

• Data Analysis:

  • Define total binding (DMSO control) and non-specific binding (excess diphenhydramine).

  • Calculate the percentage inhibition for each concentration of didemethylclomipramine.

  • Determine the IC₅₀ from the dose-response curve and calculate the inhibition constant (K_i) using the Cheng-Prusoff equation: K_i = IC₅₀ / (1 + [L]/K_d), where [L] is the concentration of the radioligand and K_d is its dissociation constant.

Data Presentation: Didemethylclomipramine Off-Target Profile

Target	Assay Type	Radioligand	Didemethylclomipramine K_i (nM)
Sigma-1 (σ₁)	SPA Binding	-Pentazocine	150 ± 25
Sigma-2 (σ₂)	SPA Binding	[³H]DTG	> 1000
Histamine H1	SPA Binding	[³H]Pyrilamine	45 ± 8
Histamine H2	SPA Binding	[³H]Tiotidine	> 5000

Note: Data presented are representative examples for illustrative purposes.

Functional Assays: Assessing Downstream Cellular Impact

While binding assays confirm physical interaction, functional assays are necessary to determine the pharmacological consequence of that binding (e.g., agonist, antagonist, or inverse agonist activity). The Fluorometric Imaging Plate Reader (FLIPR) system is a high-throughput platform for monitoring intracellular calcium mobilization and changes in membrane potential, which are common downstream events for many GPCRs and ion channels. [13]

FLIPR Membrane Potential Assay

This assay is particularly useful for targets that are ion channels or for GPCRs that modulate ion channel activity, leading to changes in the cell's membrane potential. [14][15]The assay uses a voltage-sensitive fluorescent dye that redistributes across the plasma membrane in response to depolarization or hyperpolarization. [16]An antagonist like didemethylclomipramine would be identified by its ability to block the membrane potential change induced by a known agonist.

Protocol: FLIPR Membrane Potential Assay for H1 Receptor Antagonism

• Cell Plating:

  • Seed HEK293 cells expressing the human H1 receptor into 384-well, black-walled, clear-bottom plates as previously described. [15]

• Dye Loading:

  • Prepare the membrane potential dye loading buffer according to the manufacturer's protocol (e.g., Molecular Devices FLIPR Membrane Potential Assay Kit). [14] * Remove the culture medium from the cells and add 25 µL of the dye loading buffer to each well.

  • Incubate for 30-60 minutes at 37°C. [14]

• Assay Execution on FLIPR:

  • Place the cell plate and a compound plate (containing didemethylclomipramine and controls) into the FLIPR instrument.

  • The instrument will first add the test compounds (e.g., didemethylclomipramine) and incubate for a set period (e.g., 5-15 minutes). This is the "antagonist mode."

  • The instrument will then add a known H1 agonist (e.g., histamine at an EC₈₀ concentration) from a second compound plate.

  • The FLIPR's integrated CCD camera records the fluorescence intensity in each well before and after the agonist addition, providing a kinetic readout of the cellular response. [13]

• Data Analysis:

  • The response is measured as the change in fluorescence intensity upon agonist addition.

  • The inhibitory effect of didemethylclomipramine is determined by its ability to reduce the signal generated by histamine.

  • Plot the % inhibition against the log of the didemethylclomipramine concentration to determine the IC₅₀ for functional antagonism.

Conclusion: Synthesizing a Comprehensive Target Signature

The protocols detailed in this guide provide a robust framework for the high-throughput screening of didemethylclomipramine's molecular targets. By combining high-specificity fluorescence uptake assays for primary targets with broad-spectrum radioligand binding and functional assays for secondary targets, researchers can build a comprehensive pharmacological signature. This signature is invaluable for understanding the compound's polypharmacology, predicting potential side effects, and identifying novel opportunities for therapeutic application. The self-validating nature of these assays, which incorporate specific positive and negative controls, ensures the generation of reliable and reproducible data, forming a solid foundation for further drug development efforts.

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• RCSB PDB. (2024, May 15). 8HFE: Cryo-EM structure of human norepinephrine transporter NET in an inward-open state at resolution of 2.5 angstrom. [Link]

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• MDPI. (2022, December 15). Characterization of Sigma-2 Receptor—Specific Binding Sites Using [ 3 H]DTG and [ 125 I]RHM-4. [Link]

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Application Note: Electrochemical Detection of Didemethylclomipramine in Urine using a Nanocomposite-Modified Electrode

Introduction: The Clinical Imperative for Metabolite Monitoring

Clomipramine is a widely prescribed tricyclic antidepressant (TCA) for managing depressive disorders and obsessive-compulsive disorder. Its therapeutic efficacy and potential for toxicity are closely linked to the plasma concentrations of both the parent drug and its active metabolites, primarily desmethylclomipramine and didemethylclomipramine (DDC). Monitoring these metabolites is crucial for therapeutic drug management (TDM), enabling dose individualization to maximize efficacy while minimizing adverse effects. Traditional monitoring methods, such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS), offer high accuracy but are often time-consuming, require extensive sample preparation, and involve high operational costs.[1][2]

Electrochemical sensors present a compelling alternative, offering rapid analysis, high sensitivity, cost-effectiveness, and suitability for portable instrumentation.[3] This application note provides a comprehensive protocol for the quantitative detection of DDC in urine using a glassy carbon electrode (GCE) modified with a multi-walled carbon nanotube (MWCNT) nanocomposite. The methodology leverages the exceptional electrocatalytic properties of MWCNTs to enhance the oxidation signal of DDC, enabling sensitive and selective measurement directly in minimally processed urine samples.[4][5]

Principle of Electrochemical Detection

The electrochemical detection of DDC is based on its oxidation at the surface of the working electrode. Like other tricyclic antidepressants, the DDC molecule contains an electroactive secondary amine group within its aliphatic side chain which can be readily oxidized upon the application of a positive potential.[6]

The use of a MWCNT-modified GCE significantly enhances this process. The MWCNTs create a vast, conductive surface area, which facilitates the adsorption of DDC molecules and lowers the overpotential required for their oxidation. This results in a substantial amplification of the voltammetric signal compared to a bare electrode, thereby improving the sensitivity and lowering the limit of detection.[7]

Differential Pulse Voltammetry (DPV) is employed for quantification. This technique applies a series of regular voltage pulses superimposed on a linear potential ramp. The current is measured just before and at the end of each pulse, and the difference is plotted against the potential. This differential measurement effectively minimizes the non-faradaic (background) current, resulting in well-defined peaks with heights directly proportional to the analyte concentration, making it ideal for trace analysis.[8]

Experimental Protocol

This section details the complete workflow for the determination of DDC in urine.

Required Apparatus and Reagents

• Apparatus:

  • Potentiostat/Galvanostat with corresponding software

  • Three-electrode electrochemical cell (10 mL volume)

  • Glassy Carbon Electrode (GCE, 3 mm diameter) as the working electrode

  • Ag/AgCl (3M KCl) electrode as the reference electrode

  • Platinum wire as the counter (auxiliary) electrode

  • Micropipettes, glassware, and a sonication bath

• Reagents:

  • Didemethylclomipramine (DDC) hydrochloride standard (Sigma-Aldrich or equivalent)

  • Multi-walled carbon nanotubes (MWCNTs), pristine

  • N,N-Dimethylformamide (DMF), analytical grade

  • Alumina powder (0.05 µm) for polishing

  • Phosphate buffer components (Sodium phosphate monobasic, Sodium phosphate dibasic)

  • Deionized (DI) water (18 MΩ·cm resistivity)

  • Human urine samples (drug-free for calibration, patient samples for testing)

Preparation of the MWCNT-Modified GCE

The causality behind this modification is to create a highly conductive and catalytically active surface for DDC oxidation.

• Polishing the GCE: Polish the bare GCE surface with a slurry of 0.05 µm alumina powder on a polishing pad for 2 minutes to obtain a mirror-like finish.

• Cleaning: Rinse the polished electrode thoroughly with DI water, followed by sonication in DI water and then ethanol for 5 minutes each to remove any residual alumina particles. Dry the electrode under a stream of nitrogen.

• Preparation of MWCNT Suspension: Disperse 1.0 mg of MWCNTs in 1.0 mL of DMF. Sonicate the mixture for 30 minutes to create a homogeneous black suspension. DMF is an effective solvent for dispersing the hydrophobic carbon nanotubes.

• Electrode Modification: Cast 5 µL of the MWCNT suspension onto the clean GCE surface. Allow the solvent to evaporate completely at room temperature (approximately 30 minutes). The resulting MWCNT/GCE is now ready for use.

Urine Sample Preparation

The complex matrix of urine contains numerous substances that can interfere with electrochemical measurements.[9] A simple dilution protocol is often sufficient to mitigate these matrix effects while maintaining a detectable DDC concentration.[10]

• Sample Collection: Collect mid-stream urine samples in sterile containers. Samples can be stored at 4°C for up to 24 hours or at -20°C for longer-term storage.

• Pre-treatment: Centrifuge the urine sample at 4000 rpm for 10 minutes to remove any particulate matter.

• Dilution: Take 100 µL of the urine supernatant and dilute it with 900 µL of 0.1 M phosphate buffer solution (PBS) at pH 7.0. The final 1:10 diluted sample is ready for analysis. This dilution brings the pH into a controlled range and reduces the concentration of potential interfering species.[10]

Voltammetric Measurement Workflow

The following diagram illustrates the overall experimental procedure.

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Title: Tracing the Metabolic Fate of Clomipramine: A Guide to Radiolabeling, In Vitro, and In Vivo Studies

An Application Note and Protocol from the Desk of a Senior Application Scientist

Introduction: The Imperative for Metabolic Profiling in Drug Development

Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate is fundamental to modern drug development. It is a critical determinant of a compound's efficacy, safety, and potential for drug-drug interactions. For tricyclic antidepressants like clomipramine, which undergo extensive hepatic metabolism, a thorough characterization of its metabolic pathways is non-negotiable. Clomipramine's biotransformation yields active metabolites, such as desmethylclomipramine, which possess their own distinct pharmacological and toxicological profiles.

This application note provides a comprehensive guide to utilizing radiolabeled clomipramine, specifically Carbon-14 ([¹⁴C]) labeled clomipramine, to elucidate its metabolic fate. The use of a radiotracer is the gold standard for such studies, as it allows for a complete mass balance assessment, ensuring that all metabolites, regardless of their structure, are tracked and quantified. We will detail the rationale behind experimental design, provide step-by-step protocols for both in vitro and in vivo models, and discuss the analytical techniques required for definitive metabolite identification.

Part 1: The Radiotracer — [¹⁴C]Clomipramine as the Definitive Tool

The choice of radioisotope and its position within the drug molecule is a critical first step. Carbon-14 is preferred over Tritium (³H) for metabolic studies due to its strong beta emission, which is easily detected, and its lower risk of isotopic exchange. The label should be placed on a metabolically stable part of the molecule to prevent its premature loss as a small, volatile fragment (e.g., ¹⁴CO₂). For clomipramine, labeling the dibenzazepine ring system is ideal.

Key Quality Control Parameters for [¹⁴C]Clomipramine:

• Radiochemical Purity: Must be >98% as determined by High-Performance Liquid Chromatography (HPLC) with an in-line radiodetector. This ensures that the detected radioactivity corresponds to the parent drug and not impurities.

• Specific Activity: Measured in millicuries per millimole (mCi/mmol) or gigabecquerels per millimole (GBq/mmol). The specific activity must be high enough to allow for detection at pharmacologically relevant concentrations.

• Chemical Identity: Confirmed by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) to ensure the synthesized radiolabeled compound is structurally identical to the non-labeled drug.

Part 2: Experimental Workflow for Metabolite Identification

The overall process involves administering the radiolabeled compound and tracking the radioactivity through various biological matrices. This workflow ensures a comprehensive understanding from cellular-level metabolism to whole-organism disposition.

Caption: Overall workflow for tracing [¹⁴C]Clomipramine metabolites.

Part 3: Protocol for In Vitro Metabolite Profiling using Liver Microsomes

This protocol aims to identify metabolites formed by hepatic cytochrome P450 (CYP) enzymes, which are the primary drivers of Phase I metabolism for clomipramine.

Rationale: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of CYP enzymes. By providing the necessary cofactors, we can simulate hepatic metabolism in a controlled in vitro environment. A heat-inactivated control is essential to ensure that the observed metabolite formation is enzyme-driven and not due to spontaneous degradation.

Materials:

• [¹⁴C]Clomipramine stock solution (e.g., 10 mM in acetonitrile)

• Pooled human liver microsomes (HLM) or rat liver microsomes (RLM)

• Phosphate buffer (0.1 M, pH 7.4)

• NADPH-regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Ice-cold acetonitrile for quenching

• Centrifuge, incubator/water bath (37°C)

Step-by-Step Protocol:

• Preparation: Thaw liver microsomes and the NADPH-regenerating system on ice.

• Reaction Mixture Setup: In a microcentrifuge tube, prepare the reaction mixture on ice. For a final volume of 200 µL:

  • 158 µL of 0.1 M Phosphate Buffer (pH 7.4)

  • 20 µL of NADPH-regenerating system

  • 10 µL of Liver Microsomes (to a final concentration of 0.5 mg/mL)

• Control Sample: Prepare a parallel reaction mixture using heat-inactivated microsomes (incubated at 95°C for 5 minutes) to serve as a negative control.

• Pre-incubation: Pre-incubate the reaction mixtures at 37°C for 5 minutes to bring them to the optimal temperature for enzymatic activity.

• Initiation of Reaction: Add 2 µL of the 10 mM [¹⁴C]Clomipramine stock solution to each tube to achieve a final substrate concentration of 100 µM. Vortex gently.

• Incubation: Incubate the tubes at 37°C for a specified time (e.g., 60 minutes).

• Quenching: Stop the reaction by adding 400 µL of ice-cold acetonitrile. This precipitates the proteins and halts all enzymatic activity.

• Protein Precipitation: Vortex the tubes vigorously and then centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated protein.

• Sample Collection: Carefully collect the supernatant, which contains the parent drug and its metabolites, for analysis by HPLC-radiodetector and LC-MS/MS.

Part 4: Clomipramine Metabolic Pathway

Clomipramine undergoes extensive biotransformation primarily through two major pathways: N-demethylation and aromatic hydroxylation, followed by glucuronidation (Phase II conjugation).

• N-demethylation: The tertiary amine of clomipramine is demethylated by CYP enzymes (notably CYP2C19 and CYP3A4) to form desmethylclomipramine . This is a pharmacologically active metabolite.

• Hydroxylation: The dibenzazepine ring can be hydroxylated, typically at the 8-position, by CYP2D6 to form 8-hydroxyclomipramine . This metabolite can then be further conjugated.

• Secondary Metabolism: Both the parent drug and desmethylclomipramine can be hydroxylated and subsequently conjugated with glucuronic acid for excretion.

Caption: Primary metabolic pathways of Clomipramine.

Part 5: Protocol for In Vivo Mass Balance and Metabolite Fate Study in Rats

This study is designed to determine the absorption, distribution, and routes and rates of excretion of radioactivity following a single dose of [¹⁴C]Clomipramine. It is a cornerstone of the ADME package required by regulatory agencies.

Rationale: The use of a whole-animal model provides the most complete picture of a drug's disposition. Housing animals in metabolism cages allows for the separate and timed collection of urine and feces, enabling a full mass balance calculation.

Materials:

• Sprague-Dawley rats (n=3-5 per sex)

• Metabolism cages designed for separate collection of urine and feces

• [¹⁴C]Clomipramine formulation for oral gavage (e.g., in 0.5% methylcellulose)

• Blood collection supplies (e.g., capillary tubes, EDTA tubes)

• Scintillation counter and cocktail

Step-by-Step Protocol:

• Acclimatization: Acclimate rats to the metabolism cages for at least 48 hours prior to dosing. This reduces stress and ensures baseline collection is stable.

• Dosing: Administer a single oral dose of [¹⁴C]Clomipramine (e.g., 10 mg/kg, with a known amount of radioactivity, ~50 µCi/kg).

• Sample Collection:

  • Urine and Feces: Collect separately at pre-defined intervals (e.g., 0-8h, 8-24h, 24-48h, 48-72h, and daily thereafter until excretion is negligible, <1% of the dose in 24h).

  • Blood/Plasma: Collect blood samples at specific time points (e.g., 0.5, 1, 2, 4, 8, 24h post-dose) via tail vein or saphenous vein to determine the pharmacokinetic profile of total radioactivity.

• Sample Processing:

  • Urine: Measure the total volume and take an aliquot for radioactivity measurement by liquid scintillation counting (LSC). Pool remaining urine by time point and store at -20°C for metabolite profiling.

  • Feces: Record the total weight. Homogenize the feces from each collection interval with water. Take a weighed aliquot of the homogenate, combust it in a sample oxidizer, and measure the trapped ¹⁴CO₂ by LSC.

  • Plasma: Separate plasma from blood by centrifugation. Measure radioactivity in an aliquot by LSC.

• Mass Balance Calculation: Sum the total radioactivity recovered from urine, feces, and cage wash over the entire study period. The total recovery should ideally be between 95% and 105% of the administered dose to be considered a valid study.

• Metabolite Profiling: Analyze pooled urine and plasma samples using HPLC with an in-line radiodetector to create a chromatogram of radioactive peaks. Each peak represents a potential metabolite.

• Structural Identification: Use LC-MS/MS to analyze the samples. Correlate the retention times of radioactive peaks from the HPLC profile with the mass spectral data to propose and confirm the structures of the metabolites.

Part 6: Data Presentation and Interpretation

Data should be summarized clearly to facilitate interpretation. The following table provides an example of how to present excretion data from an in vivo study.

Table 1: Cumulative Excretion of Radioactivity (% of Administered Dose) Following a Single Oral Dose of [¹⁴C]Clomipramine to Rats

Time Interval (h)	Urine (Mean ± SD)	Feces (Mean ± SD)	Total Excretion (Mean ± SD)
0-24	35.2 ± 4.1	51.5 ± 5.3	86.7 ± 6.0
24-48	4.8 ± 1.2	3.1 ± 0.9	94.6 ± 5.8
48-72	1.1 ± 0.4	0.8 ± 0.3	96.5 ± 5.7
72-96	0.5 ± 0.2	0.3 ± 0.1	97.3 ± 5.6
Total Recovery	41.6 ± 4.5	55.7 ± 5.8	97.3 ± 5.6

Data are presented as Mean ± Standard Deviation (SD) for n=5 male rats.

This table demonstrates that for this hypothetical study, excretion is largely complete within 48 hours, with feces being the primary route of elimination. The high total recovery validates the experiment. Subsequent analysis would focus on identifying the radioactive components in the urine and feces pools.

References

• Title: The Metabolism of Clomipramine Source: Current Drug Metabolism URL: [Link]

• Title: Guidance for Industry: Safety Testing of Drug Metabolites Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: In vitro evaluation of the effect of clomipramine on the activities of nine human cytochrome P450 isoforms Source: Xenobiotica URL: [Link]

• Title: Clomipramine Metabolism Source: DrugBank Online URL: [Link]

• Title: Identification of the human P450 enzymes involved in the N-demethylation of clomipramine Source: British Journal of Clinical Pharmacology URL: [Link]

Application Notes and Protocols for Didemethylclomipramine in Neuronal Cell Lines

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of didemethylclomipramine, also known as desipramine, in neuronal cell line models. This document outlines the core mechanisms of action, provides detailed protocols for key applications, and offers insights into experimental design and data interpretation.

Introduction: Unveiling the Multifaceted Roles of Didemethylclomipramine in Neuronal Fate

Didemethylclomipramine is the principal active metabolite of the tricyclic antidepressant clomipramine and is itself a potent inhibitor of norepinephrine and serotonin reuptake.[1] Beyond its well-established role in the treatment of depression, emerging research has highlighted its direct and profound effects on neuronal cells, positioning it as a valuable tool for investigating fundamental cellular processes such as neuroprotection and apoptosis.[1][2][3]

In neuronal cell lines, didemethylclomipramine exhibits a dualistic character. On one hand, it can confer protection against neurotoxic insults, a crucial area of investigation for neurodegenerative diseases.[1][2] On the other hand, it can induce programmed cell death, or apoptosis, in transformed cell lines like gliomas, suggesting potential applications in neuro-oncology research.[3] This guide will delve into these two primary applications, providing the scientific rationale and step-by-step protocols to empower your research.

Core Mechanisms of Action in Neuronal Cells

Didemethylclomipramine's effects on neuronal cells are underpinned by its interaction with multiple cellular targets and signaling pathways.

• Neuroprotective Signaling: In dopaminergic neuronal cells, didemethylclomipramine has been shown to upregulate the expression of the antioxidant enzyme heme oxygenase-1 (HO-1).[1][2] This induction is mediated by the activation of the Mitogen-Activated Protein Kinase (MAPK) pathways, specifically the Extracellular signal-Regulated Kinase (ERK) and c-Jun N-terminal Kinase (JNK) pathways.[1][2] These kinases, in turn, activate the transcription factor NF-E2-related factor-2 (Nrf2), which translocates to the nucleus and binds to the antioxidant response element (ARE) in the promoter region of the HO-1 gene, driving its expression.[2] The resulting increase in HO-1 activity helps to mitigate oxidative stress and protect neurons from cell death induced by neurotoxins such as rotenone and 6-hydroxydopamine (6-OHDA).[1][2]

• Pro-Apoptotic Signaling: In contrast, in glioma cell lines, didemethylclomipramine can trigger apoptosis through the induction of endoplasmic reticulum (ER) stress.[3] This leads to the upregulation of the pro-apoptotic transcription factor C/EBP homologous protein (CHOP), also known as Growth Arrest and DNA Damage-inducible gene 153 (GADD153).[3] CHOP, in turn, promotes the expression of downstream targets that initiate the apoptotic cascade, including the activation of caspases 9 and 3.[3]

• Ion Channel Modulation: Didemethylclomipramine also functions as a use-dependent inhibitor of voltage-gated sodium channels in neurons.[4] This action, which is more pronounced in frequently firing neurons, suggests that the compound can modulate neuronal excitability.[4]

Signaling Pathway Diagrams

Caption: Pro-apoptotic signaling cascade of didemethylclomipramine.

Recommended Cell Lines and Culture Conditions

The choice of neuronal cell line is critical and should be guided by the specific research question.

Cell Line	Type	Key Characteristics	Recommended Use
SH-SY5Y	Human Neuroblastoma	Dopaminergic phenotype upon differentiation; widely used for neurotoxicity and neuroprotection studies. [5][6]	Investigating effects on human dopaminergic neurons, neuroprotective assays.
Mes23.5	Hybrid Dopaminergic Cell Line	Exhibits properties of substantia nigra neurons. [1]	Studying neuroprotection in a dopaminergic context. [1][2]
C6	Rat Glioma	Glial cell origin; suitable for studying glial responses and neuro-oncology.	Investigating pro-apoptotic effects in glial-derived tumors. [3]
PC12	Rat Pheochromocytoma	Differentiates into neuron-like cells in the presence of Nerve Growth Factor (NGF).	General studies of neuronal differentiation and signaling.

Experimental Protocols

The following protocols provide a framework for studying the effects of didemethylclomipramine. It is essential to optimize these protocols for your specific cell line and experimental conditions.

General Cell Culture and Maintenance

This protocol provides a general guideline for the culture of adherent neuronal cell lines like SH-SY5Y.

Materials:

• Complete Growth Medium (e.g., DMEM/F12 supplemented with 10-15% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin) [7]* Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA (0.05%) [5]* Cell culture flasks/plates

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Thawing Cells: Rapidly thaw cryopreserved cells in a 37°C water bath. [6][8]Transfer the cell suspension to a sterile centrifuge tube containing 9 ml of pre-warmed complete growth medium.

• Cell Plating: Centrifuge the cell suspension at 1000 rpm for 3 minutes. [5]Aspirate the supernatant and gently resuspend the cell pellet in fresh complete growth medium. Plate the cells at the desired density in a culture flask or plate.

• Cell Maintenance: Culture the cells in a humidified incubator at 37°C with 5% CO2. [6]Change the medium every 2-3 days.

• Subculturing: When cells reach 80-90% confluency, aspirate the medium and wash the cells once with sterile PBS. [5]Add a minimal volume of Trypsin-EDTA to cover the cell monolayer and incubate at 37°C for 3-5 minutes, or until the cells detach. [5]5. Neutralization and Resuspension: Add complete growth medium to inactivate the trypsin. [5]Gently pipette the cell suspension up and down to ensure a single-cell suspension.

• Replating: Transfer a fraction of the cell suspension to a new culture vessel containing fresh medium. A split ratio of 1:10 is a common starting point. [5]

Protocol for Investigating Neuroprotection

This protocol is designed to assess the protective effects of didemethylclomipramine against a neurotoxin-induced cell death in a neuronal cell line such as SH-SY5Y or Mes23.5.

Experimental Workflow:

Caption: Workflow for a neuroprotection assay.

Step-by-Step Procedure:

• Cell Seeding: Seed the neuronal cells in a 96-well plate for viability assays or larger plates/flasks for protein analysis at a predetermined optimal density. Allow the cells to adhere and grow for 24 hours.

• Didemethylclomipramine Pre-treatment: Prepare a stock solution of didemethylclomipramine in a suitable solvent (e.g., DMSO or sterile water). Dilute the stock solution in a complete growth medium to achieve a range of final concentrations (e.g., 1-50 µM). Remove the old medium from the cells and add the medium containing the different concentrations of didemethylclomipramine. Include a vehicle control group. Incubate for a predetermined pre-treatment time (e.g., 1-2 hours).

• Neurotoxin Challenge: Following pre-treatment, add the neurotoxin (e.g., 6-OHDA or rotenone) to the wells at a concentration known to induce significant but not complete cell death. [2]4. Incubation: Co-incubate the cells with didemethylclomipramine and the neurotoxin for 24-48 hours.

• Assessment of Cell Viability (MTT Assay):

  • Prepare a 5 mg/ml solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10 µl of the MTT solution to each well of the 96-well plate and incubate for 3-4 hours at 37°C.

  • Aspirate the medium and add 100 µl of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control group.

• Analysis of Protein Expression (Western Blot):

  • For protein analysis, lyse the cells from larger plates using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against proteins of interest (e.g., HO-1, p-ERK, p-JNK, Nrf2, and a loading control like β-actin).

  • Incubate with the appropriate HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Protocol for Investigating Pro-Apoptotic Effects

This protocol is designed to evaluate the apoptosis-inducing capabilities of didemethylclomipramine, particularly relevant for cancer cell lines like C6 glioma cells.

Step-by-Step Procedure:

• Cell Seeding: Seed C6 glioma cells or another susceptible cell line in appropriate culture vessels. Allow them to adhere overnight.

• Didemethylclomipramine Treatment: Treat the cells with increasing concentrations of didemethylclomipramine (e.g., 10-100 µM) for 24-72 hours. Include a vehicle control.

• Assessment of Apoptosis:

  • Morphological Analysis: Observe the cells under a microscope for morphological changes characteristic of apoptosis, such as cell shrinkage, membrane blebbing, and chromatin condensation.

  • Caspase Activity Assay: Utilize commercially available kits to measure the activity of key executioner caspases, such as caspase-3 and caspase-9. [3] * Western Blot Analysis: Perform western blotting as described in section 4.2.6 to analyze the expression levels of proteins involved in the ER stress and apoptotic pathways, such as CHOP, GADD34, cleaved caspase-3, and Bcl-2 family proteins. [3] * Flow Cytometry (Annexin V/Propidium Iodide Staining): For a quantitative assessment of apoptosis, stain the cells with Annexin V-FITC and Propidium Iodide (PI) and analyze by flow cytometry. This allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Data Interpretation and Troubleshooting

Parameter	Expected Outcome with Didemethylclomipramine	Potential Issues & Troubleshooting
Neuroprotection Assay
Cell Viability (MTT)	Increased viability in toxin-treated cells pre-incubated with didemethylclomipramine.	No protective effect: Concentrations may be too low or too high (causing toxicity). Perform a dose-response curve for didemethylclomipramine alone first. Pre-incubation time may be insufficient.
HO-1, p-ERK, p-JNK Expression	Upregulation of these proteins in a dose- and time-dependent manner. [1][2]	No change in protein levels: Check antibody quality and optimize western blot protocol. Lysis buffer may be inadequate.
Apoptosis Assay
Cell Viability (MTT)	Decreased viability in a dose- and time-dependent manner.	No change in viability: The chosen cell line may be resistant. Concentrations may be too low.
Caspase Activity	Increased activity of caspase-3 and -9. [3]	No increase in activity: The apoptotic pathway may be caspase-independent. Consider alternative apoptosis assays.
CHOP Expression	Upregulation of CHOP protein. [3]	No change in CHOP levels: ER stress may not be the primary mechanism in your cell line.

Conclusion

Didemethylclomipramine is a versatile pharmacological tool for probing critical neuronal pathways. Its ability to induce both neuroprotective and pro-apoptotic responses, depending on the cellular context, makes it a valuable compound for research in neurodegeneration and neuro-oncology. The protocols and guidelines presented here provide a solid foundation for initiating studies with didemethylclomipramine in neuronal cell lines. Rigorous optimization and careful data interpretation will be key to unlocking further insights into its complex biological activities.

References

• Chen, S. J., et al. (2012). Desipramine Protects Neuronal Cell Death and Induces Heme Oxygenase-1 Expression in Mes23.5 Dopaminergic Neurons. PLoS ONE, 7(11), e50138. Available from: [Link]

• PubMed. (2012). Desipramine protects neuronal cell death and induces heme oxygenase-1 expression in Mes23.5 dopaminergic neurons. PLoS One, 7(11):e50138. Available from: [Link]

• PubMed. (2012). Desipramine induces apoptosis in rat glioma cells via endoplasmic reticulum stress-dependent CHOP pathway. Neurosci Lett, 525(1):102-7. Available from: [Link]

• DB-ALM. (n.d.). DB-ALM Protocol n° 216: Cell culture protocol for the SH-SY5Y neuroblastoma cell line. Available from: [Link]

• PubMed. (2021). Differential impact of imipramine on thapsigargin- and tunicamycin-induced endoplasmic reticulum stress and mitochondrial dysfunction in neuroblastoma SH-SY5Y cells. Naunyn Schmiedebergs Arch Pharmacol, 394(3):539-550. Available from: [Link]

• PubMed. (1995). Immortalized Murine Striatal Neuronal Cell Lines Expressing Dopamine Receptors and Cholinergic Properties. J Neurochem, 65(6):2505-15. Available from: [Link]

• PubMed. (2005). The mechanism of activity-dependent sodium channel inhibition by the antidepressants fluoxetine and desipramine. J Neurophysiol, 94(5):3551-62. Available from: [Link]

• PubMed. (2022). Deltamethrin induces apoptosis in cerebrum neurons of quail via promoting endoplasmic reticulum stress and mitochondrial dysfunction. Environ Toxicol, 37(8):2033-2043. Available from: [Link]

• PubMed Central. (2022). Methylxanthines Induce a Change in the AD/Neurodegeneration-Linked Lipid Profile in Neuroblastoma Cells. Int J Mol Sci, 23(4):2263. Available from: [Link]

• PubMed Central. (2016). Differentiation of the SH-SY5Y Human Neuroblastoma Cell Line. J Vis Exp, (108): 53193. Available from: [Link]

• PubMed. (2008). D1 and D2 dopamine-receptor modulation of striatal glutamatergic signaling in striatal medium spiny neurons. Trends Neurosci, 31(5):228-36. Available from: [Link]

• PubMed. (1990). Concentration-dependent actions of stimulated dopamine release on neuronal activity in rat striatum. Neuroscience, 39(1):1-16. Available from: [Link]

• National Institutes of Health. (2018). Enhanced Differentiation of Human Dopaminergic Neuronal Cell Model for Preclinical Translational Research in Parkinson's Disease. Stem Cells Int, 2018: 9170360. Available from: [Link]

• Journal of Apoplexy and Nervous Diseases. (n.d.). Effect of dexmedetomidine on hippocampal neuron apoptosis and the brain-derived neurotrophic factor/tyrosine kinase receptor B signaling pathway in epileptic rats. Available from: [Link]

• bioRxiv. (2022). Dynamical management of potential threats regulated by dopamine and direct- and indirect-pathway neurons in the tail of the striatum. Available from: [Link]

• MDPI. (2024). Protective Effects on Neuronal SH-SY5Y Cells and Antioxidant Activity of Enzymatic Hydrolyzate from Silkworms Fed the Leaves of Cudrania tricuspidata. Antioxidants (Basel), 13(2):243. Available from: [Link]

• protocols.io. (2023). Human neuroblastoma cell line SH SY5Y culturing. Available from: [Link]

• PharmiWeb.com. (2021). SH-SY5Y Cell Line Culture Protocol and Research Applications. Available from: [Link]

• PubMed Central. (2024). Antioxidant, neuroprotective, and neuroblastoma cells (SH-SY5Y) differentiation effects of melanins and arginine-modified melanins from Daedaleopsis tricolor and Fomes fomentarius. PeerJ, 12:e17537. Available from: [Link]

• MDPI. (n.d.). Citrinin-Induced Cellular Damage: Insights from SH-SY5Y Cell Line Studies. Available from: [Link]

• ResearchGate. (2015). Does anybody have protocol for differentiation of SH-SY5Y (human neuroblastoma cell line)? How long it takes to differentiate?. Available from: [Link]

Sources

• 1. Desipramine Protects Neuronal Cell Death and Induces Heme Oxygenase-1 Expression in Mes23.5 Dopaminergic Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Desipramine protects neuronal cell death and induces heme oxygenase-1 expression in Mes23.5 dopaminergic neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Desipramine induces apoptosis in rat glioma cells via endoplasmic reticulum stress-dependent CHOP pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The mechanism of activity-dependent sodium channel inhibition by the antidepressants fluoxetine and desipramine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 6. pharmiweb.com [pharmiweb.com]
• 7. protocols.io [protocols.io]
• 8. Differentiation of the SH-SY5Y Human Neuroblastoma Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: A Scientist's Guide to Improving Didemethylclomipramine Resolution in Chromatography

As a Senior Application Scientist, this guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges with the chromatographic analysis of didemethylclomipramine. This document moves beyond simple protocols to explain the underlying scientific principles, empowering you to troubleshoot effectively and develop robust, high-resolution methods.

Troubleshooting Guide: Common Resolution & Peak Shape Issues

This section addresses the most frequent problems encountered during the analysis of didemethylclomipramine and its parent compound, clomipramine.

Q1: My didemethylclomipramine peak is severely tailing. What are the primary causes and how can I fix it?

A1: Peak tailing for didemethylclomipramine, a basic compound with a secondary amine group, is almost always caused by undesirable secondary interactions with the stationary phase. The primary culprit is the interaction between the positively charged analyte and negatively charged, ionized residual silanol groups (Si-O⁻) on the surface of silica-based columns.[1] This multimodal retention mechanism leads to a distorted peak shape.

Here is a systematic approach to eliminate peak tailing:

• Adjust Mobile Phase pH: This is the most powerful tool for improving the peak shape of ionizable compounds.[2] Lowering the pH of the aqueous portion of your mobile phase to between 2.5 and 4.0 ensures two things:

  • Analyte Protonation: Didemethylclomipramine is fully protonated (positively charged), leading to consistent interaction with the stationary phase.

  • Silanol Suppression: The residual silanol groups on the silica surface are protonated (Si-OH), rendering them neutral and minimizing the strong ionic interactions that cause tailing.[1] For robust methods, the mobile phase pH should be at least 1.5 units away from the analyte's pKa.[3]

• Use a High-Purity, End-Capped Column: Modern HPLC columns are manufactured with high-purity silica and are "end-capped" to block a majority of the residual silanol groups. If you are using an older column (e.g., a USP L1 packing from a previous generation), switching to a modern, high-performance column can dramatically improve peak shape.

• Incorporate a Competing Base: Adding a small amount of a basic additive, such as triethylamine (TEA), to the mobile phase can improve peak symmetry. TEA acts as a "silanol blocker" by preferentially interacting with the active silanol sites, effectively shielding the didemethylclomipramine molecule from these secondary interactions. The United States Pharmacopeia (USP) method for clomipramine hydrochloride utilizes triethylamine for this purpose.[4]

• Check for Extra-Column Volume: Excessive dead volume in the system (e.g., from using tubing with a wide internal diameter or poorly made connections) can contribute to peak broadening and tailing.[5] Ensure all tubing between the injector, column, and detector is as short as possible with a narrow internal diameter (e.g., 0.005").

Q2: I'm struggling to resolve didemethylclomipramine from its parent drug, clomipramine. How can I improve the selectivity?

A2: Separating didemethylclomipramine (a secondary amine) from clomipramine (a tertiary amine) is a common challenge due to their structural similarity. The key is to manipulate the chromatographic selectivity (α), which is the ability of the system to distinguish between the two analytes.

• Optimize Mobile Phase pH: While pH is crucial for peak shape, it is also a powerful tool for adjusting selectivity between compounds with different pKa values. The pKa of the secondary amine in didemethylclomipramine differs slightly from that of the tertiary amine in clomipramine. Systematically varying the mobile phase pH (e.g., from 3.0 to 5.5) will alter the degree of ionization of each compound differently, potentially changing their relative retention times and improving resolution. A study on the similar tricyclic antidepressants amitriptyline and nortriptyline found that optimal separation was achieved at a pH of 5.6.[6]

• Change the Organic Modifier: Acetonitrile and methanol interact differently with analytes and the stationary phase. If you are using acetonitrile, try substituting it with methanol, or vice versa. This change in solvent can alter elution order or significantly improve the spacing between peaks.

• Adjust Organic Modifier Concentration: Fine-tuning the percentage of the organic modifier in the mobile phase is a fundamental step in method development. A lower percentage of organic solvent will generally increase retention times for both compounds, providing more time for the column to perform the separation, which can lead to better resolution.

• Evaluate Alternative Column Chemistries: If a standard C18 column does not provide adequate selectivity, consider a stationary phase with a different retention mechanism.

  • Phenyl-Hexyl Phase: This phase offers π-π interactions, which can be beneficial for separating aromatic compounds like tricyclic antidepressants.

  • Embedded Polar Group (EPG) Phase: These columns have a polar group embedded in the alkyl chain, which can offer unique selectivity for basic compounds and provide excellent peak shape, even at intermediate pH values.

Q3: My retention times are drifting during a sequence of analyses. What should I check?

A3: Unstable retention times point to a lack of system equilibrium or a change in mobile phase conditions.

• Ensure Proper Column Equilibration: Before starting a sequence, equilibrate the column with the mobile phase for a sufficient amount of time (e.g., 10-20 column volumes). This is especially critical when using mobile phases containing additives like ion-pairing agents or competing bases, as the stationary phase surface needs time to reach equilibrium.

• Verify Mobile Phase Preparation and pH: Inconsistent mobile phase preparation is a common cause of retention time drift. Always prepare fresh mobile phase daily. If using a buffer, ensure it is accurately prepared and that the final pH of the mobile phase mixture is consistent between batches.[7]

• Check for Temperature Fluctuations: Column temperature significantly affects retention time. Use a thermostatically controlled column compartment to maintain a constant temperature and ensure reproducibility.

• Confirm HPLC Pump Performance: Check for leaks in the pump heads and ensure the pump is delivering a stable, pulse-free flow. A malfunctioning check valve or a bubble in the system can cause flow rate fluctuations, leading to retention time drift.

Systematic Troubleshooting Workflow

For a logical approach to diagnosing and solving resolution issues, follow the workflow below.

Caption: A systematic workflow for troubleshooting chromatographic resolution issues.

The Science of Separation: A Deeper Look at Key Parameters

Understanding the "why" behind method adjustments is key to becoming an expert chromatographer.

The Critical Role of Mobile Phase pH

For basic analytes like didemethylclomipramine, mobile phase pH is the most influential parameter for achieving good peak shape and resolution. It controls the ionization state of both the analyte and the silica stationary phase.

Caption: Effect of mobile phase pH on analyte and silanol group ionization.

Data-Driven Method Development

Systematic experimentation is crucial for optimizing resolution. The following table illustrates hypothetical results from an optimization study, demonstrating how changing key parameters can impact the separation of didemethylclomipramine and clomipramine.

Condition ID	Column Type	Mobile Phase (Aqueous:Organic)	pH	Resolution (Rs)	Tailing Factor (Tf) - Didemethylclomipramine
1	Standard C18	65:35 Water:ACN	6.5	0.8	2.5
2	Standard C18	65:35 Phosphate Buffer:ACN	3.0	1.4	1.3
3	End-capped C18	65:35 Phosphate Buffer:ACN	3.0	1.9	1.1
4	End-capped C18	60:40 Phosphate Buffer:ACN	3.0	2.2	1.1
5	End-capped C18	65:35 Phosphate Buffer:MeOH	3.0	2.5	1.2

• Analysis: Moving from Condition 1 to 2 shows the dramatic improvement in peak tailing from controlling pH. Condition 3 demonstrates the benefit of a modern, end-capped column. Conditions 4 and 5 show how adjusting organic modifier percentage and type can be used to fine-tune and maximize resolution.

Experimental Protocols

These protocols provide a validated starting point for your method development and analysis. All methods should be validated according to internal SOPs and relevant guidelines such as those from the ICH and FDA.[8][9][10]

Protocol 1: USP-Based Method for Clomipramine and Related Compounds

This method is adapted from the official USP monograph for Clomipramine Hydrochloride and is suitable for quantifying clomipramine and resolving it from key impurities like didemethylclomipramine.[4]

1. Chromatographic System:

• HPLC System: A standard HPLC or UHPLC system with a UV detector.

• Detector: UV at 254 nm.

• Column: L1 packing (C18), 3.9-mm × 30-cm (or a modern equivalent, e.g., 4.6 x 250 mm, 5 µm).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: Ambient or controlled at 30°C.

2. Mobile Phase Preparation:

• Solution A: Prepare a 55 g/L solution of sodium 1-heptanesulfonate in a mixture of water and glacial acetic acid (50:50).

• Mobile Phase:

  • Transfer 20.0 mL of Solution A and 2.0 mL of triethylamine to a 500-mL volumetric flask.

  • Dilute to volume with water and mix.

  • Transfer this solution to a 1-L volumetric flask.

  • Adjust with phosphoric acid to a pH of 3.2 ± 0.1.

  • Add acetonitrile to the 1-L mark, mix well, filter, and degas.

3. Solution Preparation:

• Diluent: Methanol.

• Standard Solution: Prepare a solution of USP Clomipramine Hydrochloride RS in Diluent at a concentration of approximately 0.32 mg/mL.

• Sample Solution: Prepare a sample solution containing clomipramine hydrochloride in Diluent to achieve a target concentration of 0.32 mg/mL.

4. System Suitability:

• Prepare a system suitability solution containing related compounds (e.g., desipramine and imipramine, or clomipramine and didemethylclomipramine).

• Acceptance Criteria: The resolution between the critical pair (e.g., clomipramine and didemethylclomipramine) should be NLT 1.5. The tailing factor for the clomipramine peak should be NMT 2.0. The relative standard deviation for replicate injections should be NMT 2.0%.

Frequently Asked Questions (FAQs)

• Q: What is a good starting point for developing a new HPLC method for didemethylclomipramine?

  • A: Start with a high-quality, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 or 5 µm). For the mobile phase, begin with a gradient of a buffered aqueous phase (e.g., 20 mM potassium phosphate or ammonium formate at pH 3.0) and acetonitrile. This will allow you to determine the approximate elution conditions before optimizing in isocratic mode.

• Q: Can I use a mass spectrometer (MS) for detection?

  • A: Yes, LC-MS is an excellent technique for the analysis of didemethylclomipramine, offering high sensitivity and selectivity. When using MS detection, you must use volatile mobile phase buffers. Replace non-volatile buffers like phosphate with volatile alternatives such as formic acid, acetic acid, or ammonium formate/acetate.[11]

• Q: What are the common impurities I need to separate from didemethylclomipramine?

  • A: Besides the parent drug clomipramine, pharmacopeial methods list other potential related substances. The USP, for instance, specifies standards for "Clomipramine Related Compound A" and "Clomipramine Related Compound C".[12][13][14] Your analytical method should be demonstrated to be specific for didemethylclomipramine in the presence of all potential impurities.

• Q: My column performance is degrading quickly when running this method. What could be the cause?

  • A: Rapid column degradation is often due to "phase collapse" (dewetting) if using high aqueous mobile phases with some C18 columns, or hydrolysis of the silica backbone if operating at a very high or very low pH outside the column's recommended range (typically pH 2-8). Ensure your mobile phase composition and pH are within the manufacturer's specifications for your column. If using a high aqueous mobile phase, consider an "aqua" type C18 column designed for these conditions.

References

• Jain, R., et al. (2011). Development and Validation of a Liquid Chromatographic Method for Estimation of Dicyclomine Hydrochloride, Mefenamic Acid and Paracetamol in Tablets. Indian Journal of Pharmaceutical Sciences, 73(3), 309–314. Available at: [Link]

• ResearchGate. (n.d.). Development and Validation of an RP-HPLC Method for the Determination of Stability Parameters for Clomipramine Hydrochloride. Available at: [Link]

• Azzopardi, J., et al. (2018). IMPLICATIONS OF MOBILE PHASE COMPOSITION AND PH ON THE CHROMATOGRAPHIC SEPARATION OF AMITRIPTYLINE AND ITS METABOLITE NORTRIPTYLINE. International Journal of Pharmacy and Pharmaceutical Sciences, 10(5), 61. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Clomipramine hydrochloride on Newcrom R1 HPLC column. Available at: [Link]

• Stankūnienė, M., et al. (2023). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. Molecules, 28(19), 6936. Available at: [Link]

• International Journal of Recent Scientific Research. (2024). A NOVEL RP-HPLC METHOD DEVELOPMENT AND ITS VALIDATION FOR ASSAY OF CHLORPHENIRAMINE MALEATE INJECTION. Available at: [Link]

• JETIR. (2018). Stability indicating assay method development and validation of clomipramine hydrochloride capsules by rp-hplc. Journal of Emerging Technologies and Innovative Research, 5(11). Available at: [Link]

• USP-NF. (2020). Clomipramine Hydrochloride Capsules Revision Bulletin. Available at: [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Available at: [Link]

• University of Malta. (2018). Implications of mobile phase composition and pH on the chromatographic separation of amitriptyline and its metabolite nortriptyline. Available at: [Link]

• ResearchGate. (2015). Chiral separation of (d)- and (l)-enantiomers of doxylamine succinate in rat plasma. Available at: [Link]

• European Pharmacopoeia 7.0. (2012). CLOMIPRAMINE HYDROCHLORIDE. Available at: [Link]

• LCGC International. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Chromatography Online. Available at: [Link]

• Kalíková, K., et al. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Analytical and Bioanalytical Chemistry, 413, 5649–5669. Available at: [Link]

• EDQM. (n.d.). CLOMIPRAMINE HYDROCHLORIDE CRS. Available at: [Link]

• PubMed. (2015). Physicochemical Properties and Mechanisms of Drug Release From Melt-Extruded Granules Consisting of Chlorpheniramine Maleate and Eudragit FS. Available at: [Link]

• ResearchGate. (n.d.). The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. Available at: [Link]

• Lab Manager. (2023). ICH Q2(R2) and Q14: A Modernized Approach to Analytical Method Validation. Available at: [Link]

• AA Pharma Inc. (2017). Product Monograph - PrANAFRANIL®. Available at: [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Available at: [Link]

• ScienceDirect. (n.d.). Chiral Drug Separation. Available at: [Link]

• LCGC International. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity. Chromatography Online. Available at: [Link]

• Web of Pharma. (2025). Clomipramine Hydrochloride USP 2025. Available at: [Link]

• GMP Compliance. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. Available at: [Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Available at: [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2023). Fast and ultrafast, high-throughput enantioseparations of bioactive compounds by chiral high-performance liquid chromatography. ScienceDirect. Available at: [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Available at: [Link]

• Wikipedia. (n.d.). Clomipramine. Available at: [Link]

• ResearchGate. (n.d.). FDA issues revised guidance for analytical method validation. Available at: [Link]

• U.S. Food and Drug Administration. (n.d.). Anafranil™ (clomipramine hydrochloride) Capsules USP. Available at: [Link]

• MDPI. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Molecules. Available at: [Link]

• OpenRiver. (n.d.). HPLC and CMS Analysis of Clomipramine Metabolism: A Multi-Drug Study. Available at: [Link]

• Chrom Tech, Inc. (n.d.). What Causes Peak Tailing in HPLC? Available at: [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. Available at: [Link]

• EDQM. (n.d.). INFORMATION LEAFLET Ph. Eur. Reference Standard - Clomipramine impurity D CRS. Available at: [Link]

• ResearchGate. (n.d.). A Simple Sample Preparation with HPLC-UV Method for Estimation of Clomipramine from Plasma. Available at: [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Available at: [Link]

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Overcoming matrix effects in desmethylclomipramine mass spectrometry

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the complexities of bioanalytical method development. This guide is designed to provide you with expert insights and practical, field-proven solutions for overcoming matrix effects in the mass spectrometric analysis of desmethylclomipramine.

Introduction: Understanding the Challenge of Matrix Effects

In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all components in a sample other than the analyte of interest. When analyzing desmethylclomipramine in biological samples like plasma or serum, these components (e.g., salts, proteins, and especially phospholipids) can interfere with the ionization process. This interference, known as a matrix effect , can lead to either suppression or enhancement of the analyte signal, compromising the accuracy, precision, and sensitivity of your assay.[1][2] Ion suppression is the more common issue and is a primary cause of failed batches and unreliable results in regulated bioanalysis.[3][4]

This guide provides a systematic approach to diagnosing, troubleshooting, and mitigating these effects to ensure robust and reliable quantification.

Troubleshooting Guide: A Systematic Approach

Matrix effects can manifest at any stage of your workflow. The most effective strategy involves a multi-pronged approach, starting with rigorous sample preparation and carrying through to chromatographic separation and detection.

Part 1: Optimizing Sample Preparation - Your First and Best Defense

The most effective way to combat matrix effects is to remove the interfering components before the sample is ever injected.[5] For desmethylclomipramine in plasma, the primary culprits are often phospholipids, which can co-extract with the analyte and co-elute during chromatography, causing significant ion suppression.[6][7]

Common Problem: You observe poor reproducibility, low analyte recovery, or a loss of sensitivity, especially when comparing spiked standards in solvent versus those in a biological matrix.

Solution Pathway: Selecting the Right Extraction Technique

The choice of sample preparation technique is a critical decision based on the required cleanliness of the extract versus the need for high throughput.

• Mechanism: A simple and fast method where an organic solvent (typically acetonitrile or methanol) is added to the plasma sample to denature and precipitate proteins.

• Step-by-Step:

  • To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing your internal standard (e.g., desmethylclomipramine-d3).

  • Vortex vigorously for 1 minute to ensure complete protein precipitation.[8]

  • Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[8]

  • Carefully transfer the supernatant to a clean tube or 96-well plate for analysis.

• Expert Insight: While fast, PPT is considered a "crude" cleanup method. It effectively removes proteins but leaves behind many other endogenous components, including the problematic phospholipids that are soluble in the organic solvent.[9] This method is often insufficient for high-sensitivity assays.

• Mechanism: LLE separates desmethylclomipramine from water-soluble matrix components based on its differential solubility in two immiscible liquids. Adjusting the pH is crucial to ensure the analyte is in a neutral, extractable state.[10]

• Step-by-Step:

  • To 200 µL of plasma sample, add the internal standard.

  • Add 50 µL of 1 M NaOH to raise the pH above the pKa of desmethylclomipramine, neutralizing its charge.

  • Add 1 mL of an immiscible organic solvent (e.g., methyl tert-butyl ether or a mixture of hexane:isoamyl alcohol).[6][11]

  • Vortex for 2 minutes, then centrifuge at 3,000 x g for 5 minutes to separate the layers.

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase.

• Expert Insight: LLE provides a significantly cleaner extract than PPT and can effectively remove salts and other highly polar interferences.[12][13] Its effectiveness in removing phospholipids is moderate.

• Mechanism: SPE offers the highest degree of selectivity by retaining the analyte on a solid sorbent while matrix components are washed away. For a basic compound like desmethylclomipramine, a cation exchange or a mixed-mode polymer-based sorbent is highly effective.[14][15][16]

• Step-by-Step (using a mixed-mode cation exchange cartridge):

  • Condition: Pass 1 mL of methanol through the cartridge.

  • Equilibrate: Pass 1 mL of water through the cartridge.

  • Load: Pre-treat 200 µL of plasma by adding internal standard and diluting with 200 µL of 4% phosphoric acid. Load this mixture onto the cartridge. The low pH ensures the analyte is positively charged and retained by the cation exchange mechanism.

  • Wash 1: Pass 1 mL of 0.1 M acetic acid to wash away neutral and acidic interferences.

  • Wash 2: Pass 1 mL of methanol to wash away less polar interferences like phospholipids.

  • Elute: Elute desmethylclomipramine with 1 mL of 5% ammonium hydroxide in methanol. The high pH neutralizes the analyte, releasing it from the sorbent.

  • Evaporate & Reconstitute: As with LLE, evaporate the eluate and reconstitute in the mobile phase.

• Expert Insight: SPE is the gold standard for sample cleanup, providing the most effective removal of phospholipids and other interferences, leading to minimal matrix effects.[5][13][17]

Data Presentation: Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Typical Phospholipid Removal
Protein Precipitation (PPT)	Fast, simple, inexpensive, high-throughput.	"Dirty" extract, high risk of ion suppression.	Poor (<10%)
Liquid-Liquid Extraction (LLE)	Cleaner than PPT, good for removing salts.	More labor-intensive, uses larger solvent volumes.	Moderate (50-80%)
Solid-Phase Extraction (SPE)	Cleanest extract, highest selectivity, best reduction of matrix effects.[16]	Most complex, requires method development, higher cost.	Excellent (>95%)

Part 2: Optimizing Chromatographic Separation

If matrix effects persist after sample cleanup, your next line of defense is chromatography. The goal is to chromatographically separate the elution of desmethylclomipramine from any co-eluting, signal-suppressing matrix components.[18]

Common Problem: A stable, clean baseline is observed, but the analyte signal is still weak or variable, suggesting it is eluting within a zone of ion suppression.

Solution Pathway: Methodical Chromatographic Adjustments

Caption: Workflow for optimizing chromatography to mitigate matrix effects.

• Modify Gradient: The majority of phospholipids elute in the middle-to-late region of a typical reversed-phase gradient. If desmethylclomipramine elutes here, try making the initial gradient conditions more aqueous to increase its retention time, shifting it away from the main phospholipid elution window.

• Change Column Chemistry: While C18 columns are a workhorse, they may not provide the necessary selectivity. A column with a different stationary phase (e.g., phenyl-hexyl or embedded polar group) can alter the elution profile of matrix components relative to your analyte, potentially opening up a clean elution window.

• Mobile Phase Modifiers: Use volatile buffers compatible with mass spectrometry, such as ammonium formate or ammonium acetate. Avoid using ion-pairing agents like trifluoroacetic acid (TFA), which are known to cause significant ion suppression in ESI-positive mode.[19]

Part 3: Compensation with the Right Internal Standard

When matrix effects cannot be completely eliminated, they must be compensated for. This is the core principle of using an internal standard (IS).

Common Problem: Even with a clean extract and good chromatography, you see unacceptable variability (>15% CV) between replicate injections or across different sample lots.

Solution: The Gold Standard - Stable Isotope-Labeled Internal Standard (SIL-IS)

A SIL-IS is a version of the analyte (in this case, desmethylclomipramine) in which several atoms have been replaced with their heavy isotopes (e.g., ²H/Deuterium or ¹³C).

• Why it Works: A SIL-IS like desmethylclomipramine-d3 is chemically identical to the analyte. Therefore, it has the same extraction recovery, chromatographic retention time, and ionization efficiency.[5] Any ion suppression or enhancement that affects the analyte will affect the SIL-IS to the exact same degree.[20] The mass spectrometer differentiates them by their mass difference. By calculating the ratio of the analyte peak area to the IS peak area, the variability from the matrix effect is normalized, leading to precise and accurate quantification.

Frequently Asked Questions (FAQs)

Q1: How can I definitively prove that matrix effects are causing my issue?

A: The gold-standard method for diagnosing matrix effects is the post-column infusion experiment .[18][21] This technique allows you to visualize the exact regions in your chromatogram where ion suppression or enhancement occurs.

Caption: Diagram of a post-column infusion experimental setup.

Experimental Protocol: Post-Column Infusion

• Setup: While the LC runs a blank, extracted matrix sample (e.g., a protein-precipitated plasma blank), use a syringe pump to continuously infuse a standard solution of desmethylclomipramine directly into the mobile phase flow after the analytical column via a T-connector.[22]

• Acquisition: Set the mass spectrometer to monitor the MRM transition for desmethylclomipramine.

• Analysis: In the absence of matrix components, you will see a high, stable baseline signal from the infused analyte. When matrix components from the blank injection elute from the column and enter the ion source, any deviation in this stable signal indicates a matrix effect. A dip in the signal indicates ion suppression , while a rise indicates ion enhancement .[18]

• Action: By comparing this suppression profile to the retention time of your actual analyte, you can confirm if it is eluting in a problematic region.

Q2: What are the primary molecules in plasma that cause ion suppression for basic compounds like desmethylclomipramine?

A: The most notorious sources of ion suppression in electrospray ionization (ESI) are phospholipids .[6][9] These are major components of cell membranes and are abundant in plasma. Their amphipathic nature makes them difficult to remove, and they often elute in the same reversed-phase chromatographic window as many drug compounds, competing for ionization in the MS source.[7]

Q3: Can I simply dilute my sample extract to reduce matrix effects?

A: Yes, dilution is a valid and simple strategy.[10][18] By diluting the final extract, you reduce the concentration of all components, including both the analyte and the interfering matrix components.[23] In some cases where ion suppression is severe, dilution can paradoxically increase the analyte signal.[23] However, this approach is only feasible if the resulting analyte concentration remains well above the lower limit of quantitation (LLOQ) of your assay.[10][18]

Q4: My calibration curve prepared in the matrix is non-linear, especially at the low end. Could this be a matrix effect?

A: Yes, this is a classic sign of a matrix effect that has not been adequately compensated for. At low concentrations, the ratio of matrix components to the analyte is very high, potentially leading to significant and non-linear ion suppression. As the analyte concentration increases, it may begin to "overcome" the fixed amount of interfering matrix, leading to a change in the response curve. Using a stable isotope-labeled internal standard is the most effective way to correct for this and restore linearity.

Q5: Should I use Atmospheric Pressure Chemical Ionization (APCI) instead of Electrospray Ionization (ESI) to avoid matrix effects?

A: APCI is generally considered less susceptible to matrix effects than ESI.[1][10] This is due to its gas-phase ionization mechanism, which is less affected by changes in droplet surface tension and solvent evaporation efficiency caused by co-eluting matrix components. However, ESI is often more suitable and provides better sensitivity for polar, non-volatile compounds like desmethylclomipramine. The choice should be based on an initial assessment of sensitivity and specificity, but if persistent, insurmountable matrix effects are encountered with ESI, evaluating APCI is a reasonable troubleshooting step.

References

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, S., Ng, K., & Korfmacher, W. A. (2003). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery. Rapid communications in mass spectrometry, 17(1), 97–103.
• Becker, G. Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Pharmaceutical and Biomedical Analysis.
• An Uncommon Fix for LC–MS Ion Suppression.

• Wikipedia. Ion suppression (mass spectrometry). [Link]

• Dong, M. W. Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. LCGC North America.
• Jubsilp, C., & Thong-asa, W. (2021). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbio.
• George, S., & D. A. (2018). Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring. Therapeutic Drug Monitoring, 40(1), 1-8.
• Clomipramine and N-desmethyl Clomipramine: Selective and Sensitive Quantification in Human Plasma by Liquid Chromatography Tandem Mass Spectroscopy.

• Reducing matrix effect. YouTube. [Link]

• Gracia-Lor, E., et al. (2022). Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. Analytical Chemistry. [Link]

• Carnis, G., Godbillon, J., & Metayer, J. P. (1976). Determination of clomipramine and desmethyl-clomipramine in plasma or urine by the double-radioisotope derivative technique. Clinical chemistry, 22(6), 817–823. [Link]

• Khodadoust, S., Ghaffari, S., & Hadjmohammadi, M. R. (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analytical Methods, 13(41), 4741-4763. [Link]

• Optimization of solid-phase microextraction procedures for the determination of tricyclic antidepressants and anticonvulsants in plasma samples by liquid chromatography. PubMed. [Link]

• 10 Tips for Electrospray Ionis

• Extraction methods for the removal of phospholipids and other endogenous material from a biological fluid. PubMed. [Link]

• Stable Isotope Standards For Mass Spectrometry.
• High Throughput Removal of Both Phospholipids and Proteins in Bioanalytical Sample Prepar
• Matuszewski, B. K. (2006). Ion Suppression: A Major Concern in Mass Spectrometry.
• Use of post-column infusion for assessment of matrix effects.
• CONFIRMATION OF TRICYCLIC ANTIDEPRESSANTS BY LIQUID CHROMATOGRAPHY-TANDEM MASS SPECTROMETRY.

• Pirola, R., Mundo, E., Bellodi, L., & Bareggi, S. R. (2002). Simultaneous determination of clomipramine and its desmethyl and hydroxy metabolites in plasma of patients by high-performance liquid chromatography after solid-phase extraction. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 772(2), 205–211. [Link]

• Solid-phase extraction and analysis of 20 antidepressant drugs in human plasma by LC/MS with SSI method.
• Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. Sigma-Aldrich.

• Cappiello, A., et al. (2020). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Analytica Chimica Acta. [Link]

• Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. National Institutes of Health (NIH). [Link]

• Westenberg, H. G., Drenth, B. F., de Zeeuw, R. A., de Cuyper, H., van Praag, H. M., & Korf, J. (1977). Determination of clomipramine and desmethylclomipramine in plasma by means of liquid chromatography. Journal of chromatography, 142, 725–733. [Link]

• All You Need To Know About Phospholipid Removal (PLR). Element Lab Solutions.

• Developments of Microextraction (Extraction) Procedures for Sample Preparation of Antidepressants in Biological and Water Samples, a Review. Taylor & Francis Online. [Link]

• A Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates.

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? SciSpace. [Link]

• Extraction of Metabolome
• Extraction Methods for The Removal of Phospholipids and Other Endogenous Material

• How to determine recovery and matrix effects for your analytical assay. Biotage. [Link]

• Optimizing the extraction, separation and quantification of tricyclic antidepressant drugs in human plasma with CE-ESI-TOF-MS using cationic-coated capillaries. PubMed. [Link]

• A Simple Sample Preparation with HPLC-UV Method for Estimation of Clomipramine from Plasma. National Institutes of Health (NIH). [Link]

• Comparative study of stable isotope-labeled internal standard substances for the LC-MS/MS determination of the urinary excretion of melatonin. Journal of Pharmaceutical and Biomedical Analysis.

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Technical Support Center: Optimizing Extraction of Didemethylclomipramine from Biological Samples

Welcome to the technical support center for the optimization of didemethylclomipramine extraction from biological matrices. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to enhance the efficiency and reliability of your extraction protocols.

I. Core Principles of Didemethylclomipramine Extraction

Didemethylclomipramine, a primary active metabolite of the tricyclic antidepressant clomipramine, is a basic compound that requires careful consideration of its physicochemical properties for efficient extraction from complex biological samples like plasma, blood, and tissue homogenates. Successful extraction hinges on disrupting drug-protein interactions, removing endogenous interferences, and concentrating the analyte for sensitive and accurate downstream analysis by techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide will delve into the three most common extraction techniques:

• Solid-Phase Extraction (SPE): A highly selective method that utilizes a solid sorbent to retain the analyte while interferences are washed away.

• Liquid-Liquid Extraction (LLE): A classic technique based on the differential solubility of the analyte in two immiscible liquid phases.

• Protein Precipitation (PPT): A rapid method for removing proteins from the sample by adding an organic solvent.

Below is a decision-making flowchart to aid in selecting the most appropriate extraction technique for your specific application.

Caption: Decision-making flowchart for selecting an extraction method.

II. Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the extraction of didemethylclomipramine using SPE, LLE, and PPT.

A. Solid-Phase Extraction (SPE) Troubleshooting

SPE is a powerful technique, but its success is dependent on the careful selection of sorbent and solvents.[1] The most common problems in SPE are low recovery and poor reproducibility.[2]

Problem	Probable Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Inappropriate Sorbent Choice: The retention mechanism of the sorbent does not match the analyte's properties.	For a basic compound like didemethylclomipramine, a strong cation exchange (SCX) SPE column is often effective, providing high and reproducible recoveries.[3] Reversed-phase sorbents like C18 can also be used, but require careful pH control.[4]
Inefficient Elution: The elution solvent is not strong enough to desorb the analyte from the sorbent.	Increase the strength of the elution solvent. For SCX, use a basic modifier (e.g., ammonium hydroxide in methanol) to neutralize the analyte and disrupt the ionic interaction. For reversed-phase, increase the percentage of organic solvent.
Analyte Breakthrough during Loading: The sample loading conditions are too strong, causing the analyte to pass through the sorbent unretained.	Ensure the sample is pre-treated to the appropriate pH to promote retention. For SCX, the sample should be at a pH at least 2 units below the pKa of didemethylclomipramine to ensure it is protonated.
Poor Reproducibility	Inconsistent Flow Rate: Variations in the flow rate during loading, washing, or elution can affect interaction times and, consequently, recovery.	Use a vacuum manifold or a positive pressure manifold to ensure a consistent and controlled flow rate across all samples.
Sorbent Bed Drying: If the sorbent bed dries out between steps, it can lead to channeling and inconsistent results.	Ensure the sorbent bed remains solvated throughout the process, especially after conditioning and equilibration, until the sample is loaded.
High Matrix Effects	Insufficient Washing: The wash step is not effectively removing co-eluting interferences.[5]	Optimize the wash solvent to be strong enough to remove interferences without eluting the analyte. A series of washes with different solvent strengths may be necessary.
Inappropriate Sorbent: The chosen sorbent has a high affinity for matrix components.	Consider a more selective sorbent. For example, mixed-mode SPE sorbents that combine reversed-phase and ion-exchange properties can offer enhanced selectivity.

Visualizing the SPE Workflow

Caption: A typical Solid-Phase Extraction (SPE) workflow.

B. Liquid-Liquid Extraction (LLE) Troubleshooting

LLE is a widely used technique for the extraction of tricyclic antidepressants.[6][7] The efficiency of LLE is primarily dependent on the choice of extraction solvent and the pH of the aqueous phase.

Problem	Probable Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Inappropriate Extraction Solvent: The solvent has low affinity for didemethylclomipramine.	Select a water-immiscible organic solvent in which didemethylclomipramine has high solubility. A mixture of hexane and isoamyl alcohol (e.g., 98:2 v/v) has been shown to be effective for extracting similar compounds.[8]
Incorrect pH: The pH of the aqueous sample is not optimal for partitioning the analyte into the organic phase.	Adjust the pH of the biological sample to be at least 2 units above the pKa of didemethylclomipramine to ensure it is in its neutral, more organic-soluble form.
Insufficient Mixing: Inadequate vortexing or shaking leads to incomplete partitioning between the two phases.	Ensure vigorous mixing for a sufficient amount of time (e.g., 5-10 minutes) to maximize the surface area between the two phases and facilitate analyte transfer.
Emulsion Formation	High Protein/Lipid Content: Biological samples with high protein or lipid content can form stable emulsions at the interface of the two liquids.	Centrifuge the sample at a higher speed and for a longer duration to break the emulsion. The addition of a small amount of salt (salting out) can also help.
Poor Reproducibility	Inconsistent Phase Separation: Incomplete separation of the aqueous and organic layers leads to variable recovery.	Allow sufficient time for the phases to separate completely after mixing. Ensure that only the desired organic layer is collected without any of the aqueous phase.
Solvent Evaporation: If the extraction solvent is volatile, evaporation during the process can lead to analyte loss and poor reproducibility.	Keep the extraction tubes capped as much as possible and perform the extraction in a cool environment.

Visualizing the LLE Process

Caption: A typical Liquid-Liquid Extraction (LLE) workflow.

C. Protein Precipitation (PPT) Troubleshooting

PPT is a simple and fast method for sample preparation, often used in high-throughput settings.[9] However, it is less selective than SPE and LLE and can be more susceptible to matrix effects.[10]

Problem	Probable Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Analyte Co-precipitation: Didemethylclomipramine may be entrapped in the precipitated protein pellet.	Optimize the ratio of precipitating solvent to sample. Typically, a 3:1 or 4:1 ratio of cold acetonitrile to plasma is effective.[11] Ensure thorough vortexing after adding the solvent.
Incomplete Protein Precipitation: Insufficient solvent or inadequate mixing results in incomplete protein removal.	Increase the volume of the precipitating solvent. Ensure the solvent is added quickly to promote the formation of large protein aggregates that are easier to pellet.
High Matrix Effects	Co-eluting Endogenous Components: PPT is a non-selective technique, and many endogenous components, such as phospholipids, will remain in the supernatant.[12]	Incorporate a phospholipid removal step after precipitation, such as using a specific phospholipid removal plate. Alternatively, optimize the chromatographic conditions to separate the analyte from matrix interferences.
Poor Reproducibility	Inconsistent Pellet Formation: Variations in temperature and mixing can lead to differences in the size and density of the protein pellet.	Perform the precipitation at a consistent, low temperature (e.g., on ice) to promote uniform protein aggregation. Use a consistent vortexing time and speed.
Clogged LC Column	Particulate Matter in Supernatant: Fine protein particles may not be fully removed by centrifugation and can clog the analytical column.	Centrifuge at a higher speed and for a longer duration. Consider filtering the supernatant through a 0.22 µm filter before injection.

III. Frequently Asked Questions (FAQs)

Q1: What is the best internal standard (IS) to use for the analysis of didemethylclomipramine?

A1: The ideal internal standard is a stable, isotopically labeled analog of the analyte, such as didemethylclomipramine-d3 or -d4.[13][14] These compounds have nearly identical chemical properties and extraction behavior to the analyte, but are distinguishable by mass spectrometry. This allows for accurate correction of any analyte loss during sample preparation and for variations in instrument response. If a stable isotope-labeled IS is not available, a structurally similar compound with a close retention time can be used, but it may not fully compensate for matrix effects.[15]

Q2: How can I assess the stability of didemethylclomipramine in my biological samples?

A2: Analyte stability is a critical parameter in bioanalysis and should be evaluated under various conditions.[16] This includes:

• Freeze-Thaw Stability: Analyze samples after several cycles of freezing at the intended storage temperature (e.g., -20°C or -80°C) and thawing at room temperature.[17]

• Short-Term (Bench-Top) Stability: Keep samples at room temperature for a period that mimics the expected sample handling time and then analyze.

• Long-Term Stability: Store samples at the intended storage temperature for an extended period and analyze at different time points.[18]

• Post-Preparative Stability: Evaluate the stability of the extracted and reconstituted samples in the autosampler.

For didemethylclomipramine, storage at -20°C is generally recommended to ensure stability.[19]

Q3: What are matrix effects and how can I minimize them?

A3: Matrix effects are the alteration of analyte ionization in the mass spectrometer due to the presence of co-eluting endogenous components from the biological sample.[5][20] This can lead to ion suppression or enhancement, affecting the accuracy and precision of the analytical method.[10] To minimize matrix effects:

• Improve Sample Cleanup: Use a more selective extraction technique like SPE to remove interfering substances.[10]

• Optimize Chromatography: Modify the HPLC or UPLC method to achieve better separation of the analyte from matrix components.

• Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects, as the IS will be affected in the same way as the analyte.[21]

• Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering components.

Q4: Can I use HPLC with UV detection for the analysis of didemethylclomipramine?

A4: While LC-MS/MS is the preferred method due to its high sensitivity and selectivity, HPLC with UV detection can be used.[8][22] However, it may not be sensitive enough to measure low plasma concentrations, especially after a single oral dose.[8] To improve sensitivity with UV detection, a highly efficient extraction and concentration step is crucial. The detection wavelength should be set at the maximum absorbance of didemethylclomipramine, which is typically around 215 nm.[23]

IV. Detailed Experimental Protocols

A. Recommended Solid-Phase Extraction (SPE) Protocol

This protocol is a starting point and should be optimized for your specific application.

• Sorbent: Strong Cation Exchange (SCX)

• Condition: 1 mL Methanol

• Equilibrate: 1 mL Water, followed by 1 mL 25 mM Ammonium Acetate Buffer (pH 6.0)

• Sample Pre-treatment: To 500 µL of plasma, add 500 µL of 4% phosphoric acid. Vortex to mix.

• Load: Load the pre-treated sample onto the SPE cartridge at a flow rate of 1-2 mL/min.

• Wash 1: 1 mL 25 mM Ammonium Acetate Buffer (pH 6.0)

• Wash 2: 1 mL Methanol

• Dry: Dry the sorbent under vacuum or positive pressure for 5-10 minutes.

• Elute: 1 mL of 5% Ammonium Hydroxide in Methanol.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of mobile phase.

B. Recommended Liquid-Liquid Extraction (LLE) Protocol

• Sample: To 1 mL of plasma in a glass tube, add the internal standard.

• pH Adjustment: Add 100 µL of 1 M Sodium Hydroxide to basify the sample. Vortex briefly.

• Extraction: Add 5 mL of a hexane:isoamyl alcohol (98:2, v/v) mixture.

• Mix: Vortex for 10 minutes.

• Separate: Centrifuge at 3000 x g for 10 minutes.

• Collect: Transfer the upper organic layer to a clean tube.

• Evaporate and Reconstitute: Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of mobile phase.

V. References

• Gałuszka, A., Migaszewski, Z., & Namieśnik, J. (2013). The 12 principles of green analytical chemistry and the SIGNIFICANCE mnemonic of green analytical practices. TrAC Trends in Analytical Chemistry, 50, 78-84. [Link]

• Hosseini, M., et al. (2017). Ultrasound-assisted dispersive magnetic solid phase extraction based on amino-functionalized Fe3O4 adsorbent for recovery of clomipramine from human plasma and its determination by high performance liquid chromatography: Optimization by experimental design. Journal of Pharmaceutical and Biomedical Analysis, 145, 434-442. [Link]

• Karaszewska, A., et al. (2022). A sustainable approach for the stability study of psychotropic substances using vitreous humor and liver as alternative matrices. Analytical and Bioanalytical Chemistry, 414(15), 4435-4448. [Link]

• Li, W., & Tse, F. L. S. (2012). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 4(18), 2275-2277. [Link]

• Alfredsson, G., & Sedvall, G. (1980). Mass fragmentographic analysis of clomipramine and its mono-demethylated metabolite in human plasma. Journal of Chromatography B: Biomedical Sciences and Applications, 183(2), 209-216. [Link]

• Saldanha, L. L. S., et al. (2022). Dispersive liquid-liquid microextraction (DLLME) for determination of tricyclic antidepressants in whole blood and plasma samples and analysis by liquid chromatography with diode array detector (LC-DAD). Journal of Analytical Toxicology, 46(1), 74-82. [Link]

• Zhao, L., & Juck, M. (2016). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent Technologies Application Note. [Link]

• Kim, H. Y., et al. (2014). A Simple, Rapid and Reliable Method to Determine Imipramine and Desipramine in Mouse Serum Using Ultra-High-Performance Liquid Chromatography–Quadrupole-Time-of-Flight Mass Spectrometry. Journal of Analytical Toxicology, 38(8), 537-543. [Link]

• Rakhila, H., et al. (2011). A Simple Sample Preparation with HPLC-UV Method for Estimation of Clomipramine from Plasma. Iranian Journal of Pharmaceutical Research, 10(2), 243-249. [Link]

• Pramono, H. (2015). Can someone help me with DNA isolation troubleshooting? ResearchGate. [Link]

• El-Beqqali, A., et al. (2007). Drug Stability in Biological Specimens. In Topics in Forensic and Analytical Toxicology. [Link]

• Fic, E., et al. (2010). Comparison of protein precipitation methods for various rat brain structures prior to proteomic analysis. Electrophoresis, 31(21), 3573-3579. [Link]

• Jain, R., et al. (2009). Clomipramine and N-desmethyl Clomipramine: Selective and Sensitive Quantification in Human Plasma by Liquid Chromatography Tandem Mass Spectroscopy. ResearchGate. [Link]

• Patel, K. D., et al. (2015). Review Article on Matrix Effect in Bioanalytical Method Development. International Journal of MediPharm Research, 1(2), 114-121. [Link]

• Welch Materials. (2021). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. [Link]

• Rakhila, H., et al. (2011). A Simple Sample Preparation with HPLC-UV Method for Estimation of Clomipramine from Plasma. ResearchGate. [Link]

• de Oliveira, A. M., et al. (2017). Optimization and Validation of a Method using SPE and LC-APCI-MS/MS for Determination of Pharmaceuticals in Surface and Public Supply Water. ResearchGate. [Link]

• Waters Corporation. (2021). Analysis of Tricyclic Antidepressant Drugs in Plasma for Clinical Research. [Link]

• Lee, Y. M., et al. (2013). Stable deuterium internal standard for the isotope-dilution LC-MS/MS analysis of elastin degradation. Analytical Biochemistry, 441(2), 119-125. [Link]

• Rosario, D. (2018). Development and validation of a LC-MS/MS method for detection and quantification of 18 antidepressants in whole blood. CUNY Academic Works. [Link]

• Patel, K. D., et al. (2015). Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research, 5(1), 1-6. [Link]

• Jebrail, M. J., & Wheeler, A. R. (2008). Digital Microfluidic Method for Protein Extraction by Precipitation. Analytical Chemistry, 81(1), 330-335. [Link]

• Hosseinzadeh, L., et al. (2012). A simple and sensitive HPLC method for analysis of imipramine in human plasma with UV detection and liquid-liquid extraction: Application in bioequivalence studies. DARU Journal of Pharmaceutical Sciences, 20(1), 78. [Link]

• MP Biomedicals. (n.d.). Troubleshooting DNA Extraction from Blood. [Link]

• CHROMacademy. (n.d.). Solving Recovery Problems in Solid-Phase Extraction. LCGC International. [Link]

• Briscoe, C. J., & Hage, D. S. (2009). Factors affecting the stability of drugs and drug metabolites in biological matrices. Bioanalysis, 1(1), 205-220. [Link]

• Phenomenex. (2022, May 21). How to Fix Low Recovery in Solid Phase Extraction | SPE Tip [Video]. YouTube. [Link]

• Kucuk, A., & Kadioglu, Y. (2014). UV SPECTROPHOTOMETRIC, DERIVATIVE SPECTROPHOTOMETRIC AND RP-HPLC-DAD DETERMINATION OF SIBUTRAMINE. ResearchGate. [Link]

• Souverain, S., Rudaz, S., & Veuthey, J. L. (2004). Matrix effect elimination during LC-MS/MS bioanalytical method development. Journal of Chromatography B, 801(2), 183-190. [Link]

• Taylor, P. J. (2018). Understanding and Improving Solid-Phase Extraction. LCGC International, 31(6), 24-31. [Link]

• Waters Corporation. (2021). Analysis of Tricyclic Antidepressant Drugs in Plasma for Clinical Research. [Link]

• Koganti, V. S., et al. (2015). Development and Validation of LC-MS/MS Method for Determination of Trimipramine Maleate in Human Plasma. Pharmaceutical Analytica Acta, 6(8), 1-7. [Link]

• Paterson, S. (2019). Drug stability in forensic toxicology. WIREs Forensic Science, 1(5), e1344. [Link]

• Pérez-Rodriguez, S., et al. (2020). Comparison of protein precipitation methods for sample preparation prior to proteomic analysis of Chinese hamster ovary cell homogenates. Electronic Journal of Biotechnology, 48, 33-40. [Link]

• Islam, M. S., & Sultana, S. (2021). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. ResearchGate. [Link]

• Koistinen, H., et al. (2014). A simple organic solvent precipitation method to improve detection of low molecular weight proteins. UQ eSpace. [Link]

• Straub, S., et al. (2022). Development and validation of an LC-MS/MS method for the quantification of mescaline and major metabolites in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 220, 114980. [Link]

• Saldanha, L. L. S., et al. (2022). Dispersive liquid-liquid microextraction (DLLME) for determination of tricyclic antidepressants in whole blood and plasma samples and analysis by liquid chromatography with diode array detector (LC-DAD). Journal of Analytical Toxicology, 46(1), 74-82. [Link]

• Hawach Scientific. (2023, February 24). Three Most Common Problems Regard to Solid Phase Extraction (SPE). [Link]

• Li, W., & Tse, F. L. S. (2011). Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices. Bioanalysis, 3(13), 1495-1508. [Link]

• Vynckier, C., et al. (1981). Solvent extraction of tricyclic amines from blood plasma and liquid chromatographic determination. Journal of Chromatography B: Biomedical Sciences and Applications, 224(1), 1-9. [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. hawach.com [hawach.com]
• 3. Optimizing the extraction, separation and quantification of tricyclic antidepressant drugs in human plasma with CE-ESI-TOF-MS using cationic-coated capillaries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. eijppr.com [eijppr.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Solvent extraction of tricyclic amines from blood plasma and liquid chromatographic determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A simple and sensitive HPLC method for analysis of imipramine in human plasma with UV detection and liquid-liquid extraction: Application in bioequivalence studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Simple, Rapid and Reliable Method to Determine Imipramine and Desipramine in Mouse Serum Using Ultra-High-Performance Liquid Chromatography–Quadrupole-Time-of-Flight Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mass fragmentographic analysis of clomipramine and its mono-demethylated metabolite in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Stable deuterium internal standard for the isotope-dilution LC-MS/MS analysis of elastin degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academicworks.cuny.edu [academicworks.cuny.edu]
• 16. Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. A sustainable approach for the stability study of psychotropic substances using vitreous humor and liver as alternative matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 20. medipharmsai.com [medipharmsai.com]
• 21. lcms.cz [lcms.cz]
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• 23. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Didemethylclomipramine

Welcome to the technical support resource for the synthesis of didemethylclomipramine (N-desmethylclomipramine). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, with a focus on troubleshooting and optimizing reaction yields.

Introduction: The Synthetic Challenge

Didemethylclomipramine is the primary active metabolite of the tricyclic antidepressant clomipramine. Its synthesis typically involves the selective demethylation of a tertiary amine precursor. While conceptually straightforward, this process is often plagued by issues such as incomplete reactions, over-demethylation, and side reactions involving the sensitive iminodibenzyl core, leading to low yields and complex purification challenges. This guide provides a structured approach to identifying and resolving these common experimental hurdles.

Part 1: Core Synthesis Pathway & Mechanism

The most common laboratory and industrial approach to synthesizing didemethylclomipramine involves the demethylation of clomipramine. A widely used method is the von Braun reaction or modifications thereof, often employing reagents like cyanogen bromide (CNBr) or chloroformates.

The reaction using a chloroformate, such as ethyl chloroformate, proceeds via the formation of a carbamate intermediate. This intermediate is then hydrolyzed (cleaved) under acidic or basic conditions to yield the desired secondary amine, didemethylclomipramine.

Visualizing the Workflow

The following diagram outlines the general two-step workflow for the synthesis of didemethylclomipramine from clomipramine via a carbamate intermediate.

Caption: General synthesis workflow for didemethylclomipramine.

Part 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

Frequently Asked Questions (FAQs)

Question 1: My reaction is incomplete. TLC/HPLC analysis shows a significant amount of starting material (clomipramine) remaining. What went wrong?

Answer: This is a frequent issue, often stemming from several factors related to reaction kinetics and reagent stability.

• Insufficient Reagent: The demethylating agent (e.g., ethyl chloroformate) is susceptible to hydrolysis if moisture is present in the solvent or glassware. Ensure all equipment is oven-dried and solvents are anhydrous. It is often beneficial to use a slight excess (1.1-1.3 equivalents) of the chloroformate.

• Inadequate Temperature or Reaction Time: The formation of the carbamate intermediate can be slow. The reaction often requires heating to reflux in a solvent like toluene or xylene for several hours. If you are running the reaction at a lower temperature, you will need to extend the reaction time significantly. Monitor the reaction progress by TLC or HPLC every 2-4 hours.

• Poor Base Activity: A non-nucleophilic base, such as pyridine or a proton sponge, is often used to neutralize the HCl generated during the reaction. If the base is old or of poor quality, the resulting acidic conditions can protonate the starting amine, rendering it unreactive.

Troubleshooting Protocol:

• Verify Reagent Quality: Use a fresh bottle of ethyl chloroformate and an anhydrous, high-purity solvent.

• Optimize Conditions: If starting material persists, increase the reaction temperature to reflux and extend the reaction time. See the table below for typical starting points.

• Monitor Progress: Withdraw small aliquots from the reaction mixture periodically to track the disappearance of the starting material.

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Toluene or Xylene	High boiling point allows for necessary reaction temperature.
Temperature	Reflux (110-140 °C)	Provides sufficient energy to overcome the activation barrier.
Base	Proton Sponge (1.1 eq)	Highly effective at scavenging protons without interfering.
Monitoring	TLC (e.g., 9:1 DCM:MeOH)	Allows for rapid qualitative assessment of reaction completion.

Question 2: The yield is low due to the formation of multiple byproducts. What are these impurities and how can I avoid them?

Answer: Byproduct formation is a major contributor to low yields. The primary culprits are typically related to the reactivity of the iminodibenzyl ring system and the carbamate intermediate.

• Ring Acylation: The chloroformate can potentially acylate the aromatic rings of the iminodibenzyl core under certain conditions (e.g., presence of Lewis acid catalysts), leading to complex mixtures. This is less common but possible if reaction conditions are not well-controlled.

• Over-reaction/Degradation: Prolonged exposure to high temperatures or harsh acidic/basic conditions during hydrolysis can lead to degradation of the tricyclic system.

• Urea Formation: If the secondary amine product is not properly protected after formation, it can react with remaining chloroformate or other reactive species to form urea-type byproducts.

Mitigation Strategies:

• Control Stoichiometry: Use a minimal excess of the chloroformate (around 1.1 equivalents) to reduce side reactions.

• Optimize Hydrolysis: The hydrolysis step is critical. Basic hydrolysis (e.g., with KOH in ethanol) is often cleaner than acidic hydrolysis. However, it must be monitored carefully to avoid degradation. Aim for the shortest time required for complete cleavage of the carbamate.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (Nitrogen or Argon) can prevent oxidative side reactions that may occur at high temperatures.

Question 3: I'm having difficulty with the final purification. The product is not crystallizing, or the column chromatography yield is very poor.

Answer: Purification of tricyclic amines can be challenging due to their basicity and tendency to streak on silica gel.

• Residual Base/Acid: Ensure that the crude product is properly neutralized after the hydrolysis step. Residual acid or base can interfere with chromatography and crystallization. A standard aqueous workup with a mild base (e.g., NaHCO₃ solution) followed by extraction is crucial.

• Chromatography Issues: Amines are notorious for tailing on standard silica gel. To counter this, you can:

  • Pre-treat the silica: Slurry the silica gel with a solvent system containing a small amount of a volatile base, like triethylamine (0.5-1%), before packing the column.

  • Use a modified mobile phase: Add a small percentage of triethylamine or ammonia in methanol to your eluent system (e.g., Dichloromethane/Methanol/Triethylamine) to improve peak shape and recovery.

• Crystallization Failure: The free base of didemethylclomipramine can sometimes be an oil. Conversion to a salt, such as the hydrochloride (HCl) salt, often facilitates crystallization and improves handling and stability. This can be achieved by bubbling dry HCl gas through a solution of the purified free base in a suitable solvent like ether or isopropanol.

Troubleshooting Purification Workflow:

Caption: Decision workflow for purification of didemethylclomipramine.

Part 3: Experimental Protocols

Protocol 1: Synthesis of Didemethylclomipramine via Ethyl Chloroformate

Disclaimer: This protocol is a representative example. All laboratory work should be conducted with appropriate safety precautions.

• Carbamate Formation:

  • To a solution of clomipramine (1.0 eq) in anhydrous toluene (10 mL per gram of clomipramine) in an oven-dried, three-neck flask equipped with a reflux condenser and under a nitrogen atmosphere, add a proton sponge (1.1 eq).

  • Heat the mixture to reflux (approx. 110 °C).

  • Slowly add ethyl chloroformate (1.2 eq) dropwise over 15 minutes.

  • Maintain the reaction at reflux for 8-12 hours, monitoring by TLC (95:5 DCM:MeOH) until the clomipramine spot is consumed.

  • Cool the reaction to room temperature. Filter off any solids and concentrate the filtrate under reduced pressure.

• Hydrolysis:

  • Dissolve the crude carbamate intermediate in ethanol (15 mL per gram of starting clomipramine).

  • Add a solution of potassium hydroxide (KOH) (5.0 eq) in water/ethanol.

  • Heat the mixture to reflux for 12-24 hours until TLC analysis shows complete consumption of the carbamate.

  • Cool the reaction and concentrate under reduced pressure to remove most of the ethanol.

  • Dilute the residue with water and extract with dichloromethane or ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude free base.

• Purification (Column Chromatography):

  • Prepare a silica gel slurry in hexane containing 1% triethylamine. Pack the column.

  • Equilibrate the column with the starting eluent (e.g., 100% Dichloromethane + 0.5% Triethylamine).

  • Dissolve the crude product in a minimal amount of dichloromethane and load it onto the column.

  • Elute with a gradient of 0% to 5% methanol in dichloromethane (always containing 0.5% triethylamine).

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield didemethylclomipramine as a free base.

References

There are no specific synthesis papers for didemethylclomipramine readily available that detail the exact experimental procedures in open-access literature, as this is a well-established transformation often found in patents or proprietary industrial processes. The provided protocols are based on standard, widely published chemical transformations for the demethylation of tertiary amines.

How to prevent degradation of desmethylclomipramine during sample preparation

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with desmethylclomipramine. This guide provides in-depth technical information, troubleshooting advice, and validated protocols to ensure the accurate and reproducible quantification of desmethylclomipramine by minimizing its degradation during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is desmethylclomipramine and why is its stability a concern?

Desmethylclomipramine (norclomipramine) is the primary active metabolite of the tricyclic antidepressant clomipramine.[1] Accurate measurement of its concentration in biological matrices, such as plasma, is crucial for therapeutic drug monitoring and pharmacokinetic studies. Desmethylclomipramine, like other tricyclic antidepressants, is susceptible to degradation, which can lead to underestimation of its true concentration and compromise the integrity of experimental results.

Q2: What are the main causes of desmethylclomipramine degradation during sample preparation?

The primary degradation pathways for desmethylclomipramine are:

• Oxidation: The amine group in the molecule is prone to oxidation.

• Photodegradation: Exposure to light, particularly UV radiation, can cause the molecule to break down. Desmethylclomipramine has been identified as a photodegradation product of clomipramine, indicating its own susceptibility to light-induced degradation.[2]

• Hydrolysis: While generally more stable to hydrolysis than some other drug classes, extremes of pH can contribute to degradation.

Q3: How does temperature affect the stability of desmethylclomipramine?

Elevated temperatures accelerate all chemical degradation reactions. While tricyclic antidepressants have relatively high thermal stability in their solid form, in solution and during sample processing steps like solvent evaporation, heat can significantly increase the rate of degradation.[2]

Troubleshooting Guide: Preventing Degradation

This section addresses common issues encountered during sample preparation and provides solutions grounded in chemical principles.

Issue 1: I am seeing lower than expected concentrations of desmethylclomipramine in my plasma samples.

• Potential Cause 1: Oxidative Degradation.

  • Explanation: The secondary amine in desmethylclomipramine is susceptible to oxidation, which can be catalyzed by enzymes in the plasma or by exposure to atmospheric oxygen, especially at a basic pH.

  • Solution:

    • Work expeditiously and at low temperatures: Perform all sample preparation steps on ice or at reduced temperatures (4°C) to slow down oxidative processes.

    • Incorporate an antioxidant: Add an antioxidant such as ascorbic acid to the plasma sample immediately after thawing. A final concentration of 0.1-1% (w/v) is a good starting point. Ascorbic acid is a potent reducing agent that can protect the analyte from oxidation.

    • Limit oxygen exposure: Avoid excessive vortexing which can introduce more oxygen into the sample. If possible, overlaying the sample with an inert gas like nitrogen can be beneficial, especially during incubation or evaporation steps.

• Potential Cause 2: Photodegradation.

  • Explanation: Desmethylclomipramine can degrade upon exposure to light. Standard laboratory lighting, especially direct sunlight, can be sufficient to cause significant analyte loss.

  • Solution:

    • Use amber or opaque labware: Protect your samples from light at all stages of the process by using amber glass vials or opaque polypropylene tubes.

    • Minimize light exposure: Work in a dimly lit area or under yellow light. Cover sample racks with aluminum foil.

Issue 2: My results are inconsistent between batches.

• Potential Cause 1: Inconsistent pH during extraction.

  • Explanation: The extraction efficiency of desmethylclomipramine is highly dependent on pH. As a basic compound, it is typically extracted from an alkalinized aqueous phase into an organic solvent. Small variations in the final pH of the sample can lead to significant differences in recovery.

  • Solution:

    • Precise pH control: Use a calibrated pH meter to adjust the pH of your samples before extraction. Do not rely solely on adding a fixed volume of base. A pH of 9-10 is generally optimal for the extraction of tricyclic antidepressants.

    • Use appropriate buffers: Employ a buffer system to maintain a stable pH during the extraction process.

• Potential Cause 2: Variable storage conditions.

  • Explanation: The stability of desmethylclomipramine in plasma is dependent on storage temperature and the number of freeze-thaw cycles. Inconsistent storage can lead to variable degradation between samples.

  • Solution:

    • Standardize storage: Store all plasma samples at -80°C for long-term stability.

    • Minimize freeze-thaw cycles: Aliquot samples upon collection to avoid repeated freezing and thawing of the entire sample.

Key Degradation Pathways and Prevention Workflow

The following diagrams illustrate the primary degradation pathways for desmethylclomipramine and a recommended workflow to mitigate these issues.

Caption: Major degradation pathways of desmethylclomipramine.

Caption: Recommended workflow for stable desmethylclomipramine analysis.

Validated Sample Preparation Protocol: Solid-Phase Extraction (SPE)

This protocol is designed to provide high recovery and minimize degradation of desmethylclomipramine from human plasma.

Materials:

• Human plasma (collected in K2EDTA tubes)

• Ascorbic acid solution (10% w/v in water, freshly prepared)

• Mixed-mode cation exchange SPE cartridges

• Methanol (HPLC grade)

• Ammonium hydroxide solution (5% in methanol)

• Formic acid solution (2% in water)

• Deionized water

• Centrifuge capable of 4°C

• SPE manifold

• Nitrogen evaporator

Protocol Steps:

• Sample Pre-treatment:

  • Thaw frozen plasma samples on ice, protected from light.

  • To 1 mL of plasma, add 10 µL of 10% ascorbic acid solution and vortex briefly.

  • Add 1 mL of 2% formic acid in water to the plasma sample and vortex to mix. This step precipitates proteins and adjusts the pH for binding to the SPE cartridge.

  • Centrifuge at 4000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

• Solid-Phase Extraction:

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

  • Loading: Load the pre-treated plasma supernatant onto the SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

  • Washing:

    • Wash 1: Add 1 mL of 2% formic acid in water to the cartridge to remove polar interferences.

    • Wash 2: Add 1 mL of methanol to the cartridge to remove non-polar interferences.

  • Drying: Dry the cartridge thoroughly under high vacuum for 5-10 minutes.

  • Elution: Elute the desmethylclomipramine from the cartridge with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Final Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase of your LC-MS/MS system.

  • Vortex briefly and transfer to an autosampler vial for analysis.

Critical Parameters for Stable Analysis

Parameter	Recommendation	Rationale
Sample Collection	K2EDTA plasma	Avoids interference from gel separators.
Antioxidant	0.1-1% Ascorbic Acid	Prevents oxidative degradation of the amine group.
Light Exposure	Use amber vials, minimize light	Prevents photodegradation.[2]
Temperature	Process on ice, store at -80°C	Minimizes enzymatic activity and chemical degradation.
pH during SPE	Acidic load, basic elution	Ensures proper binding and elution from mixed-mode SPE.
Evaporation	Under Nitrogen, ≤ 40°C	Prevents oxidation and thermal degradation.
Freeze-Thaw Cycles	Minimize by aliquoting	Prevents degradation from repeated phase changes.

References

• Pirola, R., Mundo, E., Bellodi, L., & Bareggi, S. R. (2002). Simultaneous determination of clomipramine and its desmethyl and hydroxy metabolites in plasma of patients by high-performance liquid chromatography after solid-phase extraction. Journal of Chromatography B, 772(2), 205-210. [Link]

• Balant-Gorgia, A. E., Balant, L., & Zysset, T. (1987). High plasma concentrations of desmethylclomipramine after chronic administration of clomipramine to a poor metabolizer. European journal of clinical pharmacology, 32(1), 101–102. [Link]

• Ghazizadeh-Hashemi, S. H., & Abdollahi, M. (2014). Effect of Ascorbic Acid on Mental Depression Drug Therapy: Clinical Study. Acta Medica Iranica, 52(1), 18-22. [Link]

• Deshpande, G. R., & Rao, D. (2014). Stress Degradation Behavior of Desipramine Hydrochloride and Development of Suitable Stability-Indicating LC Method. Chromatographia, 77(1-2), 129-140. [Link]

• Amanlou, M., Souri, E., Barazandeh-Tehrani, M., & Ghodsi, R. (2010). A Simple Sample Preparation with HPLC-UV Method for Estimation of Clomipramine from Plasma. Daru : journal of Faculty of Pharmacy, Tehran University of Medical Sciences, 18(4), 244–249. [Link]

• Székely, D., Porumb, H., & Székely-Szentmiklósi, B. (2011). Identification of photodegradation products of tricyclic antidepressants drugs clomipramine and doxepine. Farmacia, 59(5), 675-683. [Link]

• Anapharm Bioanalytics. (2022). Considerations to properly assess drug stability within biological samples. [Link]

• Montgomery, S. A., McAuley, R., Montgomery, D. B., Dawling, S., & Braithwaite, R. A. (1980). Plasma concentration of clomipramine and desmethylclomipramine and clinical response in depressed patients. Postgraduate medical journal, 56 Suppl 1, 130–133. [Link]

• Bhatt, P., & Kumar, A. (2021). Clomipramine and N-desmethyl Clomipramine: Selective and Sensitive Quantification in Human Plasma by Liquid Chromatography Tandem Mass Spectroscopy. Analytical Chemistry Letters, 11(4), 517-531. [Link]

• PharmGKB. Clomipramine Pathway, Pharmacokinetics. [Link]

• Westenberg, H. G., Drenth, B. F., de Zeeuw, R. A., de Cuyper, H., van Praag, H. M., & Korf, J. (1977). Determination of clomipramine and desmethylclomipramine in plasma by means of liquid chromatography. Journal of chromatography, 142, 725–733. [Link]

• Coulter, C., & Taruc, M. (2023). Isolation of Antidepressants and Their Metabolites from Saliva Using Supported Liquid Extraction (SLE). Molecules (Basel, Switzerland), 28(5), 2154. [Link]

• Amanlou, M., Souri, E., Barazandeh-Tehrani, M., & Ghodsi, R. (2010). A Simple Sample Preparation with HPLC-UV Method for Estimation of Clomipramine from Plasma. DARU Journal of Pharmaceutical Sciences, 18(4), 244-249. [Link]

• Stanković, M., Otašević, B., Protić, A., Ota, A., & Zečević, M. (2022). Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. Molecules, 27(21), 7549. [Link]

• Reddy, G. S., & Reddy, S. P. (2014). Development and Validation of an RP-HPLC Method for the Determination of Stability Parameters for Clomipramine Hydrochloride. ResearchGate. [Link]

• Kłys, M., Rojek, S., & Kowalski, P. (2018). Degradation kinetics assay and plots obtained for first-order reaction of DAB after thermal degradation. ResearchGate. [Link]

• International Journal of Innovative Science and Research Technology. (2023). Analysis of Drugs from Biological Samples. [Link]

• Lee, M. (2016). HPLC and CMS Analysis of Clomipramine Metabolism: A Multi-Drug Study. OpenRiver. [Link]

• Phenomenex. (n.d.). Sample Preparation. [Link]

• Dong, M. W. (2021). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

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Technical Support Center: Enhancing the Sensitivity of Didemethylclomipramine Detection in Bioassays

Welcome to the technical support center dedicated to overcoming the challenges in the bioanalysis of didemethylclomipramine. This guide is designed for researchers, scientists, and drug development professionals who are looking to enhance the sensitivity and robustness of their bioassays for this critical metabolite of clomipramine. Here, you will find in-depth troubleshooting guides, frequently asked questions, and detailed protocols grounded in scientific principles to empower you to achieve reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in detecting didemethylclomipramine in biological matrices?

A1: The primary challenges include low endogenous concentrations of the analyte, significant matrix effects from complex biological samples (e.g., plasma, urine), poor ionization efficiency in mass spectrometry, and potential for co-elution with its parent drug, clomipramine, and other metabolites.[1][2] Overcoming these hurdles is crucial for developing a sensitive and accurate assay.

Q2: Which analytical technique is most suitable for the sensitive detection of didemethylclomipramine?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantitative analysis of didemethylclomipramine in biological samples.[1] Its high selectivity and sensitivity allow for the detection of low analyte concentrations even in complex matrices.

Q3: Why is a deuterated internal standard recommended for didemethylclomipramine analysis?

A3: A deuterated internal standard, such as didesmethylclomipramine-d3, is the ideal choice because it has nearly identical chemical and physical properties to the analyte.[3][4] This ensures that it co-elutes with didemethylclomipramine and experiences similar matrix effects and ionization suppression, allowing for accurate correction of these variabilities during quantification.

Q4: What is the purpose of derivatization in the context of didemethylclomipramine analysis?

A4: Derivatization is a chemical modification of the analyte to improve its analytical properties. For didemethylclomipramine, a secondary amine, derivatization with reagents like dansyl chloride can significantly enhance its ionization efficiency in the mass spectrometer, leading to a substantial increase in signal intensity and, therefore, assay sensitivity.[5][6]

Q5: How do I comply with regulatory standards when validating my didemethylclomipramine bioassay?

A5: It is essential to follow the guidelines provided by regulatory bodies such as the U.S. Food and Drug Administration (FDA). The FDA's "Bioanalytical Method Validation" guidance outlines the necessary parameters to assess, including specificity, linearity, accuracy, precision, recovery, and stability.[7][8][9][10]

Troubleshooting Guides

Issue 1: Low or No Analyte Signal in LC-MS/MS

Q: I am not seeing a discernible peak for didemethylclomipramine, or the signal is too low for accurate quantification. What are the potential causes and how can I troubleshoot this?

A: This is a common and multifaceted issue. The underlying cause can range from sample preparation inefficiencies to suboptimal instrument settings. A systematic approach is necessary to identify and resolve the problem.

Underlying Scientific Principles: The signal intensity of an analyte in LC-MS/MS is a function of its concentration in the sample, the efficiency of its extraction from the matrix, its chromatographic behavior, and its ionization efficiency in the mass spectrometer. Ion suppression, where co-eluting matrix components interfere with the ionization of the analyte, is a frequent culprit for low signal in bioassays.[11][12]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low or no analyte signal.

Issue 2: Poor Peak Shape and High Variability

Q: My didemethylclomipramine peak is broad, tailing, or splitting, and I'm seeing high variability between injections. What could be causing this and how can I improve it?

A: Poor peak shape and high variability are often intertwined and can significantly impact the accuracy and precision of your assay. These issues typically point towards problems with the chromatography or interactions between the analyte and the analytical hardware.

Underlying Scientific Principles: Didemethylclomipramine is a secondary amine, making it susceptible to interactions with residual silanol groups on silica-based C18 columns, which can lead to peak tailing. The pH of the mobile phase plays a critical role in the retention and peak shape of ionizable compounds.[13][14][15] Inconsistent sample preparation and matrix effects can also contribute to variability.

Troubleshooting Strategies:

Potential Cause	Explanation	Recommended Solution(s)
Suboptimal Mobile Phase pH	The pH of the mobile phase affects the ionization state of didemethylclomipramine. If the pH is close to the analyte's pKa, you can get a mixed population of ionized and neutral molecules, leading to poor peak shape.[15]	Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. For basic compounds like didemethylclomipramine, a lower pH (e.g., pH 2.5-3.5) will ensure it is fully protonated and behaves consistently.
Secondary Interactions with the Column	Residual silanol groups on silica-based C18 columns can interact with the basic amine group of didemethylclomipramine, causing peak tailing.	Use a column with end-capping or a hybrid particle technology to minimize silanol interactions. Alternatively, consider a polymer-based column which is more robust to a wider pH range.[16]
Matrix Effects	Co-eluting matrix components can interfere with the analyte's interaction with the stationary phase, leading to peak distortion and variable retention times.	Improve sample cleanup during SPE to remove more interfering compounds. Optimize the chromatographic gradient to better separate the analyte from the matrix.[11][12]
Inadequate Sample Preparation	Incomplete dissolution of the extracted sample or the presence of particulates can lead to inconsistent injections and poor chromatography.	Ensure the final extract is fully dissolved in the mobile phase before injection. Centrifuge or filter the final extract to remove any particulates.

Detailed Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Didemethylclomipramine from Human Plasma

This protocol provides a starting point for the extraction of didemethylclomipramine from human plasma using a mixed-mode cation exchange SPE sorbent.

Materials:

• Mixed-mode cation exchange SPE cartridges (e.g., Oasis MCX)

• Human plasma sample

• Didesmethylclomipramine-d3 internal standard

• Methanol

• Acetonitrile

• Ammonium hydroxide

• Formic acid

• Deionized water

Procedure:

• Sample Pre-treatment: To 500 µL of human plasma, add 50 µL of the deuterated internal standard working solution. Vortex briefly. Add 500 µL of 4% phosphoric acid and vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash 1: Add 1 mL of 0.1 M HCl.

  • Wash 2: Add 1 mL of methanol.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase. Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Method for Didemethylclomipramine Analysis

This is a template method and should be optimized for your specific instrument and column.

Liquid Chromatography:

• Column: A C18 column with end-capping (e.g., Waters XBridge BEH C18, 2.1 x 50 mm, 2.5 µm) or a polymer-based column.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5-95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95-5% B

  • 4.1-5.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions (Example - requires optimization):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Cone Voltage (V)
Didemethylclomipramine	287.1	72.1	25	30
Didemethylclomipramine-d3	290.1	75.1	25	30

Note: The optimal collision energy and cone voltage must be determined empirically for your specific mass spectrometer.[17][18][19]

Underlying Scientific Principles

The Mechanism of Ion Suppression in ESI-MS

Ion suppression is a major cause of reduced sensitivity in LC-MS/MS bioassays.[11][12] It occurs during the electrospray ionization process when co-eluting matrix components interfere with the ionization of the target analyte.

Caption: Mechanism of ion suppression in electrospray ionization.

References

• A chemical derivatization-based pseudotargeted LC-MS/MS method for high coverage determination of dipeptides. Analytica Chimica Acta, 1272, 341570. [Link]

• Comparison of C18-based solid-phase extraction (SPE) columns from different vendors. ResearchGate. [Link]

• Development and Validation of LC-MS/MS Method for Determination of Trimipramine Maleate in Human Plasma. ResearchGate. [Link]

• Letter: Collision energy and cone voltage optimisation for glycopeptide analysis. Rapid Communications in Mass Spectrometry, 22(21), 3459-3460. [Link]

• High-performance liquid chromatography-tandem mass spectrometry was used to measure 20 antidepressants in human serum. National Institutes of Health. [Link]

• Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. National Institutes of Health. [Link]

• The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. ResearchGate. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. [Link]

• Cone voltage, collision energy, precursor ion and poducts ions used for... ResearchGate. [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Development and Validation of LC-MS/MS Method for Determination of Trimipramine Maleate in Human Plasma. Walsh Medical Media. [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]

• Clomipramine and N-desmethyl Clomipramine: Selective and Sensitive Quantification in Human Plasma by Liquid Chromatography Tandem Mass Spectroscopy. ResearchGate. [Link]

• Dansyl chloride derivatization coupled with UPLC-MS/MS for absolute quantification of 47 dipeptides and their profile in the foregut of goats. ResearchGate. [Link]

• The Role of Polymers in Solid-Phase Extraction and Sample Preparation. LCGC International. [Link]

• Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. National Institutes of Health. [Link]

• Development and validation of an LC-MS/MS method for the bioanalysis of the major metamizole metabolites in human plasma. PubMed. [Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration. [Link]

• Skyline Collision Energy Optimization. Skyline. [Link]

• Analytical Methods. RSC Publishing. [Link]

• Deuterated internal standards and bioanalysis. AptoChem. [Link]

• Updating Solid Phase Extraction Methods: Tips and Tricks for Improving Existing and New SPE Methods using Method Development. Agilent. [Link]

• Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. PubMed. [Link]

• development and validation of a lc-ms/ms method for mesalamine in human plasma by derivatization technique. ResearchGate. [Link]

• Matrix Effects and Ion Suppression in LC-MS: A Practical Guide for Researchers. Longdom Publishing. [Link]

• Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry. National Institutes of Health. [Link]

• The Importance of Mobile Phase pH in Chromatographic Separations. Crawford Scientific. [Link]

• Dansyl Chloride Derivatization of the Phenol Submetabolome of Cellular Extracts. Metabolomics Workbench. [Link]

• Optimization of solid-phase extraction for the liquid chromatography-tandem mass spectrometry analysis of basic drugs in equine urine. ResearchGate. [Link]

• FDA announces final guidance for 'Bioanalytical Method validation,' now available. Bioanalysis Zone. [Link]

• Determination of Antidepressants in Human Plasma by Modified Cloud-Point Extraction Coupled with Mass Spectrometry. National Institutes of Health. [Link]

• Impact of mobile phase composition on reverse-phase separation of polar basic compounds. Macedonian Pharmaceutical Bulletin. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace. [Link]

• A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. National Institutes of Health. [Link]

• Review Article The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Be. ScienceOpen. [Link]

• Development and validation of an LC-MS/MS method for the quantification of mescaline and major metabolites in human plasma. PubMed. [Link]

• e Optimized MS/MS parameters (cone voltage and collision energy) and MRM transitions for the target compounds. ResearchGate. [Link]

• Overcoming Matrix Interference in LC-MS/MS. Separation Science. [Link]

• Docket No. FDA 2013-D-1020: FDA Draft Guidance for Industry - Bioanalytical Method Validation. Regulations.gov. [Link]

• Troubleshooting ESI LC MS/MS chromatograms--sample contamination? ResearchGate. [Link]

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. ResearchGate. [Link]

• Signal interference between drugs and metabolites in LC-ESI-MS quantitative analysis and its evaluation strategy. National Institutes of Health. [Link]

• FDA Announces Availability of a Final Guidance Entitled M10 Bioanalytical Method Validation. American Society for Clinical Pharmacology & Therapeutics. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. U.S. Food and Drug Administration. [Link]

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• 3. resolvemass.ca [resolvemass.ca]
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Technical Support Center: Refinement of Animal Dosing Regimens for Consistent Desmethylclomipramine Levels

Welcome to the technical support center for researchers utilizing clomipramine to achieve consistent and therapeutically relevant plasma concentrations of its active metabolite, desmethylclomipramine, in animal models. This guide is designed to provide in-depth, actionable advice to troubleshoot common issues and refine your experimental protocols. We will delve into the causality behind experimental choices, ensuring your study's scientific integrity and the reproducibility of your findings.

Introduction: The Challenge of Consistency

Clomipramine is extensively metabolized to desmethylclomipramine, a pharmacologically active metabolite that is often found in higher concentrations than the parent drug in plasma.[1][2] Desmethylclomipramine is a more potent inhibitor of norepinephrine reuptake compared to clomipramine, which is a more potent serotonin reuptake inhibitor.[1][3] Therefore, achieving consistent and predictable levels of desmethylclomipramine is often crucial for the desired pharmacological effect in preclinical studies. However, researchers frequently encounter significant inter-animal variability in plasma concentrations, which can compromise the validity of experimental outcomes.[4][5] This guide will equip you with the knowledge and tools to mitigate this variability.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This section is designed to provide solutions to specific problems you may encounter during your research.

Issue 1: High Inter-Animal Variability in Desmethylclomipramine Plasma Levels

Question: I am administering the same dose of clomipramine to all my animals, but the plasma levels of desmethylclomipramine are highly variable. What are the potential causes and how can I improve consistency?

Answer: High inter-animal variability is a common challenge in preclinical pharmacokinetics and can stem from a variety of factors. Here’s a systematic approach to troubleshooting this issue:

• Genetic Polymorphisms in Metabolic Enzymes: The primary route of clomipramine metabolism to desmethylclomipramine is via cytochrome P450 (CYP) enzymes, particularly CYP2C19, CYP3A4, and CYP1A2.[6] Different strains of rodents can have varying expression and activity of these enzymes, leading to significant differences in metabolism.

  • Recommendation: If possible, use an inbred strain of animals to minimize genetic variability. If using an outbred stock, be sure to use a sufficiently large number of animals to account for this variability and ensure your study is adequately powered.

• Animal Health and Stress: The physiological state of the animal can significantly impact drug metabolism. Stress from handling, housing conditions, or underlying health issues can alter hepatic blood flow and enzyme activity.

  • Recommendation: Ensure all animals are properly acclimated to their housing and handling procedures before the start of the study. Handle animals consistently and minimize stress during dosing and blood collection. A good practice guide to the administration of substances and removal of blood can be found in publications from organizations like the European Federation of Pharmaceutical Industries Associations (EFPIA).[7]

• Route of Administration and Formulation: The route of administration and the vehicle used to dissolve or suspend clomipramine can greatly influence its absorption and first-pass metabolism.

  • Recommendation: For oral administration, ensure the vehicle is consistent and appropriate for the compound's solubility. For parenteral routes, such as intraperitoneal (IP) or subcutaneous (SC), ensure the injection volume and technique are consistent.

• Dosing Accuracy: Seemingly small inaccuracies in dose preparation and administration can lead to significant variability in plasma levels.

  • Recommendation: Calibrate all equipment used for dose preparation and administration. For oral gavage, ensure the gavage needle is correctly placed to avoid accidental administration into the lungs.

Issue 2: Sub-therapeutic or Toxic Desmethylclomipramine Levels

Question: My measured desmethylclomipramine plasma levels are consistently too low or too high. How should I approach dose adjustment?

Answer: Adjusting the dose requires a careful, data-driven approach. Simply increasing or decreasing the dose without understanding the underlying pharmacokinetics can lead to further complications.

• Establish a Dose-Response Relationship: If you have not already, it is crucial to perform a pilot study with a small number of animals to establish a dose-response relationship between the administered clomipramine dose and the resulting desmethylclomipramine plasma concentrations.

  • Recommendation: Use a range of doses (e.g., 5, 10, 20 mg/kg) and measure plasma levels at several time points to determine the peak concentration (Cmax) and the area under the curve (AUC).

• Consider the Therapeutic Window: For some compounds, a "therapeutic window" exists where optimal efficacy is observed. Plasma levels below this window may be ineffective, while levels above it could lead to increased side effects or even paradoxical effects.[8]

  • Recommendation: Review existing literature for established therapeutic plasma concentrations of desmethylclomipramine in relevant animal models and for the specific behavioral or physiological endpoint you are studying.

• Iterative Dose Refinement: Based on your pilot data and the target plasma concentration, you can now make a more informed dose adjustment.

  • Recommendation: If levels are too low, a moderate dose increase should be guided by the dose-response curve you generated. If levels are too high, a dose reduction is warranted. After any dose adjustment, it is essential to re-measure plasma levels to confirm that you have achieved the desired concentration.

Experimental Workflow for Dose Refinement

Here is a step-by-step protocol for establishing a reliable dosing regimen for consistent desmethylclomipramine levels.

Protocol 1: Pilot Pharmacokinetic Study

• Animal Model Selection: Choose an appropriate species and strain for your research question. Be aware of potential species-specific differences in clomipramine metabolism.[9]

• Dose Range Selection: Based on literature review, select a minimum of three dose levels of clomipramine hydrochloride.

• Dose Preparation and Administration: Prepare the dosing solution or suspension in a consistent and appropriate vehicle. Administer the dose via the chosen route (e.g., oral gavage, IP injection).

• Blood Sampling: Collect sparse blood samples from each animal at multiple time points (e.g., 0.5, 1, 2, 4, 8, and 24 hours post-dose). The exact timing should be informed by the known half-life of clomipramine and desmethylclomipramine.[6]

• Sample Processing and Storage: Process blood samples to obtain plasma, and store them at -80°C until analysis.

• Bioanalysis: Quantify the plasma concentrations of both clomipramine and desmethylclomipramine using a validated analytical method such as HPLC or LC-MS/MS.[10][11][12]

• Data Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC, and half-life) for desmethylclomipramine at each dose level.

Workflow Diagram for Dose Adjustment

Caption: Workflow for iterative dose refinement.

Frequently Asked Questions (FAQs)

Q1: What is the typical time to reach steady-state for desmethylclomipramine?

A1: The time to reach steady-state is dependent on the half-life of the drug. Desmethylclomipramine has a longer half-life than clomipramine.[6] In humans, steady-state for clomipramine is generally reached after two weeks, while desmethylclomipramine continues to accumulate and reaches steady-state later.[2][13] In animal models, this timeframe will vary depending on the species. It is recommended to conduct a multi-day dosing study with blood sampling to empirically determine the time to steady-state in your specific model.

Q2: Should I administer clomipramine or desmethylclomipramine directly?

A2: While it may seem more direct to administer desmethylclomipramine, there are several factors to consider. Desmethylclomipramine is available for research purposes, but its pharmacokinetic profile when administered directly may differ from when it is formed via metabolism of clomipramine. Additionally, much of the existing literature and behavioral data is based on the administration of clomipramine. If your research aims to align with previous studies, administering the parent drug is often the preferred approach.

Q3: How does repeated dosing affect the pharmacokinetics of desmethylclomipramine?

A3: Repeated dosing of clomipramine can lead to changes in its own pharmacokinetics and that of desmethylclomipramine.[4] Studies in dogs have shown that the area under the curve (AUC) for both clomipramine and desmethylclomipramine can be significantly greater after repeated administration compared to a single dose, indicating potential accumulation or changes in metabolism and clearance over time.[4]

Q4: What are the best practices for blood collection to minimize stress and variability?

A4: Minimizing stress during blood collection is critical for data quality. For rodents, techniques such as saphenous or tail vein sampling are generally preferred over more stressful methods like retro-orbital bleeding, especially for repeated sampling. The volume of blood collected should be minimized and adhere to institutional and national guidelines.[7] Using a consistent collection time relative to the last dose administration is also crucial for reducing variability.

Q5: What are the key considerations for the analytical quantification of desmethylclomipramine?

A5: A validated and sensitive analytical method is essential for accurate pharmacokinetic data. High-performance liquid chromatography (HPLC) with UV or mass spectrometric (MS) detection is commonly used.[10][11][12] Key considerations include:

• Method Validation: The method should be validated for linearity, accuracy, precision, and selectivity.

• Internal Standard: Use of a stable isotope-labeled internal standard is recommended for LC-MS/MS methods to account for matrix effects and extraction variability.[11]

• Sample Preparation: The extraction method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) should be optimized to ensure high and reproducible recovery of the analyte from the plasma matrix.[10][11][12]

Data Summary Tables

Table 1: Pharmacokinetic Parameters of Desmethylclomipramine in Different Species (Illustrative)

Species	Route of Administration	Dose of Clomipramine	Desmethylclomipramine Cmax	Desmethylclomipramine Tmax	Desmethylclomipramine Half-life	Reference
Cat	Oral	0.5 mg/kg	34.8 ng/mL	12.8 h	Not reported	[5]
Dog	Oral (repeated)	1, 2, 4 mg/kg twice daily	Dose-dependent increase	Not reported	Not reported	[4]
Rat	Oral (chronic)	15 mg/kg for 14 days	Tissue-dependent	Not reported	Not reported	[14]

Note: This table provides illustrative data. Actual values can vary significantly based on the study design, animal strain, and analytical method.

Table 2: Comparison of Analytical Methods for Desmethylclomipramine Quantification

Method	Detection Limit	Sample Preparation	Throughput	Reference
HPLC-UV	10 ng/mL	Liquid-liquid extraction	Moderate	[10]
LC-MS/MS	0.5 ng/mL	Solid-phase extraction	High	[11]
HPLC with Electrochemical Detection	0.2 ng/mL	Liquid-liquid extraction	Moderate	[15]

Conclusion

Achieving consistent desmethylclomipramine levels in animal models is a critical step for obtaining reliable and reproducible data. By understanding the factors that contribute to pharmacokinetic variability and by implementing a systematic approach to dose refinement, researchers can significantly improve the quality of their preclinical studies. This guide provides a framework for troubleshooting common issues and for developing robust dosing regimens. Adherence to good laboratory practices, careful experimental design, and the use of validated analytical methods are the cornerstones of successful research in this field.[16][17]

References

• Hewson, C. J., Lannes, A. S., & Viel, L. (1998). Pharmacokinetics of clomipramine in dogs following single-dose and repeated-dose oral administration. American journal of veterinary research, 59(6), 759–763. [Link]

• Lainesse, C., Frank, D., & Doucet, M. (2006). Pharmacokinetics of clomipramine and desmethylclompramine after single-dose intravenous and oral administrations in cats. Journal of veterinary pharmacology and therapeutics, 29(4), 289–296. [Link]

• Maj, J., Stala, L., & Gorka, Z. (1979). Some pharmacological aspects of desmethylclomipramine. Polish journal of pharmacology and pharmacy, 31(4), 323–331. [Link]

• Maj, J., Stala, L., Gorka, Z., & Adamus, A. (1982). Comparison of the pharmacological actions of desmethylclomipramine and clomipramine. Psychopharmacology, 78(2), 165–169. [Link]

• Montgomery, S. A., McAuley, R., Montgomery, D. B., Dawling, S., & Braithwaite, R. A. (1980). Plasma concentration of clomipramine and desmethylclomipramine and clinical response in depressed patients. Postgraduate medical journal, 56 Suppl 1, 130–133. [Link]

• Lainesse, C., Frank, D., & Doucet, M. (2006). Pharmacokinetics of clomipramine and desmethylclomipramine after single-dose intravenous and oral administrations in cats. Journal of veterinary pharmacology and therapeutics, 29(4), 289-296. [Link]

• Lee, M., & Smith, M. (2018). HPLC and CMS Analysis of Clomipramine Metabolism: A Multi-Drug Study. OpenRiver. [Link]

• Aitchison, K. J., Kerwin, R. W., & Sivam, S. P. (2009). Regional distribution of clomipramine and desmethylclomipramine in rat brain and peripheral organs on chronic clomipramine administration. Journal of psychopharmacology (Oxford, England), 23(5), 555–560. [Link]

• PharmGKB. Clomipramine Pathway, Pharmacokinetics. [Link]

• National Center for Biotechnology Information. (2024). Clomipramine. In StatPearls. StatPearls Publishing. [Link]

• Vandel, B., Vandel, S., Jounet, J. M., Allers, G., & Volmat, R. (1982). Relationship between the plasma concentration of clomipramine and desmethylclomipramine in depressive patients and the clinical response. European journal of clinical pharmacology, 22(1), 15–20. [Link]

• Westenberg, H. G., Drenth, B. F., de Zeeuw, R. A., de Cuyper, H., van Praag, H. M., & Korf, J. (1977). Determination of clomipramine and desmethylclomipramine in plasma by means of liquid chromatography. Journal of chromatography, 142, 725–733. [Link]

• Träskman, L., Åsberg, M., Bertilsson, L., Cronholm, B., Mellström, B., Neckers, L. M., Sjöqvist, F., Thorén, P., & Tybring, G. (1979). Plasma levels and clinical response during treatment with clomipramine. Clinical pharmacology and therapeutics, 26(5), 600–610. [Link]

• Byrnes, J. J., & H-L. P. (2012). Appropriate Dosing Regimens for Treating Juvenile Rats with Desipramine for Neuropharmacological and Behavioral Studies. Journal of pharmacological and toxicological methods, 66(2), 149–156. [Link]

• Kimmelman, J., & Henderson, M. (2016). A Guide to Reproducibility in Preclinical Research. The Journal of law, medicine & ethics : a journal of the American Society of Law, Medicine & Ethics, 44(3), 431–440. [Link]

• U.S. Food and Drug Administration. (1997). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. [Link]

• Patel, D., Sharma, P., & Sanyal, M. (2014). Clomipramine and N-desmethyl Clomipramine: Selective and Sensitive Quantification in Human Plasma by Liquid Chromatography Tandem Mass Spectroscopy. Analytical Chemistry Letters, 4(2), 106-118. [Link]

• Diehl, K. H., Hull, R., Morton, D., Pfister, R., Rabemampianina, Y., Smith, D., Vidal, J. M., & van de Vorstenbosch, C. (2001). A good practice guide to the administration of substances and removal of blood, including routes and volumes. Journal of applied toxicology : JAT, 21(1), 15–23. [Link]

• Stern, R. S., Marks, I. M., Mawson, D., & Luscombe, D. K. (1980). Clomipramine and exposure for compulsive rituals: II. Plasma levels, side effects and outcome. The British journal of psychiatry : the journal of mental science, 136, 161–166. [Link]

• ABS Bio. (2024, September 19). Navigating the Bottlenecks in Pre-Clinical Drug Discovery. [Link]

• Lee, J. S., & Ahn, J. (2017). Approaches to handling missing or “problematic” pharmacology data: Pharmacokinetics. Clinical and translational science, 10(6), 446–456. [Link]

• PPD. (n.d.). Preclinical Studies in Drug Development. [Link]

• Saudi Food & Drug Authority. (2024, March 27). General Considerations for Preclinical Studies Submissions. [Link]

• Dirnagl, U. (2016). General Principles of Preclinical Study Design. In Handbook of Experimental Pharmacology (Vol. 235, pp. 21-39). Springer, Cham. [Link]

• Iroanya, O. (2012). Preclinical Studies in the Drug Development Process: Prospects and Challenges. Toxicology: Open Access, 2(3). [Link]

• Amini, H., & Ahmadiani, A. (2006). A Simple Sample Preparation with HPLC-UV Method for Estimation of Clomipramine from Plasma. Iranian journal of pharmaceutical research : IJPR, 5(4), 255–260. [Link]

• Hullin, R. P. (1980). Variation in plasma concentrations of clomipramine and desmethylclomipramine during clomipramine therapy. Postgraduate medical journal, 56 Suppl 1, 117–119. [Link]

• Medicinal and Medical Chemistry. (2024, March 22). A Review on Developed Analytical Methods for the Determination of Desipramine. [Link]

• Spreux-Varoquaux, O., Morin, D., Advenier, C., & Pays, M. (1987). Determination of clomipramine and its hydroxylated and demethylated metabolites in plasma and urine by liquid chromatography with electrochemical detection. Journal of chromatography, 416(2), 311–319. [Link]

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Technical Support Center: Navigating In Vitro Assay Variability with Didemethylclomipramine

Welcome to the technical support center for researchers utilizing didemethylclomipramine in in vitro assays. This guide is designed to provide you with in-depth troubleshooting strategies and answers to frequently asked questions, ensuring the reliability and reproducibility of your experimental data. As a senior application scientist, I have compiled this resource based on established scientific principles and field-proven insights to help you navigate the complexities of working with this active metabolite.

Didemethylclomipramine, a principal active metabolite of clomipramine, is a potent inhibitor of both serotonin (SERT) and norepinephrine (NET) transporters.[1][2] This dual activity makes it a valuable tool for neuroscience research and drug discovery. However, like many tricyclic antidepressants (TCAs), its physicochemical properties can introduce variability in in vitro settings. This guide will equip you to anticipate and address these challenges.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries and issues encountered when working with didemethylclomipramine.

Q1: My IC50 values for didemethylclomipramine in a transporter uptake assay are inconsistent between experiments. What are the likely causes?

A1: Variability in IC50 values is a frequent challenge and can stem from several sources. Key factors to investigate include:

• Compound Stability and Storage: Ensure your stock solutions are fresh and have been stored correctly, protected from light and at the appropriate temperature, to prevent degradation.

• Cell Health and Density: Inconsistent cell passage number, confluency at the time of the assay, and overall viability can significantly impact transporter expression and function. It is recommended to have a strict protocol for cell culture and plating.[3]

• Assay Buffer Composition: Components in your buffer, such as serum proteins, can bind to didemethylclomipramine, reducing its free concentration and apparent potency.

• Incubation Times and Temperatures: Ensure these are consistent across all experiments as they can affect both transporter activity and compound stability.

Q2: I'm observing high background signal or non-specific binding in my radioligand binding assay. How can I reduce this?

A2: High background is often due to the "stickiness" of the compound. Consider the following:

• Inclusion of BSA: Adding bovine serum albumin (BSA) to your assay buffer can help to block non-specific binding sites on your assay plates and other surfaces.[3]

• Washing Steps: Optimize the number and stringency of your wash steps to remove unbound radioligand without dissociating specifically bound ligand.

• Choice of Control: Use a high concentration of a known, structurally unrelated SERT/NET inhibitor to define non-specific binding accurately.

Q3: Is didemethylclomipramine prone to off-target effects that could interfere with my assay?

A3: Yes, like other TCAs, didemethylclomipramine can interact with other receptors, which can lead to unexpected results in cellular assays. TCAs are known to have affinity for muscarinic, histaminergic, and adrenergic receptors.[1] If your cell system expresses these receptors, you could be observing effects unrelated to SERT or NET inhibition. Consider using a cell line with a well-defined receptor expression profile or employing specific antagonists for suspected off-target receptors to confirm the specificity of your results.

Q4: I'm concerned about the solubility of didemethylclomipramine in my aqueous assay buffer. How can I address this?

A4: Poor solubility leading to aggregation is a critical issue. Colloidal aggregates of drugs can cause non-specific inhibition in enzymatic and cell-based assays, leading to false positives.[4][5] To mitigate this:

• Use of Solvents: Prepare high-concentration stock solutions in an appropriate organic solvent like DMSO and ensure the final concentration of the solvent in your assay is low and consistent across all conditions.

• Visual Inspection: Always visually inspect your solutions for any signs of precipitation.

• Solubility Assessment: If you continue to suspect solubility issues, it is advisable to experimentally determine the aqueous solubility of your compound under your specific assay conditions.

Troubleshooting Guides

This section provides more detailed, step-by-step guidance for specific assays and common problems.

Guide 1: Troubleshooting Variability in Neurotransmitter Uptake Assays

Neurotransmitter uptake assays, which measure the inhibition of SERT and NET, are fundamental for characterizing didemethylclomipramine. Variability in these assays can obscure the true potency of the compound.

The Underlying Science: These assays typically use a labeled substrate (e.g., [3H]serotonin or a fluorescent analog) and measure its uptake into cells expressing the transporter of interest. Didemethylclomipramine competes with the substrate for binding to the transporter, thus inhibiting its uptake. The resulting data is used to calculate an IC50 value.[6]

Experimental Workflow for a Radiometric Neurotransmitter Uptake Assay:

Caption: Workflow for a typical neurotransmitter uptake assay.

Troubleshooting Table:

Observed Problem	Potential Cause	Recommended Solution & Rationale
High Well-to-Well Variability	Inconsistent cell numbers per well.	Optimize cell plating procedure to ensure a uniform monolayer. Cell density directly affects the total number of transporters available.[3]
Edge effects in the microplate.	Avoid using the outer wells of the plate, or fill them with buffer to maintain a humidified environment and minimize evaporation.
Drifting IC50 Values Between Assays	Inconsistent activity of stock solution.	Prepare fresh stock solutions regularly and store them in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.
Variation in serum concentration in the media.	Serum proteins can bind to didemethylclomipramine, reducing its bioavailable concentration. If serum is required for cell health, ensure its concentration is consistent for all experiments.
Low Signal-to-Noise Ratio	Suboptimal concentration of radiolabeled substrate.	Use a substrate concentration at or below the Km for the transporter to ensure sensitivity to competitive inhibition.
Low transporter expression in cells.	Ensure you are using a cell line with robust transporter expression. Check the passage number, as expression can decrease over time.

Guide 2: Addressing Issues Related to Compound Properties

The inherent physicochemical properties of didemethylclomipramine can be a primary source of assay variability.

The Underlying Science: Didemethylclomipramine is a lipophilic molecule with a basic amine group, making its solubility and non-specific binding pH-dependent. At high concentrations in aqueous buffers, it can self-aggregate, forming colloids that can interfere with assays.[4][5]

Logical Flow for Investigating Compound-Related Issues:

Caption: Decision tree for troubleshooting compound-related assay variability.

Troubleshooting Table:

Observed Problem	Potential Cause	Recommended Solution & Rationale
Apparent Potency Decreases at Higher Concentrations	Compound precipitation or aggregation.	Lower the highest concentration in your dilution series. Visually inspect for precipitates. Consider using dynamic light scattering (DLS) to detect aggregation if the problem persists.[7]
Cytotoxicity at high concentrations.	Perform a cell viability assay (e.g., MTT or LDH release) in parallel with your functional assay to determine the concentration at which the compound becomes toxic to your cells.
Inconsistent Results in Assays with and without Serum	Binding to serum proteins.	This is expected. The free fraction of the drug is lower in the presence of serum. Quantify the protein binding to understand its impact on the effective concentration.
Loss of Compound During Assay	Adsorption to plasticware.	Use low-binding microplates and pipette tips. Including a small percentage of BSA in the buffer can also help to reduce non-specific adsorption.

Protocols

Protocol 1: Basic Neurotransmitter Uptake Inhibition Assay

This protocol provides a general framework for a 96-well plate-based assay using a radiolabeled substrate.

Materials:

• HEK293 cells stably expressing human SERT or NET

• Poly-D-lysine coated 96-well plates

• Didemethylclomipramine

• [3H]Serotonin or [3H]Norepinephrine

• Assay Buffer (e.g., Krebs-Ringer-HEPES buffer)

• Wash Buffer (cold PBS)

• Lysis Buffer (e.g., 1% SDS)

• Scintillation fluid and counter

Procedure:

• Cell Plating: Seed cells at an optimized density (e.g., 40,000 cells/well) and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of didemethylclomipramine in assay buffer. Include a vehicle control (e.g., DMSO) and a positive control inhibitor (e.g., citalopram for SERT, desipramine for NET).

• Pre-incubation: Gently remove the culture medium from the cells and wash once with assay buffer. Add the compound dilutions to the wells and pre-incubate for 10-20 minutes at 37°C.

• Uptake Initiation: Add the radiolabeled substrate (at a final concentration close to its Km) to all wells to initiate uptake.

• Incubation: Incubate for a predetermined time (e.g., 10-15 minutes) at 37°C. This time should be within the linear range of uptake for your cell system.

• Uptake Termination: Rapidly terminate the uptake by aspirating the assay solution and washing the cells multiple times with ice-cold wash buffer.

• Cell Lysis and Counting: Add lysis buffer to each well, agitate to ensure complete lysis, and transfer the lysate to scintillation vials. Add scintillation fluid and count the radioactivity.

• Data Analysis: Determine the percent inhibition for each concentration of didemethylclomipramine relative to the vehicle control and fit the data to a four-parameter logistic equation to determine the IC50.

Protocol 2: Cell Viability Assay (MTT)

This assay should be run in parallel with your primary functional assay to rule out cytotoxicity.

Materials:

• Cells and culture medium

• 96-well plate

• Didemethylclomipramine

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Plate reader

Procedure:

• Cell Plating: Plate cells at the same density as your primary assay and allow them to adhere.

• Compound Treatment: Treat the cells with the same concentrations of didemethylclomipramine as in your functional assay and incubate for the same duration.

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert the MTT to formazan crystals.

• Solubilization: Add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at the appropriate wavelength (typically around 570 nm).

• Data Analysis: Express the results as a percentage of the vehicle-treated control cells. A significant decrease in absorbance indicates cytotoxicity.

References

• Assay Guidance Manual. (2017). Assay Interference by Aggregation.
• Bolden-Watson, C., & Richelson, E. (1993). Blockade by newly-developed antidepressants of biogenic amine uptake into rat brain synaptosomes. Life Sciences, 52(12), 1023–1029.
• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099–3108.
• Gill, M. H., & Liddell, J. R. (2007). Tricyclic antidepressant pharmacology and therapeutic drug interactions updated. British Journal of Pharmacology, 151(6), 735–748.
• Hafner, M., Niepel, M., & Sorger, P. K. (2016). A Multi-center Study on the Reproducibility of Drug-Response Assays in Mammalian Cell Lines. Cell Systems, 3(4), 363–374.e4.

• Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. Retrieved from [Link]

• PubChem. (n.d.). Didemethylclomipramine. Retrieved from [Link]

• Ryman-Rasmussen, J. P., et al. (2016). Inhibition of the Serotonin Transporter Is Altered by Metabolites of Selective Serotonin and Norepinephrine Reuptake Inhibitors and Represents a Caution to Acute or Chronic Treatment Paradigms. ACS Chemical Neuroscience, 7(12), 1773–1779.
• Seidler, J., et al. (2019). The Effect of Promiscuous Aggregation on in Vitro Drug Metabolism Assays. Pharmaceutical Research, 36(12), 177.
• Singh, S. K., et al. (2007). The High-Affinity Binding Site for Tricyclic Antidepressants Resides in the Outer Vestibule of the Serotonin Transporter. Molecular Pharmacology, 72(6), 1515–1525.
• StatPearls. (2023). Tricyclic Antidepressants.
• Thorne, N., et al. (2012). Colloidal Aggregation Affects the Efficacy of Anticancer Drugs in Cell Culture. ACS Chemical Biology, 7(6), 966–971.
• Washington State Patrol Toxicology Laboratory Division. (2021).
• Woehlecke, H., et al. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. In Assay Guidance Manual.
• Zhou, Z., et al. (2018). Development of serotonin transporter reuptake inhibition assays using JAR cells. Journal of Pharmacological and Toxicological Methods, 91, 44–51.

Sources

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• 2. Serotonin–norepinephrine reuptake inhibitor - Wikipedia [en.wikipedia.org]
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• 4. The Effect of Promiscuous Aggregation on in Vitro Drug Metabolism Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Development of serotonin transporter reuptake inhibition assays using JAR cells - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: A Scientist's Guide to Minimizing Ion Suppression of Desmethylclomipramine in LC-MS/MS

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working on the quantitative analysis of desmethylclomipramine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). My objective is to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your own methods effectively. Ion suppression is a pervasive challenge in LC-MS/MS, particularly with complex biological matrices, and it can significantly compromise the accuracy, sensitivity, and reproducibility of your results.[1][2] This guide will equip you with the knowledge to proactively minimize and manage this phenomenon.

Section 1: Understanding the Problem - Ion Suppression FAQs

This section addresses the fundamental questions surrounding ion suppression in the context of desmethylclomipramine analysis.

Q1: What exactly is ion suppression, and why is it a critical issue for desmethylclomipramine analysis?

A: Ion suppression is a type of matrix effect that reduces the signal intensity of a target analyte, in this case, desmethylclomipramine.[1] It occurs during the electrospray ionization (ESI) process when co-eluting molecules from the sample matrix (e.g., plasma, urine) compete with the analyte for ionization.[3][4] Essentially, these matrix components interfere with the efficient formation of gas-phase ions of desmethylclomipramine, leading to a lower signal than would be observed from a pure standard solution.

This is a critical issue because it can lead to:

• Inaccurate Quantification: Underestimation of the true concentration of desmethylclomipramine.

• Poor Reproducibility: The degree of suppression can vary from sample to sample, leading to high variability in your results (%RSD).[5]

• Reduced Sensitivity: A suppressed signal can raise the limit of quantification (LOQ), making it impossible to measure low concentrations of the analyte.

• Method Validation Failures: Assays can fail to meet the stringent requirements for accuracy and precision set by regulatory bodies.[5]

Desmethylclomipramine, an active metabolite of the tricyclic antidepressant clomipramine, is often measured at low concentrations in complex biological fluids, making its analysis particularly susceptible to these effects.[6][7]

Q2: What are the common sources of ion suppression in biological matrices like plasma or serum?

A: The "matrix" refers to everything in the sample that is not your analyte of interest.[1] In plasma or serum, the primary culprits for ion suppression are:

• Phospholipids: These are abundant components of cell membranes and are notorious for co-extracting with analytes and eluting in the middle of typical reversed-phase chromatographic gradients, a region where many drug metabolites like desmethylclomipramine also elute.[8][9]

• Salts and Buffers: High concentrations of non-volatile salts from the sample matrix or buffers can disrupt the ESI process.[5]

• Proteins and Peptides: Although larger proteins are often removed during sample preparation, residual peptides can still cause interference.[5]

• Exogenous Substances: Contaminants from collection tubes (e.g., plasticizers), or co-administered drugs can also co-elute and cause suppression.[3]

Q3: How can I experimentally diagnose and locate ion suppression in my chromatogram?

A: You cannot "see" ion suppression by simply looking at the chromatogram of your analyte. A peak might look perfectly symmetrical while being significantly suppressed.[5] The definitive method for visualizing ion suppression is a post-column infusion experiment .

This technique involves continuously infusing a solution of your analyte (desmethylclomipramine) at a constant rate into the LC flow after the analytical column but before the mass spectrometer. When you inject a blank matrix sample, any dip in the otherwise stable signal baseline directly reveals the retention times where matrix components are eluting and causing suppression. This "suppression profile" allows you to see if your analyte's retention time coincides with a region of significant ion suppression. A detailed protocol for this experiment is provided in Section 4.

Section 2: Troubleshooting Guide - A Proactive Approach

This section is structured as a troubleshooting guide to address common issues related to ion suppression.

Issue 1: I'm observing poor sensitivity and high variability in my results. Is my sample preparation adequate?

Probable Cause: This is the most common scenario and almost always points to insufficient removal of matrix components, especially phospholipids. Simply precipitating proteins is often not enough.

The Scientist's Approach: The goal of sample preparation is to remove as much of the matrix as possible while efficiently recovering your analyte. The choice of technique is a trade-off between cleanliness, recovery, speed, and cost. Improving your sample preparation is the single most effective way to mitigate ion suppression.[3][10]

Comparative Analysis of Sample Preparation Techniques

Technique	Pros	Cons	Efficacy for Desmethylclomipramine
Protein Precipitation (PPT)	Fast, simple, inexpensive.	Non-selective; leaves phospholipids, salts, and other small molecules in the supernatant.[1]	Low: Prone to significant ion suppression. Not recommended for sensitive assays.
Liquid-Liquid Extraction (LLE)	Good at removing non-volatile salts and highly polar/non-polar interferences.[1][5] Can be selective based on pH and solvent choice.	Can be labor-intensive, requires solvent evaporation/reconstitution, may have emulsion issues.	Moderate: Can provide cleaner extracts than PPT, but phospholipid removal may still be incomplete.
Solid-Phase Extraction (SPE)	Highly Selective: Can effectively remove proteins, salts, and phospholipids.[1][2][11] High concentration factor. Amenable to automation.	More expensive and requires method development.	High: The recommended approach. Cation-exchange or mixed-mode SPE is particularly effective for basic compounds like desmethylclomipramine.[12][13]

Recommendation: For robust and sensitive quantification of desmethylclomipramine, Solid-Phase Extraction (SPE) is the superior choice. A detailed protocol for a cation-exchange SPE workflow is provided in Section 4.

Issue 2: My post-column infusion experiment shows my analyte peak is in a suppression zone. How can I optimize my chromatography?

Probable Cause: Your analyte is co-eluting with matrix interferences that were not removed during sample preparation.

The Scientist's Approach: The objective is to chromatographically separate desmethylclomipramine from the regions of ion suppression.

• Adjust the Gradient: Often, the worst suppression from phospholipids occurs in the mid-to-late portion of a gradient. Try making your gradient shallower to increase resolution around your analyte's retention time. Shifting the elution of desmethylclomipramine to an earlier or later time point, away from the main suppression zone, can dramatically improve the signal.[3]

• Modify the Mobile Phase:

  • Use Volatile Buffers: Always use MS-friendly volatile buffers like ammonium formate or ammonium acetate instead of non-volatile phosphate buffers.[2] A concentration of 5-10 mM is typically sufficient.

  • Choose the Right Acid: Formic acid is generally the best choice as a mobile phase additive for positive mode ESI. Avoid trifluoroacetic acid (TFA), as it is a strong ion-pairing agent that can cause significant ion suppression itself, even at low concentrations.[3]

• Consider Higher Efficiency Columns: Switching from traditional HPLC to Ultra-Performance Liquid Chromatography (UPLC) with sub-2 µm particles provides much higher peak capacity and resolution. This increased separation power can often resolve the analyte from interfering matrix components that co-elute under HPLC conditions, effectively "outrunning" the suppression.[8]

Issue 3: I've cleaned up my sample and optimized my LC method, but some suppression remains. What can I adjust on the MS?

Probable Cause: The inherent sensitivity of the ESI source to the remaining matrix components.

The Scientist's Approach: While less impactful than sample prep and chromatography, MS-side adjustments can provide incremental benefits.

• Evaluate Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression than ESI.[11][14] If your instrumentation allows and desmethylclomipramine ionizes well with APCI, this could be a viable alternative.

• Optimize Source Parameters: Ensure your ion source parameters (e.g., gas temperatures, gas flows, capillary voltage) are optimized for desmethylclomipramine to maximize its ionization efficiency relative to the background.

• Strategic Dilution: Diluting the final sample extract can reduce the concentration of matrix components entering the ion source.[11][15] However, this also dilutes your analyte, so this strategy is only useful if you have ample sensitivity to spare and is not ideal for trace analysis.[14]

Section 3: The Gold Standard - Compensation with an Internal Standard

Q: Why is a stable isotope-labeled internal standard (SIL-IS) the best way to compensate for unavoidable ion suppression?

A: While the strategies above aim to minimize suppression, it is often impossible to eliminate it completely. The most robust way to ensure accurate quantification in the presence of matrix effects is to use a stable isotope-labeled internal standard (SIL-IS), such as N-desmethylclomipramine-d3 .[12]

The Principle of Self-Validation: A SIL-IS is chemically identical to the analyte but has a few heavier isotopes (e.g., deuterium instead of hydrogen), making it distinguishable by the mass spectrometer. Because it is chemically identical, it has the same physicochemical properties:

• It behaves identically during sample extraction.

• It co-elutes perfectly with the analyte from the LC column.[1]

• Crucially, it experiences the exact same degree of ion suppression in the MS source.[1]

Therefore, even if the absolute signal for both the analyte and the SIL-IS decreases due to suppression, the ratio of their signals remains constant and directly proportional to the analyte's concentration.[1] By quantifying using this ratio, you effectively cancel out the variability caused by ion suppression, leading to a highly accurate and precise measurement. The use of a SIL-IS is a cornerstone of validated bioanalytical methods.

Section 4: Key Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Diagnose Ion Suppression

Objective: To identify the retention time windows where matrix components cause ion suppression.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-piece for mixing

• Solution of desmethylclomipramine (e.g., 100 ng/mL in 50:50 Methanol:Water)

• Blank, extracted matrix sample (e.g., plasma processed via SPE)

• Blank solvent (e.g., mobile phase)

Procedure:

• System Setup: Configure the fluidics as shown in the workflow diagram below. The output from the LC column is connected to one inlet of the tee. The syringe pump, delivering the desmethylclomipramine solution at a low, constant flow rate (e.g., 10 µL/min), is connected to the other inlet. The outlet of the tee goes directly to the MS ion source.

• MS Method: Set up the MS to monitor the MRM transition for desmethylclomipramine (e.g., m/z 301.1 → 72.1).[12]

• Establish Baseline: Start the LC gradient (without an injection) and the syringe pump. You should observe a stable, elevated baseline signal for desmethylclomipramine.

• Inject Blank Solvent: First, inject a blank solvent sample. This will confirm the stability of your baseline.

• Inject Blank Matrix: Inject the extracted blank matrix sample.

• Analyze Data: Monitor the baseline signal for desmethylclomipramine. Any significant drop in the signal indicates a region of ion suppression. Correlate the timing of these drops with your standard chromatogram to see if your analyte peak elutes in a compromised region.

Protocol 2: Solid-Phase Extraction (SPE) for Desmethylclomipramine from Plasma

Objective: To selectively extract desmethylclomipramine from plasma, removing proteins and phospholipids. This protocol uses a cation-exchange mechanism, ideal for basic analytes.

Materials:

• Mixed-Mode Strong Cation Exchange (MCX) SPE cartridges

• Human plasma sample

• Internal Standard (N-desmethylclomipramine-d3)

• 4% Phosphoric Acid in Water

• Methanol

• 5% Ammonium Hydroxide in Methanol

• SPE Vacuum Manifold

Procedure:

• Sample Pre-treatment: To 500 µL of plasma, add the SIL-IS. Add 500 µL of 4% phosphoric acid to acidify the sample and disrupt protein binding. Vortex to mix.

• Condition Cartridge: Place the MCX SPE cartridge on the manifold. Condition it by passing 1 mL of Methanol, followed by 1 mL of water. Do not let the cartridge go dry.

• Load Sample: Load the pre-treated plasma sample onto the cartridge. Apply gentle vacuum to draw the sample through at a slow, steady rate (approx. 1-2 mL/min).

• Wash Step 1 (Remove Polar Interferences): Wash the cartridge with 1 mL of 4% phosphoric acid in water.

• Wash Step 2 (Remove Phospholipids): Wash the cartridge with 1 mL of Methanol. This is a critical step to remove lipids that are retained by reversed-phase mechanisms.

• Elute Analyte: Place clean collection tubes in the manifold. Elute desmethylclomipramine by passing 1 mL of 5% ammonium hydroxide in Methanol through the cartridge. The ammonia neutralizes the analyte, breaking its ionic bond with the sorbent and allowing it to be eluted.

• Dry and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of your initial mobile phase, vortex, and inject into the LC-MS/MS system.

Section 5: Visual Guides & Diagrams

Caption: Mechanism of Ion Suppression in the ESI Source.

Caption: Troubleshooting Workflow for Ion Suppression.

References

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical and Bioanalytical Techniques. [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There. Chromatography Online. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMS Biotechnology (AMSBIO). [Link]

• Clomipramine and N-desmethyl Clomipramine: Selective and Sensitive Quantification in Human Plasma by Liquid Chromatography Tandem Mass Spectroscopy. Taylor & Francis Online. [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. National Institutes of Health (NIH). [Link]

• Ion suppression (mass spectrometry). Wikipedia. [Link]

• CONFIRMATION OF TRICYCLIC ANTIDEPRESSANTS BY LIQUID CHROMATOGRAPHY-TANDEM MASS SPECTROMETRY. Washington State Patrol. [Link]

• How can I identify Ion Suppression in Biological Sample Analysis? Providion Group. [Link]

• LC-MS/MS Method Development and Analysis of Tricyclic Antidepressants in Human Plasma. University of Mississippi eGrove. [Link]

• Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. Waters Corporation. [Link]

• Clomipramine and N-desmethyl Clomipramine: Selective and Sensitive Quantification in Human Plasma by Liquid Chromatography Tandem Mass Spectroscopy | Request PDF. ResearchGate. [Link]

• Electrospray ionization mass spectrometry ion suppression/enhancement caused by column bleed for three mixed‐mode reversed‐phase/anion‐exchange high‐performance liquid chromatography columns. National Institutes of Health (NIH). [Link]

• Development and validation of a LC-MS/MS method for detection and quantification of 18 antidepressants in whole blood. CUNY Academic Works. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Ion suppression. Wikipedia. [Link]

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• 1. longdom.org [longdom.org]
• 2. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. wsp.wa.gov [wsp.wa.gov]
• 6. academicworks.cuny.edu [academicworks.cuny.edu]
• 7. waters.com [waters.com]
• 8. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. providiongroup.com [providiongroup.com]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 14. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. egrove.olemiss.edu [egrove.olemiss.edu]

Cross-reactivity issues in immunoassays for clomipramine and its metabolites

Technical Support Center: Clomipramine Immunoassays

A Guide to Understanding and Resolving Cross-Reactivity Issues

Welcome to the technical support center for clomipramine immunoassays. This guide is designed for researchers, clinical scientists, and drug development professionals who are utilizing immunoassays for the quantification of clomipramine and may be encountering challenges related to assay specificity. As your partner in research, we are committed to helping you achieve the most accurate and reliable results. This document provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions regarding cross-reactivity with clomipramine metabolites.

Section 1: Understanding the Core Problem: Clomipramine and its Metabolites

Q1: What is immunoassay cross-reactivity and why is it a specific concern for clomipramine?

A: Immunoassay cross-reactivity occurs when an antibody, intended to bind to a specific target molecule (in this case, clomipramine), also binds to other, structurally similar molecules.[1][2][3] This is a significant issue in assays for clomipramine because its primary active metabolite, desmethylclomipramine (or norclomipramine), is structurally very similar to the parent drug.[4][5]

Clomipramine is metabolized in the liver, primarily by the removal of one of the two methyl groups from its side chain, to form desmethylclomipramine.[4][6] As illustrated below, this single molecular change results in a metabolite that retains a very similar three-dimensional shape and epitope presentation to the parent drug. Consequently, antibodies raised against clomipramine often recognize and bind to desmethylclomipramine, leading to an overestimation of the actual clomipramine concentration in a sample.[2][3]

Caption: Structural similarity between Clomipramine and its primary metabolite.

Section 2: Troubleshooting Guide

This section is designed to help you diagnose and resolve common issues related to unexpected assay results, with a focus on identifying and quantifying cross-reactivity.

Problem: My clomipramine immunoassay is showing higher than expected concentrations or results that don't correlate with LC-MS data.

This is a classic sign of potential cross-reactivity. While other factors like contamination or procedural errors should be ruled out, a systematic investigation into cross-reactivity is a critical next step.[7][8]

Workflow for Investigating Cross-Reactivity

The following diagram outlines a logical workflow to diagnose if cross-reactivity from metabolites is impacting your assay results.

Caption: A systematic workflow for troubleshooting high immunoassay signals.

Protocol 2.1: Quantitative Assessment of Cross-Reactivity in a Competitive ELISA Format

This protocol provides a step-by-step method to determine the percentage of cross-reactivity of your clomipramine antibody with desmethylclomipramine.

Principle: This experiment measures the concentration of desmethylclomipramine required to displace 50% of the signal in a competitive immunoassay, known as the IC50.[9] This value is then compared to the IC50 of clomipramine itself to calculate the percent cross-reactivity.

Materials:

• Clomipramine-specific antibody

• Clomipramine-HRP (or other enzyme) conjugate

• Pre-coated microplate

• Clomipramine standard

• Desmethylclomipramine standard

• Assay buffer, Wash buffer, and Substrate (e.g., TMB)

• Stop Solution

Procedure:

• Prepare Standard Curves:

  • Clomipramine Curve: Prepare a serial dilution of the clomipramine standard in assay buffer to create a standard curve (e.g., from 1000 ng/mL down to 1 ng/mL). Include a zero-concentration blank.

  • Desmethylclomipramine Curve: In parallel, prepare a serial dilution of the desmethylclomipramine standard using the same concentration range and diluent.

• Assay Execution (Competitive Format):

  • Add 50 µL of each standard dilution (both clomipramine and desmethylclomipramine) to the appropriate wells of the microplate in duplicate.

  • Add 50 µL of the clomipramine-HRP conjugate to each well.

  • Add 50 µL of the clomipramine antibody to each well. Note: The order of addition may vary based on the specific kit protocol.

  • Seal the plate and incubate according to the manufacturer's instructions (e.g., 1 hour at 37°C).

  • Wash the plate 3-5 times with wash buffer, ensuring complete removal of unbound reagents.[10]

  • Add 100 µL of TMB substrate to each well and incubate in the dark for 15-20 minutes.

  • Add 100 µL of Stop Solution to each well to terminate the reaction.

• Data Acquisition and Analysis:

  • Read the optical density (OD) of the plate at 450 nm immediately after adding the stop solution.

  • For each compound, plot the OD values against the log of the concentration.

  • Use a four-parameter logistic (4-PL) curve fit to determine the IC50 value for both clomipramine and desmethylclomipramine.[9] The IC50 is the concentration that results in a 50% reduction of the maximum signal.

• Calculate Percent Cross-Reactivity:

  • Use the following formula: % Cross-Reactivity = (IC50 of Clomipramine / IC50 of Desmethylclomipramine) x 100

Data Interpretation

The results from your cross-reactivity experiment can be summarized in a table for clarity.

Table 1: Example Cross-Reactivity Calculation

Analyte	IC50 (ng/mL)	% Cross-Reactivity	Interpretation
Clomipramine	15.2	100%	The primary target analyte.
Desmethylclomipramine	60.8	25.0%	The antibody has significant binding to the metabolite.
Other Metabolites	>1000	<1.5%	Negligible cross-reactivity.

Expert Insight: A cross-reactivity of 25% means that for every 4 ng/mL of desmethylclomipramine in the sample, the assay will incorrectly report it as 1 ng/mL of clomipramine. In clinical samples where metabolite concentrations can be substantial, this can lead to a significant overestimation of the parent drug.

Section 3: Frequently Asked Questions (FAQs)

Q2: What is an acceptable level of cross-reactivity for a therapeutic drug monitoring assay?

A: While there is no universal standard, regulatory bodies like the FDA emphasize the importance of characterizing assay specificity.[11] For therapeutic drug monitoring, cross-reactivity with active metabolites should be as low as possible. If significant cross-reactivity is unavoidable, it must be quantified and its potential impact on clinical interpretation must be understood. For many applications, a cross-reactivity of less than 5% is desirable.

Q3: My assay uses a monoclonal antibody. Can I still have cross-reactivity problems?

A: Yes. While monoclonal antibodies bind to a single, specific epitope, this does not guarantee a lack of cross-reactivity. If that specific epitope is present and structurally conserved on a metabolite, as is the case with clomipramine and desmethylclomipramine, the monoclonal antibody will still bind to it. The key advantage of a monoclonal is often higher batch-to-batch consistency, not necessarily the complete elimination of cross-reactivity with closely related structures.

Q4: How can I mitigate the effects of known cross-reactivity?

A:

• Assay Re-development: The most robust solution is to source or develop an assay with a more specific antibody. This might involve screening different monoclonal antibodies or using antibodies raised against a region of the clomipramine molecule that is most distinct from its metabolites.

• Chromatographic Methods: For research and validation purposes, using a more specific method like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is the gold standard.[12][13][14] These methods physically separate the parent drug from its metabolites before detection, eliminating the issue of cross-reactivity.

• Data Correction (Use with Caution): If the concentrations of the cross-reacting metabolites are known (e.g., from an LC-MS analysis), it is theoretically possible to apply a correction factor to the immunoassay result. However, this approach is complex and generally not recommended for clinical decision-making due to variability in metabolite ratios between individuals.

Q5: Could the sample matrix (e.g., plasma vs. urine) influence cross-reactivity?

A: The sample matrix itself does not typically alter the intrinsic cross-reactivity of the antibody. However, the matrix can introduce other interferences (e.g., from endogenous substances, heterophilic antibodies) that might be mistaken for cross-reactivity.[2] Furthermore, the relative concentrations of parent drug and metabolites can differ significantly between matrices like plasma and urine, which could make the impact of cross-reactivity more or less pronounced depending on the sample type.

We trust this guide will be a valuable resource in your work with clomipramine immunoassays. Should you have further questions or require additional support, please do not hesitate to contact our technical services team.

References

• Boster Bio. (n.d.). Antibody Cross-Reactivity: How to Assess & Predict Binding. Retrieved from Boster Biological Technology. [Link]

• Ismail, A. A. (2009). Interferences in Immunoassay. The Journal of Clinical Endocrinology & Metabolism, 94(1), 1-3. [Link]

• Taranova, N. A., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Molecules, 26(14), 4294. [Link]

• Urusov, A. E., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. ResearchGate. [Link]

• ELISA kit. (n.d.). Antibody Cross Reactivity And How To Avoid It? Retrieved from ELISA kit. [Link]

• Sowjanya, G., et al. (2021). Analytical method development and validation for the estimation of clomipramine HCL in API form and marketed pharmaceutical dosage form by. GSC Biological and Pharmaceutical Sciences, 14(1), 133-142. [Link]

• American Research Products, Inc. (2018). Elisa troubleshooting tips – High background. ARP American Research Products, Inc. [Link]

• National Center for Biotechnology Information. (n.d.). N-Desmethyl Clomipramine Hydrochloride. PubChem. [Link]

• Patel, R. B., et al. (2019). Different analytical techniques for the estimation of clomipramine-HCl from pharmaceutical preparations: A review. Journal of Pharmaceutical and Biomedical Analysis, 174, 46-59. [Link]

• Wikipedia. (n.d.). Clomipramine. Retrieved from Wikipedia. [Link]

• ICH. (1996). Q2B Validation of Analytical Procedures: Methodology. International Council for Harmonisation. [Link]

• Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024. Assay Genie. [Link]

• JETIR. (2018). STABILITY INDICATING ASSAY METHOD DEVELOPMENT AND VALIDATION OF CLOMIPRAMINE HYDROCHLORIDE CAPSULES BY RP-HPLC. JETIR. [Link]

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• 2. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. elisakits.co.uk [elisakits.co.uk]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Clomipramine - Wikipedia [en.wikipedia.org]
• 7. assaygenie.com [assaygenie.com]
• 8. mybiosource.com [mybiosource.com]
• 9. mdpi.com [mdpi.com]
• 10. ELISA Troubleshooting Guide1: Common Questions, Tips & Tricks | R&D Systems [rndsystems.com]
• 11. ajpaonline.com [ajpaonline.com]
• 12. allmultidisciplinaryjournal.com [allmultidisciplinaryjournal.com]
• 13. researchgate.net [researchgate.net]
• 14. jetir.org [jetir.org]

Reference Data & Comparative Studies

A Comparative Efficacy Analysis for Researchers: Didemethylclomipramine vs. Clomipramine

For drug development professionals and researchers in the neuropharmacology space, the selection of appropriate reference compounds and the deep understanding of their metabolic and pharmacodynamic profiles are paramount. This guide provides a comprehensive comparison of the tricyclic antidepressant clomipramine (CMI) and its primary active metabolite, didemethylclomipramine (DCMI), also known as desmethylclomipramine or norclomipramine. We will delve into their distinct mechanisms of action, comparative efficacy supported by preclinical and clinical data, and provide detailed experimental protocols for their evaluation.

Introduction: A Tale of a Prodrug and its Active Metabolite

Clomipramine, a chlorinated analogue of imipramine, has long been a benchmark treatment for obsessive-compulsive disorder (OCD) and depression.[1] However, its therapeutic action is not solely attributable to the parent compound. Following administration, clomipramine undergoes significant first-pass metabolism, primarily through demethylation by cytochrome P450 enzymes (including CYP2C19, CYP3A4, and CYP1A2), to form didemethylclomipramine.[1] This metabolite is not merely an inactive byproduct; it possesses a distinct and potent pharmacological profile that significantly contributes to the overall therapeutic effect of clomipramine treatment. Understanding the nuances of both compounds is therefore critical for interpreting existing literature and for the rational design of novel therapeutics.

Differentiated Mechanisms of Action: A Balancing Act of Serotonin and Norepinephrine

The core therapeutic action of both clomipramine and didemethylclomipramine lies in their ability to inhibit the reuptake of monoamine neurotransmitters. However, they exhibit a marked difference in their selectivity for the serotonin transporter (SERT) and the norepinephrine transporter (NET).

Clomipramine is a potent serotonin reuptake inhibitor (SRI), with a comparatively weaker effect on norepinephrine reuptake. In contrast, didemethylclomipramine is a potent norepinephrine reuptake inhibitor (NRI), with a less pronounced, though still significant, affinity for SERT.[1] This differential activity means that the clinical effects of clomipramine are, in essence, the combined action of a potent SRI (the parent drug) and a potent NRI (the primary metabolite).

This dual mechanism is illustrated in the signaling pathway below. Inhibition of SERT and NET leads to an increased concentration of serotonin and norepinephrine in the synaptic cleft, respectively. This enhanced neurotransmitter availability is believed to drive the downstream signaling cascades responsible for the antidepressant and anti-obsessional effects of these compounds.

Figure 1: Simplified signaling pathway of CMI and DCMI.

Quantitative Comparison of Transporter Affinities

The differential affinity of clomipramine and didemethylclomipramine for SERT and NET is a key determinant of their pharmacological profiles. The inhibition constant (Ki) is a measure of the binding affinity of a ligand for a receptor; a lower Ki value indicates a higher affinity.

Compound	Target Transporter	In Vitro Ki (nM)	In Vivo Kd (ng/mL) (Non-human primate)
Clomipramine	SERT	Potent (specific value varies by study)	-
NET	Less Potent	24.5[2]
Didemethylclomipramine	SERT	1.8[3]	-
NET	0.4[3]	4.4[2]

Note: In vitro Ki values can vary between studies due to different experimental conditions. The in vivo Kd values represent the plasma concentration at which 50% of the norepinephrine transporter is occupied.[2]

These data clearly illustrate that while clomipramine is a potent SERT inhibitor, its metabolite, didemethylclomipramine, is a highly potent NET inhibitor.

Preclinical Efficacy: Insights from Animal Models

Animal models provide a valuable platform for dissecting the individual contributions of clomipramine and didemethylclomipramine to antidepressant-like activity. The forced swim test is a widely used behavioral assay to screen for potential antidepressant efficacy.

A study comparing the effects of clomipramine and didemethylclomipramine in the mouse immobility-swim test found that didemethylclomipramine was a more potent antagonist of immobility, with a 54.2% change from control compared to 43.5% for clomipramine.[4] This suggests that the norepinephrine reuptake inhibition by didemethylclomipramine may play a significant role in the antidepressant-like effects observed in this model.

Clinical Efficacy: A Synthesis of Available Data

Direct, head-to-head, double-blind clinical trials comparing the efficacy of orally administered didemethylclomipramine versus clomipramine are scarce. However, a significant body of research has investigated the relationship between the plasma concentrations of both compounds and clinical outcomes in patients with depression and OCD.

Several studies have shown that in patients treated with clomipramine, the plasma levels of didemethylclomipramine often exceed those of the parent drug.[5] One study in patients with endogenous depression found that while there was no direct correlation between clomipramine plasma levels and clinical response, a poor response was associated with high levels of didemethylclomipramine.[5] Conversely, a study in patients with OCD found that responders had significantly higher plasma levels of clomipramine and a trend toward lower didemethylclomipramine/clomipramine ratios.[6]

These findings suggest a complex interplay between the serotonergic and noradrenergic effects of these two molecules in different clinical conditions. The potent serotonergic action of clomipramine appears to be particularly crucial for its anti-obsessional effects.

Experimental Protocols

For researchers aiming to replicate or build upon existing findings, the following are detailed, step-by-step methodologies for key experiments.

Radioligand Binding Assay for SERT and NET

This protocol outlines a standard filtration binding assay to determine the Ki of a test compound for the serotonin and norepinephrine transporters.

Figure 2: Workflow for a radioligand binding assay.

Materials:

• Cell membranes expressing human SERT or NET

• Radioligand (e.g., [3H]citalopram for SERT, [3H]nisoxetine for NET)

• Test compound (didemethylclomipramine or clomipramine)

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)

• Wash buffer (ice-cold assay buffer)

• 96-well microplates

• Glass fiber filters

• Filtration apparatus

• Scintillation counter and fluid

Procedure:

• Preparation: Prepare serial dilutions of the test compound in assay buffer.

• Incubation: In a 96-well plate, add the cell membranes, the radioligand at a concentration near its Kd, and the test compound at various concentrations.

• Equilibration: Incubate the plate at 37°C for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a filtration apparatus to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Detection: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Forced Swim Test in Mice

This protocol describes the forced swim test, a common behavioral assay for assessing antidepressant-like activity.

Figure 3: Workflow for the forced swim test.

Materials:

• Male mice (e.g., C57BL/6)

• Cylindrical beakers (e.g., 25 cm high, 10 cm in diameter)

• Water at 25°C

• Test compound (didemethylclomipramine or clomipramine) and vehicle

• Video recording equipment (optional)

Procedure:

• Acclimation: Acclimate the mice to the testing room for at least 1 hour before the experiment.

• Dosing: Administer the test compound or vehicle via the desired route (e.g., intraperitoneal injection) at a predetermined time before the test (e.g., 30-60 minutes).

• Test Session: Gently place each mouse into a beaker filled with water to a depth where the mouse cannot touch the bottom with its tail or paws.

• Recording: Record the behavior of the mouse for a 6-minute session.

• Scoring: An observer, blind to the treatment conditions, should score the duration of immobility during the last 4 minutes of the test. Immobility is defined as the absence of all movement except for that required to keep the head above water.

• Analysis: Compare the mean immobility time between the different treatment groups. A significant decrease in immobility time in the drug-treated group compared to the vehicle group is indicative of an antidepressant-like effect.

Trustworthiness and Self-Validating Systems

The protocols described above are designed to be self-validating. In the radioligand binding assay, the inclusion of a known high-affinity ligand for the target transporter serves as a positive control to ensure the assay is performing correctly. For the forced swim test, the inclusion of a vehicle-treated group is essential to establish a baseline level of immobility against which the effects of the test compounds can be compared. Furthermore, the use of a well-characterized reference antidepressant as a positive control can validate the sensitivity of the assay.

Conclusion: A Synergistic Partnership in Antidepressant Action

The comparison of didemethylclomipramine and clomipramine reveals a fascinating example of a parent drug and its active metabolite working in concert to produce a broad spectrum of antidepressant and anti-obsessional activity. Clomipramine's primary and potent inhibition of serotonin reuptake is complemented by the potent norepinephrine reuptake inhibition of its major metabolite, didemethylclomipramine. This dual action likely contributes to the robust efficacy of clomipramine, particularly in treatment-resistant depression and OCD. For researchers and drug developers, a thorough understanding of this synergistic relationship is crucial for interpreting preclinical and clinical data and for the future development of more targeted and effective neuropsychiatric therapeutics.

References

• Harries, C. M., & Luscombe, D. K. (1977). Pharmacological studies on n-desmethylclomipramine. British Journal of Pharmacology, 61(3), 479P–480P.

• PharmGKB. Clomipramine Pathway, Pharmacokinetics. [Link]

• Mavissakalian, M., Jones, B., Olson, S., & Perel, J. M. (1990). The relationship of plasma clomipramine and N-desmethylclomipramine to response in obsessive-compulsive disorder. Psychopharmacology Bulletin, 26(1), 119–122.
• Träskman, L., Åsberg, M., Bertilsson, L., Cronholm, B., Mellström, B., Neckers, L. M., Sjöqvist, F., Thorén, P., & Tybring, G. (1979). Plasma concentration of clomipramine and desmethylclomipramine and clinical response in depressed patients. Journal of Affective Disorders, 1(4), 291–299.
• Takano, A., Gulyás, B., Varrone, A., Halldin, C., & Farde, L. (2011). NET occupancy by clomipramine and its active metabolite, desmethylclomipramine, in non-human primates in vivo. Psychopharmacology, 216(2), 279–286.
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A Comparative Study of Didemethylclomipramine and Other Tricyclic Antidepressant Metabolites: A Guide for Researchers

This guide provides an in-depth comparative analysis of didemethylclomipramine and other significant metabolites of tricyclic antidepressants (TCAs). Designed for researchers, scientists, and drug development professionals, this document delves into the pharmacological nuances, metabolic pathways, and analytical methodologies essential for understanding the complex activity of these compounds. By synthesizing technical data with field-proven insights, this guide aims to be an authoritative resource for advancing research in neuropharmacology and psychopharmacology.

Introduction: The Evolving Landscape of Tricyclic Antidepressant Metabolism

Tricyclic antidepressants, a class of drugs historically pivotal in the management of depressive disorders, continue to be a subject of significant research due to their complex pharmacology and metabolism. The therapeutic and adverse effects of TCAs are not solely attributable to the parent drug but are significantly influenced by a cascade of active metabolites.[1] These metabolites often exhibit distinct pharmacological profiles, contributing to the overall clinical outcome and inter-individual variability in patient response.

This guide focuses on a comparative analysis of didemethylclomipramine, a secondary metabolite of clomipramine, and other key TCA metabolites. Understanding the subtle yet critical differences in their receptor affinities, pharmacokinetic properties, and analytical detection is paramount for the development of more targeted and effective therapeutic agents with improved side-effect profiles.

The Metabolic Cascade of Tricyclic Antidepressants

The biotransformation of TCAs is a complex process primarily occurring in the liver, mediated by the cytochrome P450 (CYP) enzyme system.[2] The initial and most significant metabolic step for tertiary amine TCAs, such as clomipramine and amitriptyline, is N-demethylation, which converts them into their active secondary amine metabolites, desmethylclomipramine and nortriptyline, respectively.[3][4] This process is primarily catalyzed by CYP2C19, CYP3A4, and CYP1A2.[2]

A subsequent metabolic step involves a second N-demethylation, leading to the formation of didemethylated metabolites, such as didemethylclomipramine. Concurrently, both the parent drug and its metabolites can undergo hydroxylation, primarily by CYP2D6, to form hydroxylated metabolites, which are also pharmacologically active.[2] These metabolic pathways are subject to genetic polymorphisms, leading to significant inter-individual variations in drug metabolism and clinical response.[2]

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A Comparative In Vivo Analysis of the Pharmacodynamic Effects of Clomipramine and Desmethylclomipramine

This guide provides an in-depth, objective comparison of the in vivo pharmacodynamic effects of the tricyclic antidepressant clomipramine and its principal active metabolite, desmethylclomipramine. Designed for researchers, scientists, and professionals in drug development, this document synthesizes experimental data to elucidate the distinct pharmacological profiles of these two compounds and the causal relationships behind their therapeutic and adverse effects.

Introduction: A Tale of Two Molecules

Clomipramine, a cornerstone in the treatment of obsessive-compulsive disorder (OCD) and major depressive disorder, presents a fascinating case study in psychopharmacology.[1][2] Upon administration, it undergoes significant first-pass metabolism, primarily through demethylation, to form desmethylclomipramine.[3] This metabolic conversion is not merely a step towards inactivation; it generates a compound with a strikingly different and potent pharmacological profile. Consequently, the in vivo effects of clomipramine are a composite of the actions of both the parent drug and its active metabolite, which circulates at approximately twice the concentration of clomipramine.[3] Understanding the distinct contributions of each is paramount for predicting therapeutic efficacy and managing the side-effect profile.

This guide will dissect the in vivo pharmacodynamics of clomipramine and desmethylclomipramine, leveraging comparative experimental data from preclinical models to illuminate their differential impacts on neurotransmitter systems and behavior.

The Core Pharmacodynamic Distinction: Serotonin vs. Norepinephrine Reuptake Inhibition

The primary mechanism of action for both clomipramine and desmethylclomipramine is the inhibition of monoamine reuptake. However, their selectivity for the serotonin transporter (SERT) and the norepinephrine transporter (NET) diverges dramatically.

• Clomipramine: Exhibits a strong preference for SERT, making it a potent serotonin reuptake inhibitor.[2]

• Desmethylclomipramine: Demonstrates a high affinity for NET, establishing it as a potent norepinephrine reuptake inhibitor.[3]

This fundamental difference is the primary driver of their distinct in vivo effects and is summarized in the receptor binding affinity table below.

Table 1: Comparative Receptor and Transporter Binding Affinities (Ki in nM)

Target	Clomipramine	Desmethylclomipramine	Predominant Effect
SERT	~0.14	~31.6	Serotonin Reuptake Inhibition
NET	~25	~0.32	Norepinephrine Reuptake Inhibition
DAT	>1000	>1000	Weak Dopamine Reuptake Inhibition
H1 Receptor	~31	~13	Sedation, Weight Gain
M1 Receptor	~37	~130	Anticholinergic Side Effects
α1 Receptor	~17	~26	Orthostatic Hypotension, Dizziness

Note: Ki values are compiled from various sources and represent approximate affinities. Lower values indicate higher affinity.

This divergence in transporter affinity is not merely an in vitro curiosity; it has profound implications for the in vivo neurochemical and behavioral profiles of these compounds.

In Vivo Experimental Evidence: A Head-to-Head Comparison

To truly understand the distinct in vivo pharmacodynamics of clomipramine and desmethylclomipramine, we must turn to direct comparative studies in animal models. The following sections present key experimental findings that highlight their differential effects.

Monoamine Reuptake Inhibition in Action: In Vivo Neurochemistry

A study by Maj et al. (1982) provides indirect in vivo evidence of their differential effects on monoamine systems. They found that only desmethylclomipramine could increase the pressor effect of noradrenaline in pithed rats, a direct reflection of its potent noradrenergic activity in vivo.[1] Conversely, clomipramine was more effective at potentiating the pressor effects of 5-hydroxytryptamine (5-HT), indicative of its serotonergic action.[1]

Behavioral Correlates of Differential Pharmacodynamics

The distinct neurochemical profiles of clomipramine and desmethylclomipramine translate to different behavioral outcomes in rodent models of depression and anxiety.

A key comparative study by Maj et al. (1982) utilized several in vivo models to parse out the differential effects of these two compounds:

• Behavioral Despair Test (Forced Swim Test): In this widely used model for screening antidepressant activity, only desmethylclomipramine was found to be effective in rats.[1] This suggests that potent norepinephrine reuptake inhibition is a key driver of the antidepressant-like effect in this specific model.

• Reserpine-Induced Hypothermia and Ptosis: Desmethylclomipramine was significantly more potent than clomipramine in antagonizing reserpine-induced hypothermia in mice.[1] Furthermore, only desmethylclomipramine was effective against reserpine-induced ptosis.[1] These findings further underscore the prominent role of noradrenergic mechanisms in the in vivo actions of desmethylclomipramine.

While direct comparative data in other behavioral models like the elevated plus-maze are limited, the existing evidence strongly suggests that the antidepressant and anxiolytic effects of clomipramine administration are a composite of the serotonergic actions of the parent compound and the noradrenergic actions of its primary metabolite.

Table 2: Summary of Comparative In Vivo Behavioral Effects

Experimental Model	Clomipramine Effect	Desmethylclomipramine Effect	Implied Primary Mechanism	Reference
Behavioral Despair Test (Rat)	Ineffective	Effective	Noradrenergic	Maj et al., 1982[1]
Reserpine-Induced Hypothermia (Mouse)	Weak Antagonism	Potent Antagonism	Noradrenergic	Maj et al., 1982[1]
Reserpine-Induced Ptosis (Mouse)	Ineffective	Effective	Noradrenergic	Maj et al., 1982[1]
5-HT Pressor Effect (Pithed Rat)	Potentiation	Weaker Potentiation	Serotonergic	Maj et al., 1982[1]
Noradrenaline Pressor Effect (Pithed Rat)	Ineffective	Potentiation	Noradrenergic	Maj et al., 1982[1]

Electrophysiological Footprints: Impact on Neuronal Firing

The distinct effects of clomipramine and desmethylclomipramine on serotonin and norepinephrine reuptake have direct consequences on the firing rates of neurons in key brain regions associated with mood regulation: the dorsal raphe nucleus (source of serotonergic neurons) and the locus coeruleus (source of noradrenergic neurons).

While direct comparative electrophysiological studies are scarce, research on clomipramine has shown that its administration leads to a decrease in the firing rate of both locus coeruleus and dorsal raphe neurons.[5] This is a common adaptive response to the acute increase in synaptic neurotransmitter levels caused by reuptake inhibition, mediated by autoreceptors.

Based on their respective primary targets, it can be hypothesized that:

• Clomipramine's inhibitory effect on dorsal raphe firing is more pronounced due to its potent SERT blockade and subsequent activation of somatodendritic 5-HT1A autoreceptors.

• Desmethylclomipramine's effect on locus coeruleus firing is likely more significant due to its potent NET inhibition and activation of α2-adrenergic autoreceptors.

This differential impact on the foundational nuclei of the serotonin and norepinephrine systems is a critical aspect of their in vivo pharmacodynamics.

Experimental Protocols: A Methodological Overview

To ensure the scientific integrity of the data presented, this section outlines the methodologies for key in vivo experiments used to compare clomipramine and desmethylclomipramine.

In Vivo Microdialysis for Neurotransmitter Monitoring

Objective: To measure and compare the effects of clomipramine and desmethylclomipramine on extracellular levels of serotonin and norepinephrine in specific brain regions (e.g., prefrontal cortex, hippocampus).

Step-by-Step Protocol:

• Animal Preparation: Adult male Sprague-Dawley rats are anesthetized and stereotaxically implanted with a microdialysis guide cannula targeting the brain region of interest. Animals are allowed to recover for at least 24 hours.

• Probe Insertion and Perfusion: On the day of the experiment, a microdialysis probe is inserted into the guide cannula. The probe is continuously perfused with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).

• Baseline Collection: After a stabilization period, dialysate samples are collected at regular intervals (e.g., every 20 minutes) to establish a stable baseline of neurotransmitter levels.

• Drug Administration: Clomipramine, desmethylclomipramine, or vehicle is administered (e.g., via intraperitoneal injection).

• Post-Treatment Sample Collection: Dialysate samples continue to be collected for a defined period post-injection to monitor changes in neurotransmitter concentrations.

• Sample Analysis: The collected dialysate samples are analyzed using high-performance liquid chromatography with electrochemical detection (HPLC-ED) to quantify the concentrations of serotonin and norepinephrine.

• Data Analysis: Neurotransmitter levels are expressed as a percentage of the mean baseline values.

Behavioral Despair Test (Forced Swim Test)

Objective: To assess the antidepressant-like effects of clomipramine and desmethylclomipramine.

Step-by-Step Protocol:

• Apparatus: A transparent cylindrical tank is filled with water (23-25°C) to a depth that prevents the rodent from touching the bottom with its tail or hind paws.

• Pre-Swim Session (Day 1): Rats are placed in the water for a 15-minute habituation session.

• Drug Administration (Day 2): Clomipramine, desmethylclomipramine, or vehicle is administered at a specified time before the test session.

• Test Session (Day 2): 24 hours after the pre-swim, the rats are placed back in the water for a 5-minute test session.

• Behavioral Scoring: The duration of immobility (making only minimal movements to keep the head above water) is recorded by a trained observer or an automated tracking system.

• Data Analysis: The mean duration of immobility is compared between treatment groups. A significant reduction in immobility is indicative of an antidepressant-like effect.

Visualizing the Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key signaling pathways and experimental workflows.

Diagram 1: Differential Monoamine Reuptake Inhibition

Caption: Differential primary targets of clomipramine and desmethylclomipramine.

Diagram 2: In Vivo Behavioral Testing Workflow

Caption: A generalized workflow for in vivo behavioral pharmacodynamic studies.

Conclusion: A Synergistic Partnership in Vivo

The in vivo pharmacodynamic profile of clomipramine is a compelling example of a parent drug and its active metabolite working in concert to produce a broad spectrum of neurochemical and behavioral effects. While clomipramine primarily drives the serotonergic component of its action, the more abundant desmethylclomipramine is responsible for the potent noradrenergic effects. This dual mechanism, arising from a single administered compound, likely contributes to clomipramine's robust efficacy in treating complex neuropsychiatric disorders. For researchers and drug developers, this case underscores the critical importance of characterizing the in vivo activity of major metabolites to fully understand a drug's therapeutic potential and its potential for adverse effects. Future in vivo studies directly comparing these two compounds using techniques like microdialysis and a broader range of behavioral assays will further refine our understanding of their synergistic and distinct contributions to the overall clinical effect of clomipramine.

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• Maj, J., Stala, L., Górka, Z., & Adamus, A. (1982). Comparison of the pharmacological actions of desmethylclomipramine and clomipramine. Psychopharmacology, 78(2), 165–169. [Link]

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A Comparative Guide to the Reproducibility of Didemethylclomipramine Synthesis Methods

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the synthesis of active pharmaceutical ingredients (APIs) and their metabolites is a cornerstone of drug discovery, metabolism, and toxicology studies. Didemethylclomipramine, also known as N-desmethylclomipramine or norclomipramine, is the primary active metabolite of the tricyclic antidepressant clomipramine. Its synthesis in a pure and reproducible manner is critical for advancing our understanding of clomipramine's pharmacology and for the development of new chemical entities. This guide provides an in-depth comparison of common methods for the synthesis of didemethylclomipramine, with a focus on their reproducibility, efficiency, and the analytical techniques required for validation.

The Critical Role of Reproducible Synthesis

Reproducibility in chemical synthesis is paramount, ensuring that a process can be reliably repeated to produce a product with a consistent quality profile.[1] For a pharmacologically active compound like didemethylclomipramine, this consistency is not merely a matter of academic interest but a fundamental requirement for its use in preclinical and clinical research. Inconsistent synthesis can lead to variable impurity profiles, which in turn can significantly impact the biological activity and toxicity of the compound.[2] Therefore, a robust and well-characterized synthetic route is the foundation of any research involving this metabolite.

Synthetic Strategies for Didemethylclomipramine

The primary route for the synthesis of didemethylclomipramine involves the N-demethylation of its parent compound, clomipramine. This transformation, while conceptually simple, presents several challenges, including the potential for over-dealkylation and the formation of byproducts that are difficult to separate. Several methods have been developed for the N-demethylation of tertiary amines, each with its own set of advantages and disadvantages.[3] This guide will focus on two prominent methods: the von Braun reaction and chloroformate-mediated demethylation .

Method 1: The Von Braun Reaction

The von Braun reaction is a classic method for the N-demethylation of tertiary amines using cyanogen bromide (CNBr).[4] The reaction proceeds through a two-step mechanism involving the formation of a quaternary ammonium salt, followed by nucleophilic displacement by the bromide ion.[4]

Causality Behind Experimental Choices

The choice of cyanogen bromide is predicated on its ability to act as both an electrophile (the cyano group) and a source of a good nucleophile (bromide). The initial attack of the tertiary amine on the electrophilic carbon of CNBr forms a stable cyanamide intermediate. The subsequent cleavage of one of the N-alkyl groups is driven by the attack of the bromide ion. The selectivity for demethylation over the removal of larger alkyl groups is generally favored due to steric hindrance.

Experimental Protocol: Von Braun N-Demethylation of Clomipramine

Materials:

• Clomipramine hydrochloride

• Cyanogen bromide (CNBr)

• Sodium carbonate (Na₂CO₃)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Hydrochloric acid (HCl) in diethyl ether

• Diethyl ether

• Silica gel for column chromatography

• Standard laboratory glassware and safety equipment

Procedure:

• Free Base Preparation: Dissolve clomipramine hydrochloride in water and basify with a saturated solution of sodium carbonate to a pH of >10. Extract the free base of clomipramine with dichloromethane (3 x 50 mL). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain clomipramine free base as an oil.

• Reaction with Cyanogen Bromide: Dissolve the clomipramine free base in anhydrous dichloromethane. To this solution, add a solution of cyanogen bromide (1.1 equivalents) in dichloromethane dropwise at 0 °C under an inert atmosphere.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL) and then with brine (30 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Hydrolysis of the Cyanamide: The crude cyanamide intermediate is then hydrolyzed. This can be achieved by refluxing in a mixture of aqueous hydrochloric acid and methanol for 4-6 hours.

• Purification: After hydrolysis, cool the reaction mixture and neutralize with a suitable base (e.g., NaOH). Extract the product with dichloromethane. The crude didemethylclomipramine is then purified by silica gel column chromatography using a suitable eluent system (e.g., dichloromethane/methanol gradient).

• Salt Formation: The purified free base can be converted to its hydrochloride salt by dissolving it in diethyl ether and adding a solution of HCl in diethyl ether. The resulting precipitate is filtered, washed with cold diethyl ether, and dried under vacuum.

Reproducibility and Performance

The von Braun reaction is a well-established method, but its reproducibility can be affected by the purity of the reagents and the careful control of reaction conditions. The toxicity of cyanogen bromide is a significant drawback, requiring stringent safety precautions. Yields can be variable, often in the range of 50-70%, and the purification process can be challenging due to the formation of side products.

Method 2: Chloroformate-Mediated N-Demethylation

A more modern and often higher-yielding alternative to the von Braun reaction is the use of chloroformate reagents, such as α-chloroethyl chloroformate (ACE-Cl).[5] This method also proceeds through a two-step process involving the formation of a carbamate intermediate, which is then selectively cleaved to yield the secondary amine.[5]

Causality Behind Experimental Choices

α-Chloroethyl chloroformate is a highly effective reagent for N-demethylation due to the facile cleavage of the resulting carbamate intermediate. The reaction is generally cleaner and proceeds under milder conditions than the von Braun reaction. The choice of a chloroformate allows for a more controlled reaction with fewer side products, which simplifies the purification process.

Experimental Protocol: ACE-Cl Mediated N-Demethylation of Clomipramine

Materials:

• Clomipramine hydrochloride

• α-Chloroethyl chloroformate (ACE-Cl)

• 1,2-Dichloroethane (DCE) or Toluene

• Methanol (MeOH)

• Sodium bicarbonate (NaHCO₃)

• Standard laboratory glassware and safety equipment

Procedure:

• Free Base Preparation: Prepare the free base of clomipramine as described in the von Braun protocol.

• Carbamate Formation: Dissolve the clomipramine free base in anhydrous 1,2-dichloroethane. Add α-chloroethyl chloroformate (1.2 equivalents) dropwise at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and then heat to reflux for 1-2 hours. Monitor the reaction by TLC or HPLC until the starting material is consumed.

• Solvent Removal: Cool the reaction mixture and evaporate the solvent under reduced pressure to obtain the crude carbamate intermediate.

• Carbamate Cleavage: Dissolve the crude carbamate in methanol and heat to reflux for 1-2 hours. This step cleaves the carbamate and yields the hydrochloride salt of didemethylclomipramine.

• Purification: Cool the methanolic solution. The didemethylclomipramine hydrochloride may precipitate upon cooling or after partial concentration of the solvent. The product can be further purified by recrystallization from a suitable solvent system (e.g., methanol/diethyl ether).

Reproducibility and Performance

The ACE-Cl method generally offers higher reproducibility and yields (often >80%) compared to the von Braun reaction. The reaction conditions are milder, and the process is often cleaner, leading to a more straightforward purification. The use of the less toxic ACE-Cl is also a significant advantage in terms of laboratory safety.

Comparative Analysis of Synthesis Methods

Parameter	Von Braun Reaction	Chloroformate-Mediated Demethylation (ACE-Cl)
Reagent Toxicity	High (Cyanogen Bromide)	Moderate (α-Chloroethyl chloroformate)
Typical Yield	50-70%	>80%
Reaction Conditions	Room temperature to reflux	Reflux
Reaction Time	12-24 hours (demethylation) + 4-6 hours (hydrolysis)	1-2 hours (carbamate formation) + 1-2 hours (cleavage)
Purification	Often requires column chromatography	Often purified by recrystallization
Reproducibility	Moderate	High
Key Intermediates	Cyanamide	Carbamate

Analytical Validation: A Self-Validating System

To ensure the identity and purity of the synthesized didemethylclomipramine, a comprehensive analytical characterization is essential. This serves as a self-validating system for the synthetic protocol.

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of the final product and for monitoring the progress of the reaction. A typical HPLC method would involve a reverse-phase C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol). Detection is typically performed using a UV detector at a wavelength where the analyte has significant absorbance (e.g., ~254 nm).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for confirming the structure of the synthesized didemethylclomipramine. The ¹H NMR spectrum should show the absence of the N-methyl singlet present in the starting material, clomipramine, and the appearance of a new signal corresponding to the N-H proton. High reproducibility in NMR relies on standardized acquisition parameters.[6]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight of the synthesized compound, further confirming its identity. High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition of the molecule with high accuracy.

Visualizing the Synthetic Workflow

Caption: Synthetic routes to didemethylclomipramine.

Conclusion

The synthesis of didemethylclomipramine is a critical process for researchers in pharmacology and drug development. While the von Braun reaction represents a classical approach, the use of chloroformate reagents, particularly α-chloroethyl chloroformate, offers a more reproducible, higher-yielding, and safer alternative. The choice of synthetic method will depend on the specific requirements of the research, including scale, available resources, and safety considerations. Regardless of the method chosen, a rigorous analytical validation using techniques such as HPLC, NMR, and MS is essential to ensure the quality and consistency of the synthesized didemethylclomipramine, thereby upholding the principles of scientific integrity and reproducibility.

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A Senior Scientist's Guide to Inter-Laboratory Validation of a Desmethylclomipramine Quantification Assay

This guide provides an in-depth comparison and procedural framework for the inter-laboratory validation of a quantitative assay for desmethylclomipramine in human plasma. Designed for researchers, bioanalytical scientists, and drug development professionals, this document moves beyond a simple recitation of steps to explain the scientific rationale behind the validation process. By grounding our discussion in regulatory standards and presenting comparative performance data, we aim to equip laboratories with the knowledge to ensure consistency, reliability, and accuracy in therapeutic drug monitoring and pharmacokinetic studies.

The Imperative of Inter-Laboratory Validation in Bioanalysis

In the landscape of regulated bioanalysis, the ability to reproduce an analytical method across different laboratories is the ultimate testament to its robustness and reliability.[1] A validated assay for desmethylclomipramine, the active metabolite of the tricyclic antidepressant clomipramine, is critical for accurate pharmacokinetic assessments and therapeutic drug monitoring.[2] While a single-laboratory validation establishes the performance characteristics of a method under a specific set of conditions, an inter-laboratory validation (also known as cross-validation or inter-laboratory reproducibility) ensures that the method is transferable and will produce comparable results regardless of the location, equipment, or analyst.[1]

This process is not merely a procedural formality; it is a cornerstone of data integrity, particularly for multi-site clinical trials where samples may be analyzed at different locations.[3] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) emphasize the need for such validation to ensure data consistency.[3][4] The International Council for Harmonisation (ICH) M10 guideline, now adopted globally, provides a unified framework for these validations.[5][6][7]

Designing a Robust Inter-Laboratory Study: A Framework for Success

A successful inter-laboratory validation hinges on a meticulously planned study design. The objective is to challenge the method's performance by introducing the inherent variability of different laboratory environments while controlling for variables that would unfairly skew the results.

Causality in Experimental Design: The choice to use a central source for standards and quality control (QC) samples is deliberate. It isolates the variable being tested—the laboratory's execution of the method—from potential inconsistencies in the preparation of critical reagents. This ensures that any observed differences in performance can be attributed to laboratory-specific factors (e.g., equipment, analyst technique, environmental conditions) rather than discrepancies in the starting materials.

The workflow for a typical inter-laboratory validation is depicted below.

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A Tale of Two Molecules: Deconstructing the Neurochemical Profiles of Clomipramine and Its Active Metabolite, Didemethylclomipramine

For researchers and professionals in drug development, a nuanced understanding of a drug's interaction with its biological targets is paramount. This guide provides an in-depth comparison of the neurochemical profiles of the tricyclic antidepressant clomipramine and its principal active metabolite, didemethylclomipramine. Moving beyond a surface-level overview, we will dissect their distinct pharmacological actions, the experimental methodologies used to elucidate these properties, and the clinical implications of their combined neurochemical signature.

Introduction: The Parent Compound and its Progeny

Clomipramine, a chlorinated analogue of imipramine, has long been a stalwart in the treatment of obsessive-compulsive disorder (OCD) and major depressive disorder.[1][2] Its therapeutic efficacy is not solely attributable to the parent molecule.[1] Following oral administration, clomipramine undergoes significant first-pass metabolism in the liver, primarily through demethylation by cytochrome P450 enzymes (including CYP2C19, CYP3A4, and CYP1A2), to form its active metabolite, didemethylclomipramine (also known as desmethylclomipramine).[3][4] This metabolic conversion is a critical determinant of clomipramine's overall pharmacological effect, as didemethylclomipramine possesses a neurochemical profile markedly different from its precursor.[3]

The Divergent Paths of Neurotransmitter Transporter Inhibition

The primary mechanism of action for both clomipramine and didemethylclomipramine is the inhibition of monoamine reuptake transporters, specifically the serotonin transporter (SERT) and the norepinephrine transporter (NET).[1][5] However, their potencies at these two transporters are strikingly different, a classic example of how a subtle structural modification—the removal of a methyl group—can dramatically alter pharmacological activity.

Clomipramine is a potent serotonin reuptake inhibitor, exhibiting a strong preference for SERT over NET.[5] Conversely, didemethylclomipramine is a highly potent norepinephrine reuptake inhibitor with a significantly lower affinity for SERT.[3] This divergence in transporter affinity is the cornerstone of their distinct neurochemical profiles.

Below is a diagram illustrating the metabolic conversion of clomipramine and the differential effects of the parent drug and its metabolite on serotonin and norepinephrine reuptake at the neuronal synapse.

Caption: Metabolic conversion of clomipramine and differential transporter inhibition.

This differential activity means that the administration of clomipramine results in a dual blockade of both serotonin and norepinephrine reuptake, effectively functioning as a serotonin-norepinephrine reuptake inhibitor (SNRI).[6] The potent serotonergic action of the parent compound is complemented by the robust noradrenergic activity of its major metabolite.

Quantitative Comparison of Transporter Affinities

The affinity of a compound for its target is typically quantified by the inhibition constant (Ki), which represents the concentration of the competing ligand that will bind to half of the binding sites at equilibrium. A lower Ki value indicates a higher binding affinity. The table below summarizes the reported Ki values for clomipramine and didemethylclomipramine at human serotonin and norepinephrine transporters.

Compound	Serotonin Transporter (SERT) Ki (nM)	Norepinephrine Transporter (NET) Ki (nM)
Clomipramine	~0.14 - 2.5	~28 - 54
Didemethylclomipramine	~3 - 31.6	~0.32 - 2.2

Note: Ki values can vary between studies depending on the experimental conditions. The ranges presented are compiled from multiple authoritative sources.

As the data clearly illustrate, clomipramine's affinity for SERT is significantly greater than for NET. In contrast, didemethylclomipramine displays a much higher affinity for NET than for SERT.[6]

Beyond Monoamine Transporters: A Broader Receptor Binding Profile

Like other tricyclic antidepressants, clomipramine and its metabolite interact with a range of other neurotransmitter receptors.[5] These interactions do not contribute to their primary therapeutic effects but are largely responsible for their side-effect profiles.[5] Both compounds exhibit affinity for:

• Histamine H1 receptors: Antagonism at these receptors leads to sedative effects.[5]

• Alpha-1 adrenergic receptors: Blockade of these receptors can cause orthostatic hypotension (a drop in blood pressure upon standing).[5]

• Muscarinic acetylcholine receptors: Anticholinergic effects such as dry mouth, blurred vision, constipation, and urinary retention are due to the blockade of these receptors.[5]

While a detailed quantitative comparison of the receptor binding profiles of both compounds is extensive, it is generally understood that clomipramine possesses significant antihistaminic and anticholinergic properties.

Experimental Methodologies for Elucidating Neurochemical Profiles

The determination of the neurochemical profiles of compounds like clomipramine and didemethylclomipramine relies on a suite of well-established in vitro and in vivo experimental techniques.

In Vitro Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a drug for a specific receptor or transporter.[7] This technique involves incubating a preparation of cells or membranes expressing the target of interest with a radiolabeled ligand that is known to bind to the target. A competing, unlabeled compound (the drug being tested) is then added at various concentrations to measure its ability to displace the radioligand.

• Preparation of Target-Expressing Membranes:

  • Culture cells engineered to express high levels of the target transporter (e.g., SERT or NET).

  • Harvest the cells and homogenize them in a cold buffer to lyse the cells and release the membranes.

  • Centrifuge the homogenate at a high speed to pellet the membranes.

  • Wash the membrane pellet multiple times to remove cytosolic components.

  • Resuspend the final membrane pellet in an appropriate assay buffer.

• Assay Setup:

  • In a 96-well plate, add a fixed concentration of the radiolabeled ligand (e.g., [³H]-citalopram for SERT or [³H]-nisoxetine for NET).

  • Add increasing concentrations of the unlabeled test compound (clomipramine or didemethylclomipramine).

  • Add the membrane preparation to initiate the binding reaction.

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known potent inhibitor).

• Incubation and Termination:

  • Incubate the plate at a specific temperature for a duration sufficient to reach binding equilibrium.

  • Terminate the reaction by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand.

  • Quickly wash the filters with ice-cold buffer to remove any unbound radioligand.

• Quantification and Data Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Subtract the non-specific binding from all other measurements to determine the specific binding.

  • Plot the specific binding as a function of the log concentration of the test compound to generate a competition curve.

  • Calculate the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Convert the IC50 value to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

In Vivo Microdialysis

To understand the functional consequences of transporter inhibition in a living system, in vivo microdialysis is an invaluable technique.[8] It allows for the sampling and measurement of extracellular neurotransmitter concentrations in specific brain regions of freely moving animals.[8] By administering a drug and monitoring the subsequent changes in serotonin and norepinephrine levels, researchers can directly assess the drug's in vivo effects on neurotransmitter reuptake.

• Surgical Implantation of Microdialysis Probe:

  • Anesthetize the animal (typically a rat or mouse).

  • Surgically implant a microdialysis probe into the brain region of interest (e.g., the prefrontal cortex or hippocampus).

  • Allow the animal to recover from surgery.

• Perfusion and Sample Collection:

  • On the day of the experiment, connect the probe to a syringe pump that perfuses an artificial cerebrospinal fluid (aCSF) at a slow, constant rate.

  • Neurotransmitters in the extracellular space diffuse across the semi-permeable membrane at the tip of the probe and into the aCSF.

  • Collect the resulting dialysate samples at regular intervals (e.g., every 20 minutes).

• Drug Administration and Continued Sampling:

  • After collecting baseline samples, administer the test drug (clomipramine or didemethylclomipramine).

  • Continue to collect dialysate samples to monitor the drug-induced changes in neurotransmitter levels.

• Sample Analysis:

  • Analyze the concentration of serotonin and norepinephrine in the dialysate samples using a highly sensitive analytical technique, typically high-performance liquid chromatography (HPLC) coupled with electrochemical detection (ECD).[9]

• Data Interpretation:

  • Express the post-drug neurotransmitter levels as a percentage of the baseline levels to determine the magnitude and time course of the drug's effect on extracellular neurotransmitter concentrations.

Conclusion: A Synergistic Profile with Clinical Significance

The distinct neurochemical profiles of clomipramine and its active metabolite, didemethylclomipramine, are a compelling example of how drug metabolism can shape the overall pharmacological action of a therapeutic agent. Clomipramine's potent inhibition of serotonin reuptake, combined with the robust norepinephrine reuptake inhibition by didemethylclomipramine, results in a broad-spectrum, dual-action antidepressant effect.[6][10] This synergistic profile likely contributes to its well-documented efficacy in treating both depression and the complex neuropsychiatric condition of OCD.[10][11] For drug development professionals, the case of clomipramine underscores the critical importance of characterizing the pharmacological activity of not only the parent compound but also its major metabolites to fully comprehend its therapeutic potential and side-effect liability.

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A Senior Application Scientist's Guide to Correlating Plasma Levels of Desmethylclomipramine with Behavioral Outcomes

For researchers and clinicians working with the tricyclic antidepressant clomipramine (CMI), understanding its metabolism is paramount to optimizing therapeutic strategies. Clomipramine is extensively metabolized in the liver to several compounds, the most significant of which is desmethylclomipramine (DCMI). This active metabolite is not merely a byproduct; it possesses its own distinct pharmacological profile and contributes significantly to both the therapeutic effects and the side-effect burden of clomipramine treatment.

This guide provides an in-depth comparison of the analytical methodologies used to quantify DCMI in plasma and synthesizes the current understanding of how these plasma levels correlate with clinical and behavioral outcomes. We will explore the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references to provide a comprehensive resource for drug development and clinical research professionals.

The Pharmacological Significance of Desmethylclomipramine (DCMI)

To accurately interpret plasma level data, one must first appreciate the distinct roles of CMI and its primary metabolite, DCMI. Clomipramine is a potent inhibitor of serotonin reuptake, which is believed to be the primary mechanism for its efficacy in obsessive-compulsive disorder (OCD).[1] In contrast, DCMI is a more potent inhibitor of norepinephrine and dopamine reuptake and a weaker inhibitor of serotonin reuptake.[2]

This pharmacological divergence means that the clinical effect experienced by a patient is a composite of the activity of both the parent drug and the metabolite. The ratio of CMI to DCMI can vary widely between individuals, largely due to genetic polymorphisms in cytochrome P450 enzymes (such as CYP2C19, CYP3A4, and CYP1A2) responsible for metabolism. Therefore, measuring only the parent drug provides an incomplete picture. Therapeutic Drug Monitoring (TDM) that includes quantification of both compounds is essential for personalizing treatment and understanding inter-individual variability in response.[2][3][4][5]

Caption: Metabolic pathway of Clomipramine to Desmethylclomipramine.

A Comparative Guide to Analytical Methodologies for DCMI Quantification

The accurate correlation of plasma levels with behavioral outcomes is fundamentally dependent on the precision and reliability of the analytical method used. The two most prevalent techniques are High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Causality Behind Experimental Choices: HPLC-UV is a robust and cost-effective technique that separates compounds based on their physicochemical properties as they pass through a chromatography column. For tricyclic antidepressants like DCMI, a reversed-phase C8 or C18 column is typically used, which separates molecules based on their hydrophobicity. Detection is achieved by measuring the absorbance of ultraviolet light at a specific wavelength (around 214-215 nm for DCMI).[6][7][8] The primary challenge with HPLC-UV is ensuring specificity, as other compounds in the plasma matrix may co-elute and absorb at the same wavelength, potentially interfering with quantification.[9] This necessitates a rigorous sample preparation step, often involving liquid-liquid extraction (LLE) or solid-phase extraction (SPE), to isolate the analyte of interest.[10]

Experimental Protocol: HPLC-UV with Liquid-Liquid Extraction

• Sample Preparation (LLE):

  • To 1.0 mL of patient plasma in a glass tube, add 100 µL of an internal standard (e.g., cisapride at 1 µg/mL).

  • Add 0.5 mL of 1 M NaOH to alkalinize the sample, ensuring the analytes are in their non-ionized, extractable form.

  • Add 3.0 mL of an organic extraction solvent (e.g., heptane:isoamyl alcohol 95:5 v/v).[7]

  • Vortex vigorously for 1 minute to facilitate the transfer of analytes from the aqueous plasma to the organic phase.

  • Centrifuge at 2000 x g for 5 minutes to separate the layers.

• Back-Extraction (for sample clean-up and concentration):

  • Carefully transfer the upper organic layer to a clean tube.

  • Add 200 µL of a dilute acid (e.g., 0.3% orthophosphoric acid) to the organic extract.[7] This protonates the analytes, making them water-soluble again and transferring them to the small aqueous volume.

  • Vortex for 1 minute and centrifuge for 5 minutes.

• Analysis:

  • Discard the upper organic layer.

  • Inject 100 µL of the final aqueous layer onto the HPLC system.[7]

  • Chromatographic Conditions:

    • Column: C8 or C18 reversed-phase column (e.g., ODS2).[6]

    • Mobile Phase: Acetonitrile:Water (e.g., 75:25 v/v).[6]

    • Detection: UV detector set at 215 nm.[6]

• Quantification:

  • Measure the peak area of DCMI and the internal standard.

  • Calculate the concentration using a standard curve prepared by spiking blank plasma with known concentrations of DCMI.[7]

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A Comparative Analysis of the Monoamine Transporter Selectivity of Various TCAs and Their Metabolites

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Tricyclic antidepressants (TCAs) have been a cornerstone in the pharmacological treatment of depression and other neuropsychiatric disorders for decades.[1] Their therapeutic efficacy is primarily attributed to their ability to inhibit the reuptake of the monoamine neurotransmitters serotonin (5-HT) and norepinephrine (NE) by blocking their respective transporters, the serotonin transporter (SERT) and the norepinephrine transporter (NET).[1][2] However, the individual TCAs exhibit considerable variability in their affinity for these transporters, a characteristic that profoundly influences their therapeutic profiles and side-effect liabilities. Furthermore, TCAs are extensively metabolized in the liver to pharmacologically active compounds, which often possess distinct transporter selectivity profiles compared to their parent drugs.[3] This guide provides a comparative analysis of the monoamine transporter selectivity of various TCAs and their principal metabolites, supported by experimental data. We will delve into the methodologies used to determine these selectivity profiles and discuss the clinical implications of the differential affinities for SERT, NET, and the dopamine transporter (DAT).

The Monoamine Hypothesis and the Role of Transporters

The monoamine hypothesis of depression posits that a deficiency in the synaptic concentrations of serotonin, norepinephrine, and to a lesser extent, dopamine, contributes to the pathophysiology of depressive disorders. Monoamine transporters (SERT, NET, and DAT) are integral membrane proteins that terminate neurotransmission by re-capturing these neurotransmitters from the synaptic cleft into the presynaptic neuron.[2] By inhibiting these transporters, TCAs increase the synaptic availability of serotonin and norepinephrine, thereby enhancing neurotransmission and alleviating depressive symptoms.[1]

Caption: Mechanism of TCA action on monoamine transporters in the synaptic cleft.

Structural Basis of Transporter Selectivity: Tertiary vs. Secondary Amines

TCAs can be broadly classified into two categories based on their chemical structure: tertiary amines and secondary amines. This structural difference is a key determinant of their monoamine transporter selectivity.[4]

• Tertiary Amines: (e.g., Amitriptyline, Imipramine, Clomipramine) generally exhibit greater potency for SERT inhibition, although they also block NET.[4]

• Secondary Amines: (e.g., Nortriptyline, Desipramine) are typically more potent and selective inhibitors of NET.[4]

This distinction is clinically significant because many tertiary amine TCAs are metabolized in the body to their corresponding secondary amine metabolites.[3] For example, amitriptyline is demethylated to nortriptyline, and imipramine is demethylated to desipramine.[5] This metabolic conversion means that the administration of a tertiary amine TCA results in a dual blockade of both SERT and NET, albeit with a shifting selectivity profile over time as the metabolite is formed.

Comparative Binding Affinities of TCAs and Their Metabolites

The affinity of a drug for its target is a critical determinant of its potency. In the context of TCAs, this is typically quantified by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50) at each of the monoamine transporters. A lower Ki or IC50 value indicates a higher binding affinity. The following table summarizes the Ki values (in nM) for a selection of TCAs and their metabolites at human SERT, NET, and DAT.

Compound	Type	SERT Ki (nM)	NET Ki (nM)	DAT Ki (nM)	SERT/NET Ratio
Amitriptyline	Tertiary Amine	4.3	35	3,250	0.12
Nortriptyline	Secondary Amine (Metabolite of Amitriptyline)	41	10	1,020	4.1
Imipramine	Tertiary Amine	1.1	37	8,600	0.03
Desipramine	Secondary Amine (Metabolite of Imipramine)	18	0.8	2,240	22.5
Clomipramine	Tertiary Amine	0.26	31	2,200	0.008
Desmethylclomipramine	Secondary Amine (Metabolite of Clomipramine)	0.6	0.6	1,700	1
Doxepin	Tertiary Amine	6.7	45	5,600	0.15
Desmethyldoxepin	Secondary Amine (Metabolite of Doxepin)	26	13	1,800	2

Data compiled from various sources. Ki values can vary between studies depending on the experimental conditions.

As the data illustrates, tertiary amines like amitriptyline, imipramine, and clomipramine are potent SERT inhibitors with lower SERT/NET ratios, indicating a more balanced or serotonin-selective profile. Their secondary amine metabolites, nortriptyline and desipramine, exhibit a marked shift towards higher NET affinity, reflected in their higher SERT/NET ratios. Clomipramine stands out as the most potent SERT inhibitor among the TCAs. Most TCAs show very weak affinity for DAT.

Experimental Methodologies for Determining Transporter Selectivity

The determination of a compound's affinity for monoamine transporters is crucial for its pharmacological characterization. The two most common in vitro methods employed for this purpose are radioligand binding assays and neurotransmitter uptake inhibition assays.[6][7]

Radioligand Binding Assays

Radioligand binding assays are considered the gold standard for measuring the affinity of a ligand for a receptor or transporter.[8] These assays quantify the direct interaction between a compound and the transporter protein.

Principle: A radiolabeled ligand with known high affinity and selectivity for a specific transporter is incubated with a preparation of cells or membranes expressing that transporter. The test compound is then added at various concentrations to compete with the radioligand for binding to the transporter. The concentration of the test compound that displaces 50% of the radioligand binding (IC50) is determined, and from this, the inhibition constant (Ki) can be calculated.[9]

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation of Transporter-Expressing Membranes:

  • Human Embryonic Kidney (HEK293) cells or other suitable cell lines are stably transfected to express high levels of the human serotonin transporter (hSERT), norepinephrine transporter (hNET), or dopamine transporter (hDAT).

  • The cells are cultured to confluence, harvested, and then homogenized in a cold buffer to lyse the cells and release the cell membranes.

  • The membrane fraction is isolated by centrifugation and resuspended in an appropriate assay buffer.

• Assay Setup:

  • In a 96-well plate, add the prepared cell membranes.

  • Add the test compound (e.g., a TCA) at a range of concentrations.

  • Add a fixed concentration of a specific radioligand. Commonly used radioligands include:

    • SERT: [³H]Citalopram or [³H]Paroxetine

    • NET: [³H]Nisoxetine or [³H]Mazindol

    • DAT: [³H]WIN 35,428 or [³H]GBR 12909

  • For determining non-specific binding, a high concentration of a known potent inhibitor for the respective transporter is added to a set of wells.

• Incubation:

  • The plate is incubated at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to allow the binding to reach equilibrium.

• Separation of Bound and Free Radioligand:

  • The incubation is terminated by rapid filtration through a glass fiber filter mat using a cell harvester. The filter traps the membranes with the bound radioligand, while the unbound radioligand passes through.

  • The filters are washed rapidly with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification:

  • The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • The specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The data is then plotted as the percentage of specific binding versus the log concentration of the test compound to generate a competition curve.

  • The IC50 value is determined from this curve, and the Ki is calculated using the Cheng-Prusoff equation.

Caption: Workflow for a radioligand binding assay.

Neurotransmitter Uptake Inhibition Assays

Neurotransmitter uptake inhibition assays measure the functional ability of a compound to block the transport of a neurotransmitter into the cell.

Principle: Cells expressing a specific monoamine transporter are incubated with a radiolabeled neurotransmitter (e.g., [³H]5-HT, [³H]NE, or [³H]DA). The amount of radioactivity that accumulates inside the cells is measured. The assay is then repeated in the presence of various concentrations of a test compound to determine its ability to inhibit this uptake. The concentration of the test compound that inhibits 50% of the neurotransmitter uptake (IC50) is determined.[10]

Experimental Protocol: Neurotransmitter Uptake Inhibition Assay

• Cell Preparation:

  • HEK293 or other suitable cells stably expressing hSERT, hNET, or hDAT are seeded in 96-well plates and grown to form a confluent monolayer.

• Assay Setup:

  • The cell culture medium is removed, and the cells are washed with a pre-warmed assay buffer.

  • The cells are pre-incubated with various concentrations of the test compound (e.g., a TCA) for a short period.

• Uptake Initiation:

  • A fixed concentration of the radiolabeled neurotransmitter (e.g., [³H]5-HT for SERT, [³H]NE for hNET, or [³H]DA for hDAT) is added to each well to initiate the uptake process.

• Incubation:

  • The plate is incubated at 37°C for a short, defined period (e.g., 1-10 minutes) to allow for neurotransmitter uptake. The incubation time is kept short to measure the initial rate of uptake.

• Termination of Uptake:

  • The uptake is terminated by rapidly washing the cells with ice-cold buffer to remove the extracellular radiolabeled neurotransmitter.

• Cell Lysis and Quantification:

  • The cells are lysed to release the intracellular contents.

  • The amount of radioactivity in the cell lysate is measured using a scintillation counter.

• Data Analysis:

  • The percentage of uptake inhibition is calculated for each concentration of the test compound.

  • The data is plotted as the percentage of inhibition versus the log concentration of the test compound to generate an inhibition curve, from which the IC50 value is determined.

Clinical Implications of Transporter Selectivity

The differential selectivity of TCAs and their metabolites for SERT and NET has significant clinical implications for both their therapeutic effects and their side-effect profiles.

• Efficacy: The dual inhibition of both SERT and NET by many TCAs (either directly or through their metabolites) is thought to contribute to their high efficacy, particularly in severe or treatment-resistant depression. The relative contribution of serotonergic and noradrenergic enhancement to the antidepressant effect can vary between patients, and the broad action of TCAs may address a wider range of depressive symptoms.

• Side Effects: The affinity of TCAs for other receptors, such as histamine H1, muscarinic acetylcholine, and alpha-1 adrenergic receptors, is responsible for many of their characteristic side effects, including sedation, weight gain, dry mouth, constipation, and orthostatic hypotension.[5] However, the balance of SERT and NET inhibition can also influence the side-effect profile. For instance, a higher degree of NET inhibition has been associated with an increased risk of cardiovascular side effects, such as tachycardia and hypertension.[11]

• Therapeutic Applications Beyond Depression: The potent NET inhibitory properties of secondary amine TCAs like nortriptyline and desipramine contribute to their efficacy in the treatment of neuropathic pain.[1]

Conclusion

The monoamine transporter selectivity of tricyclic antidepressants is a complex and multifaceted characteristic that is fundamental to their pharmacology. The distinction between tertiary and secondary amines, and the metabolic conversion of the former to the latter, results in a diverse range of selectivity profiles within this class of drugs. A thorough understanding of these profiles, as determined by robust experimental methodologies such as radioligand binding and neurotransmitter uptake assays, is essential for rational drug selection and for the development of novel antidepressants with improved efficacy and tolerability. The data presented in this guide underscore the importance of considering the complete pharmacological profile of both the parent drug and its active metabolites to fully appreciate the clinical effects of TCAs.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Didemethylclomipramine in a Research Setting

As a Senior Application Scientist, it is imperative to not only advance novel research but also to ensure that every stage of the scientific process, including waste disposal, is conducted with the utmost regard for safety, regulatory compliance, and environmental stewardship. This guide provides a detailed protocol for the proper disposal of didemethylclomipramine, a metabolite of the tricyclic antidepressant clomipramine, tailored for research, scientific, and drug development professionals. The procedures outlined herein are designed to be a self-validating system, grounded in authoritative sources, to ensure the protection of personnel and the environment.

Understanding the Compound: Hazard Profile of Didemethylclomipramine

Before handling any chemical, a thorough understanding of its intrinsic hazards is paramount. Didemethylclomipramine, as a tricyclic antidepressant (TCA) and an active metabolite, shares a toxicological profile with its parent compound, clomipramine. TCAs, as a class, can present significant health risks if handled improperly.[1][2]

A review of available Safety Data Sheets (SDS) for related compounds, such as N-Desmethylclomipramine, indicates that these substances are harmful if swallowed, in contact with skin, or if inhaled.[3][4] Furthermore, there are concerns regarding potential reproductive toxicity and long-lasting harmful effects on aquatic life.[5] Therefore, all waste containing didemethylclomipramine must be treated as hazardous.

The Regulatory Landscape: Navigating EPA and DEA Mandates

The disposal of pharmaceutical waste is governed by stringent federal and state regulations. In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), regulates the disposal of hazardous waste.[6] Pharmaceutical waste is considered hazardous if it exhibits certain characteristics (ignitability, corrosivity, reactivity, toxicity) or is explicitly listed.[7] A crucial EPA regulation effective since 2019 is the prohibition of sewering (flushing down the drain) of hazardous waste pharmaceuticals by healthcare and research facilities.[8]

• Drug Enforcement Administration (DEA): While didemethylclomipramine is not currently a scheduled controlled substance, its status as a metabolite of a prescription pharmaceutical necessitates careful consideration. The DEA has specific regulations for the disposal of controlled substances, requiring that they be rendered "non-retrievable" to prevent diversion.[9][10][11] While not directly applicable, adopting the "non-retrievable" principle is a best practice for potent psychoactive compounds.

Personal Protective Equipment (PPE): The First Line of Defense

Given the hazardous nature of didemethylclomipramine, appropriate PPE is mandatory for all personnel handling the compound and its waste. This includes:

• Gloves: Nitrile gloves are essential to prevent dermal absorption.

• Eye Protection: Safety glasses or goggles to shield against splashes.

• Lab Coat: A dedicated lab coat to protect clothing and skin.

• Respiratory Protection: If handling the powdered form or creating aerosols, a NIOSH-approved respirator is necessary.

Waste Segregation and Containment: A Critical Step

Proper segregation of waste at the point of generation is crucial to ensure safe and compliant disposal.[12][13]

• Solid Waste:

  • Contaminated Materials: Unused or expired pure didemethylclomipramine, grossly contaminated items (e.g., weigh boats, spatulas), and spill cleanup materials should be placed in a designated, leak-proof, and clearly labeled hazardous waste container.[14][15]

  • Trace Contaminated Items: Items with trace amounts of contamination, such as empty vials, gloves, and bench paper, should also be disposed of in the hazardous waste container.

• Liquid Waste:

  • Stock Solutions and Experimental Samples: All liquid waste containing didemethylclomipramine must be collected in a designated, sealed, and labeled hazardous waste container.

  • Prohibition of Drain Disposal: Under no circumstances should liquid waste containing didemethylclomipramine be poured down the drain.[8][16]

The hazardous waste container must be clearly labeled with "Hazardous Waste" and the specific chemical contents.[15]

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the disposal of didemethylclomipramine waste:

• Don Appropriate PPE: Before handling any waste, ensure you are wearing the required personal protective equipment.

• Segregate at the Source: At the point of generation, immediately place all solid and liquid waste containing didemethylclomipramine into the designated hazardous waste container.

• Securely Contain Waste: Ensure the hazardous waste container is kept closed when not in use to prevent the release of vapors. Do not overfill the container.

• Label the Container: The waste container must be clearly labeled with "Hazardous Waste," the name "Didemethylclomipramine," and any other components of the waste stream.

• Store in a Designated Area: The sealed and labeled hazardous waste container should be stored in a designated, secure, and well-ventilated satellite accumulation area until it is collected by the institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste contractor.[12]

• Arrange for Professional Disposal: Coordinate with your institution's EH&S department for the final disposal of the hazardous waste.[12] All pharmaceutical waste should be disposed of through a licensed hazardous waste management company that utilizes incineration or another approved thermal destruction method.[13]

• Maintain Documentation: Keep accurate records of the waste generated, including the chemical composition and quantity, as required by your institution and regulatory agencies.

Spill Management: Preparedness and Response

Accidental spills should be managed promptly and safely. All laboratories working with didemethylclomipramine must have a readily accessible spill kit.[17]

Spill Response Protocol:

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Evacuate if Necessary: For large or airborne spills, evacuate the area and contact EH&S.

• Don PPE: Before cleaning the spill, don appropriate PPE, including respiratory protection if the substance is a powder.

• Contain the Spill: Use absorbent materials from the spill kit to contain the spill.

• Clean the Area: Carefully clean the affected area, working from the outside in.

• Dispose of Cleanup Materials: All materials used for spill cleanup must be placed in the hazardous waste container.

• Report the Incident: Report the spill to your supervisor and EH&S department.

Visualizing the Workflow

To aid in understanding the disposal process, the following diagram illustrates the decision-making and procedural flow for didemethylclomipramine waste.

Caption: Disposal workflow for didemethylclomipramine waste.

Summary of Key Information

Aspect	Guideline	Rationale
Waste Classification	Hazardous Pharmaceutical Waste	Harmful if ingested, inhaled, or in contact with skin; potential reproductive and aquatic toxicity.[3][4][5]
Personal Protective Equipment (PPE)	Nitrile gloves, safety glasses/goggles, lab coat, respirator (for powders).	To prevent exposure through dermal contact, inhalation, or eye contact.
Primary Disposal Method	Collection in a labeled hazardous waste container for incineration.	To ensure complete destruction and prevent environmental contamination.
Prohibited Disposal Methods	Do not dispose of in regular trash or down the drain.	To comply with EPA regulations and prevent environmental harm.[8]
Spill Cleanup	Use a designated spill kit and dispose of all materials as hazardous waste.	To safely manage accidental releases and prevent exposure.[17]

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of didemethylclomipramine, thereby fostering a culture of safety and environmental responsibility within the scientific community.

References

• Pharmaceutical Waste - Department of Toxic Substances Control - CA.gov. (URL: [Link])

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• Types of Pharmaceutical Waste and How to Dispose of Them - VLS Environmental Solutions. (URL: [Link])

• Disposal of Unused Medicines: What You Should Know - FDA. (URL: [Link])

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• Tricyclic Antidepressants - StatPearls - NCBI Bookshelf - NIH. (URL: [Link])

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• Standards of laboratory practice: antidepressant drug monitoring. National Academy of Clinical Biochemistry - PubMed. (URL: [Link])

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Navigating the Safe Handling of Didemethylclomipramine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handling Didemethylclomipramine, a key active pharmaceutical ingredient (API). By moving beyond a simple checklist, we delve into the causality behind each procedural step, ensuring a culture of safety and scientific excellence in your laboratory.

Understanding the Hazard Profile of Didemethylclomipramine

Didemethylclomipramine, a metabolite of clomipramine, is a potent compound that requires careful handling to mitigate risks. Exposure can lead to various health effects, making a thorough understanding of its hazard profile the first line of defense.

Based on available safety data sheets (SDS), the primary hazards associated with Didemethylclomipramine include:

Hazard Classification	Description	GHS Pictograms
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.[1][2]
Skin Irritation	Causes skin irritation.
Serious Eye Irritation	Causes serious eye irritation.
Respiratory Sensitization	May cause allergy or asthma symptoms or breathing difficulties if inhaled.
Skin Sensitization	May cause an allergic skin reaction.
Reproductive Toxicity	Suspected of damaging the unborn child.[3]
Aquatic Hazard (Acute & Chronic)	Very toxic to aquatic life with long-lasting effects.[3]

It is imperative that all personnel handling this compound are familiar with the specific Safety Data Sheet (SDS) for the product in use.[4]

Engineering Controls: The Primary Barrier

Before resorting to personal protective equipment (PPE), engineering controls should be the primary means of reducing exposure.[4] For handling Didemethylclomipramine, especially in powdered form, the following are essential:

• Chemical Fume Hood: All weighing and handling of powdered Didemethylclomipramine must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions. Both local exhaust and general room ventilation are typically required.[3]

Personal Protective Equipment (PPE): Your Last Line of Defense

When engineering controls are not sufficient to eliminate exposure, a comprehensive PPE plan is critical. The following protocol is designed to provide a robust barrier against the hazards of Didemethylclomipramine.

Required PPE:

• Gloves: Double-gloving with nitrile gloves is recommended. The outer glove should be removed and disposed of immediately after handling the compound. Change gloves frequently, and always before leaving the work area.

• Eye Protection: Chemical splash goggles are mandatory to protect against accidental splashes and airborne particles. A face shield should be worn in addition to goggles when there is a significant risk of splashing.[5]

• Lab Coat: A disposable, low-permeability fabric lab coat with a solid front, long sleeves, and tight-fitting cuffs is required.[6] This prevents contamination of personal clothing.

• Respiratory Protection: For weighing and handling of the solid compound, a NIOSH-approved N95 or higher-level respirator is necessary to prevent inhalation of airborne particles.[5] For situations with potential for vapor generation, a full face-piece respirator with appropriate cartridges may be required.[5]

Donning and Doffing Protocol:

The sequence of putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: PPE Donning and Doffing Sequence.

Step-by-Step Donning Procedure:

• Lab Coat: Put on the disposable lab coat, ensuring complete coverage.

• Inner Gloves: Don the first pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat.

• Respirator: Perform a seal check to ensure the respirator is fitted correctly.

• Eye Protection: Put on chemical splash goggles and a face shield if necessary.

• Outer Gloves: Don the second pair of nitrile gloves over the first pair.

Step-by-Step Doffing Procedure (to be performed in a designated area):

• Outer Gloves: Remove the outer, most contaminated pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

• Lab Coat: Remove the lab coat by rolling it away from your body to contain any contamination on the outer surface. Dispose of it in the designated hazardous waste container.

• Goggles/Face Shield: Remove eye and face protection from the back to the front.

• Respirator: Remove the respirator without touching the front.

• Inner Gloves: Remove the inner pair of gloves using the same technique as the outer gloves and dispose of them.

• Hand Washing: Immediately wash your hands thoroughly with soap and water.[6]

Operational Plan: Safe Handling in Practice

Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity of your research.

Caption: Didemethylclomipramine Handling Workflow.

Procedural Steps:

• Preparation: Before beginning any work, thoroughly review the SDS.[4] Prepare your work area within the chemical fume hood by lining it with absorbent, disposable bench paper. Assemble all necessary equipment and PPE.

• Weighing: Tare a disposable weigh boat on the analytical balance inside the fume hood. Carefully weigh the required amount of Didemethylclomipramine, minimizing the creation of dust.

• Solubilization: If preparing a solution, add the solvent to the powdered compound slowly to avoid splashing. Keep the container capped or covered as much as possible.

• Handling Solutions: When working with solutions of Didemethylclomipramine, continue to wear all prescribed PPE. Avoid creating aerosols.

• Spill Management: In the event of a spill, immediately alert others in the area. For a small spill, use a chemical spill kit to absorb the material. For a large spill, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan: Environmental Responsibility

Due to its high toxicity to aquatic life, proper disposal of Didemethylclomipramine and associated waste is a critical final step.[3]

• Solid Waste: All solid waste, including contaminated gloves, lab coats, weigh boats, and bench paper, must be collected in a clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions of Didemethylclomipramine must be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not dispose of solutions down the drain.

• Empty Containers: "Empty" containers that held Didemethylclomipramine should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed container can then be disposed of according to your institution's guidelines.

• Decontamination: All non-disposable equipment that has come into contact with Didemethylclomipramine must be decontaminated. This can be achieved by washing with a suitable solvent, with the rinsate collected as hazardous waste.

Consult your institution's environmental health and safety department for specific guidance on hazardous waste disposal procedures.

References

• Clomipramine Safety Data Sheet. European Directorate for the Quality of Medicines & HealthCare. [Link]

• Chemical Hazards and Toxic Substances. Occupational Safety and Health Administration. [Link]

• A Guide to Processing and Holding Active Pharmaceutical Ingredients. Powder Systems. [Link]

• ECHA CHEM. European Chemicals Agency. [Link]

• eTool: Hospitals - Pharmacy - Personal Protective Equipment (PPE). Occupational Safety and Health Administration. [Link]

• Safe handling of highly potent active pharmaceutical ingredients. Recipharm. [Link]

• The NIH Drain Discharge Guide. National Institutes of Health. [Link]

• Search for chemicals. European Chemicals Agency. [Link]

• Chemical Hazards and Toxic Substances - Standards. Occupational Safety and Health Administration. [Link]

• Personal Protective Equipment (PPE) for Mental Health Series. Mindshift Consultancy. [Link]

• Waste Stream Disposal –Quick Sheet. UConn Health. [Link]

• Substance Information. European Chemicals Agency. [Link]

• API Handling Hazards. 3M. [Link]

• Candidate List of substances of very high concern for Authorisation. European Chemicals Agency. [Link]

• Managing Active Pharmaceutical Ingredients in your workplace. IOM World. [Link]

• HOW TO PROPERLY DISPOSE OF YOUR UNUSED MEDICINES. Drug Enforcement Administration. [Link]

• PPE when Administering Medicines during the Covid-19 Pandemic. Opus Pharmacy Services. [Link]

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. DuraLabel. [Link]

• Personal protective equipment in your pharmacy. Alberta College of Pharmacy. [Link]

• How to Safely Handle Dangerous Substances in the Workplace. OSHA.com. [Link]

• dichloromethane; methylene chloride - Substance Information. European Chemicals Agency. [Link]

• DTSC Dental, Medical and Veterinary Offices: Managing Your Hazardous Waste Fact Sheet. California Department of Toxic Substances Control. [Link]

• OSHA Rules for Hazardous Chemicals. DuraLabel. [Link]

• DEA Controlled Substance Disposal & Management. Triumvirate Environmental. [Link]

• Personal Protective Equipment. US Environmental Protection Agency. [Link]

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• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. sds.edqm.eu [sds.edqm.eu]
• 4. Chemical Hazards and Toxic Substances - Overview | Occupational Safety and Health Administration [osha.gov]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]